Ethyl 13(Z),16(Z)-docosadienoate

Core Science & Biosynthesis

Ethyl 13(Z),16(Z)-docosadienoate: A Technical Guide for Researchers

CAS Number: 1394295-82-9

This technical guide provides an in-depth overview of Ethyl 13(Z),16(Z)-docosadienoate, a long-chain omega-6 polyunsaturated fatty acid ethyl ester. This document is intended for researchers, scientists, and professionals in drug development who are interested in the therapeutic potential and biochemical applications of this compound. While direct experimental data on the ethyl ester is limited, this guide synthesizes available information on its parent compound, 13(Z),16(Z)-docosadienoic acid, and provides generalized experimental protocols relevant to its study.

Chemical and Physical Properties

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid. Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	1394295-82-9	[1]
Molecular Formula	C24H44O2	[1]
Molecular Weight	364.61 g/mol	[1]
Synonyms	Ethyl (13Z,16Z)-13,16-docosadienoate	[1]
Purity	>99% (commercially available)

Biological Context and Potential Signaling Pathways

13(Z),16(Z)-docosadienoic acid is recognized as a natural ω-6 polyunsaturated fatty acid. A key reported activity is its role as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. FFAR4 is a G-protein coupled receptor that is implicated in various physiological processes, including glucose metabolism, anti-inflammatory responses, and gut hormone secretion.

Furthermore, 13(Z),16(Z)-docosadienoic acid has been shown to strongly inhibit the secretion of ghrelin from isolated mouse gastric cells. Ghrelin is a peptide hormone that plays a crucial role in appetite stimulation and energy homeostasis.

A simplified diagram of the potential signaling pathway involving the parent compound is presented below.

Caption: Putative signaling pathway of 13(Z),16(Z)-docosadienoic acid via GPR120 activation.

Experimental Protocols

Detailed experimental data for Ethyl 13(Z),16(Z)-docosadienoate is scarce. However, based on studies of similar long-chain fatty acid esters, the following protocols can be adapted for its investigation.

General Synthesis of Fatty Acid Ethyl Esters

A common method for the synthesis of fatty acid ethyl esters is through lipase-catalyzed esterification or transesterification. This biocatalytic approach offers high selectivity and mild reaction conditions.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol (B145695)

• Immobilized lipase (B570770) (e.g., Novozym® 435)

• Organic solvent (e.g., n-hexane)

• Molecular sieves (for dehydration)

Protocol:

• Dissolve 13(Z),16(Z)-docosadienoic acid and a molar excess of ethanol in n-hexane.

• Add immobilized lipase to the reaction mixture.

• Incubate the reaction at a controlled temperature (e.g., 40-60°C) with constant shaking.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, remove the lipase by filtration.

• Evaporate the solvent under reduced pressure.

• Purify the resulting Ethyl 13(Z),16(Z)-docosadienoate using column chromatography.

The workflow for this synthesis is illustrated below.

Caption: General workflow for the lipase-catalyzed synthesis of Ethyl 13(Z),16(Z)-docosadienoate.

In Vitro GPR120 Activation Assay

To confirm the activity of Ethyl 13(Z),16(Z)-docosadienoate (or its hydrolyzed form) on the GPR120 receptor, a cell-based assay can be employed.

Materials:

• Cell line expressing GPR120 (e.g., HEK293-GPR120)

• Cell culture medium and supplements

• Ethyl 13(Z),16(Z)-docosadienoate

• Calcium indicator dye (e.g., Fura-2 AM)

• Fluorescence plate reader

Protocol:

• Culture GPR120-expressing cells in a 96-well plate.

• Load the cells with a calcium indicator dye.

• Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate.

• Add the compound dilutions to the cells.

• Measure the intracellular calcium mobilization using a fluorescence plate reader.

• Analyze the data to determine the EC50 value.

Conclusion

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain omega-6 fatty acid ethyl ester with potential biological activities stemming from its parent compound, 13(Z),16(Z)-docosadienoic acid. The agonistic activity on GPR120 and the inhibition of ghrelin secretion suggest its potential relevance in metabolic and inflammatory research. This guide provides a foundational understanding and practical protocols to facilitate further investigation into the therapeutic and biochemical properties of this compound. Further research is warranted to elucidate the specific effects of the ethyl ester form and its metabolic fate.

References

• 1. larodan.com [larodan.com]

Ethyl 13(Z),16(Z)-docosadienoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 13(Z),16(Z)-docosadienoate, a long-chain fatty acid ethyl ester. While specific research on this molecule is limited, this document extrapolates from established knowledge of similar polyunsaturated fatty acid esters to provide a foundational resource for researchers and professionals in drug development.

Core Molecular Data

A fundamental aspect of any chemical entity is its molecular weight, which is crucial for experimental design and data interpretation. The molecular weight of Ethyl 13(Z),16(Z)-docosadienoate has been determined based on its chemical formula.

Identifier	Value	Source
Molecular Formula	C₂₄H₄₄O₂	[1]
Molecular Weight	364.61 g/mol	[1][2]
CAS Number	1394295-82-9	[1]

The molecular weight is calculated from the atomic weights of its constituent elements: Carbon (12.011 u), Hydrogen (1.008 u), and Oxygen (15.999 u)[3][4][5][6][7][8][9][10][11][12][13][14].

Synthesis and Characterization: Experimental Protocols

The synthesis of long-chain fatty acid ethyl esters like Ethyl 13(Z),16(Z)-docosadienoate typically involves the esterification of the corresponding fatty acid. Below are generalized protocols for synthesis and characterization that can be adapted for this specific compound.

General Synthesis via Fischer Esterification

This method involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol (B145695)

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Dissolve 13(Z),16(Z)-docosadienoic acid in a 10-fold molar excess of anhydrous ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the alcohol volume).

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl ester.

• Purify the product using column chromatography on silica (B1680970) gel with a hexane/ethyl acetate (B1210297) gradient.

Characterization Techniques

Accurate identification and purity assessment are critical. The following techniques are standard for characterizing fatty acid ethyl esters.

Technique	Purpose	Sample Data/Expected Results
Gas Chromatography-Mass Spectrometry (GC-MS)	To determine the purity and confirm the molecular weight of the ester.	A single major peak in the gas chromatogram. The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To elucidate the chemical structure, including the position of double bonds and the ethyl ester group.	¹H NMR will show characteristic signals for the ethyl group (a triplet and a quartet), olefinic protons, and the long aliphatic chain. ¹³C NMR will confirm the number of unique carbon atoms and their chemical environments.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify functional groups present in the molecule.	A strong absorption band around 1740 cm⁻¹ corresponding to the ester carbonyl (C=O) stretch.

Potential Biological Activity and Signaling Pathways

While direct studies on Ethyl 13(Z),16(Z)-docosadienoate are not widely available, research on other polyunsaturated fatty acid (PUFA) ethyl esters, such as EPA and DHA ethyl esters, provides insights into potential biological roles. These compounds are known to modulate inflammatory pathways and cellular signaling.

A plausible mechanism of action for a polyunsaturated fatty acid ester like Ethyl 13(Z),16(Z)-docosadienoate could involve its interaction with key enzymes in inflammatory signaling cascades. For instance, omega-3 PUFA ethyl esters have shown a high affinity for enzymes in the arachidonic acid cascade, which is central to inflammation.

Below is a diagram illustrating a generalized experimental workflow for investigating the biological activity of a novel long-chain unsaturated ester.

General workflow for screening biological activity.

Based on the known anti-inflammatory effects of other PUFAs, a potential signaling pathway that could be modulated by Ethyl 13(Z),16(Z)-docosadienoate is the NF-κB pathway.

Postulated anti-inflammatory mechanism.

This guide serves as a starting point for researchers interested in Ethyl 13(Z),16(Z)-docosadienoate. The provided protocols and conceptual frameworks, derived from studies on analogous compounds, offer a solid foundation for future investigation into the specific properties and applications of this molecule.

References

• 1. Frontiers | Characterization of an Aspergillus niger for Efficient Fatty Acid Ethyl Ester Synthesis in Aqueous Phase and the Molecular Mechanism [frontiersin.org]
• 2. knowledge.reagecon.com [knowledge.reagecon.com]
• 3. mdpi.com [mdpi.com]
• 4. US20140275613A1 - Conversion of free fatty acids to ethyl esters - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | The Studies in Constructing Yeast Cell Factories for the Production of Fatty Acid Alkyl Esters [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of fatty acid ethyl esters in mammalian tissues after ethanol exposure: a systematic review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Polyunsaturated fatty acids omega-3 as modulators of intracellular signaling pathways] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. US20070066838A1 - Method of manufacturing fatty acid ethyl esters from triglycerides and alcohols - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to Ethyl 13(Z),16(Z)-docosadienoate: Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of the corresponding long-chain omega-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and the biological activities associated with its free fatty acid form. Detailed experimental protocols for synthesis and relevant biological assays are presented, alongside signaling pathway diagrams to illustrate its mechanism of action. This document serves as a technical resource for researchers in the fields of lipid chemistry, pharmacology, and drug development.

Introduction

Long-chain fatty acids and their esters are integral components of cellular structures and play crucial roles in various physiological processes. Ethyl 13(Z),16(Z)-docosadienoate, a derivative of docosadienoic acid, is of interest due to the biological activities of its parent fatty acid. 13(Z),16(Z)-docosadienoic acid has been identified as a natural ω-6 polyunsaturated fatty acid (PUFA) and an agonist of the free fatty acid receptor 4 (FFAR4), also known as GPR120.[1] This receptor is a key regulator of metabolic and inflammatory processes, making its ligands potential therapeutic targets for a range of disorders. This guide will delve into the synthesis of Ethyl 13(Z),16(Z)-docosadienoate and the properties and biological signaling pathways associated with its corresponding fatty acid.

Physicochemical Properties

A summary of the known and computed physicochemical properties of Ethyl 13(Z),16(Z)-docosadienoate and its parent fatty acid is provided below.

Table 1: Physicochemical Properties

Property	Ethyl 13(Z),16(Z)-docosadienoate	13(Z),16(Z)-docosadienoic Acid
CAS Number	1394295-82-9[2]	17735-98-7[3]
Molecular Formula	C24H44O2[2]	C22H40O2[3]
Molecular Weight	364.61 g/mol [2]	336.55 g/mol [3]
Appearance	Liquid (Predicted)	Liquid[3]
Purity	>99% (Commercially available)[2][4]	>99% (Commercially available)[3]
Storage Conditions	Freezer (-20°C)[4][5]	Freezer (-20°C)[3][5]
Solubility	Soluble in ethanol (B145695), DMSO, DMF[1]	Soluble in ethanol, DMSO, DMF[1]
Computed XLogP3	Not available	8[6]
Computed Exact Mass	364.334130651 Da	336.302830514 Da[6]

Synthesis of Ethyl 13(Z),16(Z)-docosadienoate

The synthesis of Ethyl 13(Z),16(Z)-docosadienoate can be achieved through the esterification of 13(Z),16(Z)-docosadienoic acid with ethanol. A common and effective method is the Fischer esterification, which involves reacting the carboxylic acid with an excess of alcohol in the presence of an acid catalyst. Alternatively, transesterification from a methyl ester or enzymatic synthesis can be employed.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a general method for the synthesis of fatty acid ethyl esters, which can be adapted for Ethyl 13(Z),16(Z)-docosadienoate.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) in ethanol

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether, hexanes, or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1 equivalent of 13(Z),16(Z)-docosadienoic acid in a 10-20 fold molar excess of anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-5 mol%).

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 78°C for ethanol) for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude Ethyl 13(Z),16(Z)-docosadienoate.

Purification: Flash Column Chromatography

The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Materials:

• Crude Ethyl 13(Z),16(Z)-docosadienoate

• Silica gel (230-400 mesh)

• Eluent: A mixture of hexanes and ethyl acetate (B1210297) (e.g., 98:2 v/v). The optimal eluent composition should be determined by TLC analysis.

• Chromatography column

• Fraction collection tubes

Procedure:

• Prepare a slurry of silica gel in the eluent and pack the chromatography column.

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator to yield purified Ethyl 13(Z),16(Z)-docosadienoate.

Characterization

Expected Spectroscopic Features:

• ¹H NMR: Signals corresponding to the ethyl group (a triplet around 1.2 ppm for the CH₃ and a quartet around 4.1 ppm for the OCH₂), olefinic protons (around 5.3 ppm), allylic protons, and the aliphatic chain.

• ¹³C NMR: Resonances for the ester carbonyl carbon (around 174 ppm), the OCH₂ carbon of the ethyl group (around 60 ppm), olefinic carbons (around 128-130 ppm), and the aliphatic carbons.

• Mass Spectrometry (EI): A molecular ion peak (M⁺) corresponding to the molecular weight of the ethyl ester (m/z = 364.61). Fragmentation patterns characteristic of a long-chain fatty acid ester.

Biological Activity and Signaling Pathways

The biological significance of Ethyl 13(Z),16(Z)-docosadienoate is primarily attributed to its in vivo hydrolysis to 13(Z),16(Z)-docosadienoic acid. This fatty acid is an agonist for the G protein-coupled receptor FFAR4 (GPR120).[1] FFAR4 is expressed in various tissues, including adipocytes, macrophages, and enteroendocrine cells, and is involved in regulating metabolism and inflammation.[10]

FFAR4 (GPR120) Signaling Pathway

Activation of FFAR4 by long-chain fatty acids like 13(Z),16(Z)-docosadienoic acid initiates several downstream signaling cascades. The primary pathways involve coupling to Gαq/11 and β-arrestin 2.[11]

• Gαq/11 Pathway: Ligand binding to FFAR4 activates the Gαq/11 protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from the endoplasmic reticulum, leading to an increase in intracellular calcium concentration ([Ca²⁺]i). DAG, along with the elevated [Ca²⁺]i, activates protein kinase C (PKC).

• β-Arrestin 2 Pathway: Upon agonist binding, FFAR4 is phosphorylated by G protein-coupled receptor kinases (GRKs), leading to the recruitment of β-arrestin 2. This interaction mediates receptor desensitization and internalization. Furthermore, β-arrestin 2 can act as a scaffold for other signaling proteins, leading to the activation of pathways such as the ERK1/2 cascade.[10]

Caption: FFAR4 (GPR120) signaling pathways initiated by long-chain fatty acids.

Inhibition of Ghrelin Secretion

One of the notable downstream effects of FFAR4 activation is the inhibition of ghrelin secretion from gastric cells.[1] Ghrelin is an orexigenic hormone that stimulates appetite. The inhibition of its secretion by FFAR4 agonists contributes to satiety. This effect is thought to be mediated through the Gαi/o pathway, which leads to a decrease in intracellular cyclic AMP (cAMP) levels.[12]

Caption: FFAR4-mediated inhibition of ghrelin secretion.

Experimental Protocols for Biological Assays

FFAR4 Activation Assay (Calcium Mobilization)

This protocol outlines a method to assess the agonistic activity of a compound on FFAR4 by measuring changes in intracellular calcium concentration.

Materials:

• HEK293 cells stably expressing FFAR4 (or other suitable cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

• Test compound (Ethyl 13(Z),16(Z)-docosadienoate or 13(Z),16(Z)-docosadienoic acid)

• Positive control agonist (e.g., α-linolenic acid)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with an injection system

Procedure:

• Cell Seeding: Seed the FFAR4-expressing cells into a 96-well black, clear-bottom plate and culture until they form a confluent monolayer.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

• Remove the culture medium from the wells and add the loading buffer. Incubate for 45-60 minutes at 37°C in the dark.

• Washing: Gently wash the cells twice with HBSS to remove excess dye.

• Assay: Place the plate in the fluorescence plate reader. Set the excitation and emission wavelengths appropriate for the dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

• Record a baseline fluorescence reading for a few seconds.

• Inject the test compound at various concentrations into the wells and continue to record the fluorescence signal for at least 60-120 seconds to capture the calcium transient.

• Data Analysis: The change in fluorescence intensity (ΔF) over the baseline (F₀) is calculated (ΔF/F₀) to determine the cellular response. Plot the response against the compound concentration to determine the EC₅₀ value.

Ghrelin Secretion Assay

This protocol describes an in vitro assay to measure the effect of a test compound on ghrelin secretion from primary gastric cells.

Materials:

• Primary gastric mucosal cells isolated from mice or rats

• Cell culture medium (e.g., DMEM) supplemented with appropriate nutrients

• Test compound (Ethyl 13(Z),16(Z)-docosadienoate or 13(Z),16(Z)-docosadienoic acid)

• Positive control inhibitor of ghrelin secretion (e.g., somatostatin)

• Protease inhibitors

• Ghrelin ELISA (Enzyme-Linked Immunosorbent Assay) or RIA (Radioimmunoassay) kit

• 24-well cell culture plates

Procedure:

• Cell Culture: Isolate primary gastric cells and seed them into 24-well plates. Culture the cells until they are ready for the experiment.

• Pre-incubation: Wash the cells with a serum-free medium and pre-incubate for 1-2 hours to establish a baseline.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test compound or controls.

• Incubation: Incubate the cells for a defined period (e.g., 2-4 hours) at 37°C.

• Sample Collection: Collect the cell culture supernatant. To prevent ghrelin degradation, add protease inhibitors and acidify the samples (e.g., with HCl to a final concentration of 0.1 N).

• Store the samples at -80°C until analysis.

• Ghrelin Measurement: Quantify the concentration of acylated ghrelin in the collected supernatants using a commercially available ghrelin ELISA or RIA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the ghrelin concentrations to the total protein content of the cells in each well. Compare the ghrelin levels in the treated groups to the vehicle control to determine the effect of the compound on secretion.

Conclusion

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain polyunsaturated fatty acid ester that can be synthesized through straightforward esterification procedures. Its biological relevance stems from its hydrolysis to 13(Z),16(Z)-docosadienoic acid, a potent agonist of the FFAR4 receptor. The activation of FFAR4 triggers important signaling pathways involved in metabolic regulation and inflammation, including the inhibition of the appetite-stimulating hormone ghrelin. The detailed protocols and pathway diagrams provided in this guide offer a valuable resource for researchers investigating the therapeutic potential of this and related compounds. Further studies are warranted to fully elucidate the pharmacological profile of Ethyl 13(Z),16(Z)-docosadienoate and its potential applications in drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Item - Endogenous Lipid-GPR120 Signaling Modulates Pancreatic Islet Homeostasis to Different Extents - American Diabetes Association - Figshare [diabetesjournals.figshare.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Ghrelin – Physiological Functions and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cis-13,16-Docasadienoic acid, methyl ester [webbook.nist.gov]
• 10. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Biological Role of 13(Z),16(Z)-Docosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

13(Z),16(Z)-docosadienoic acid is a naturally occurring omega-6 very long-chain polyunsaturated fatty acid (VLC-PUFA) that has garnered interest for its diverse biological activities. As a key signaling molecule, it plays a significant role in metabolic regulation and cellular function. This technical guide provides a comprehensive overview of the current understanding of 13(Z),16(Z)-docosadienoic acid, with a focus on its molecular interactions, physiological effects, and the experimental methodologies used to elucidate its function. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Introduction

13(Z),16(Z)-docosadienoic acid, a C22:2n-6 fatty acid, is a metabolite found in various biological systems, including mammals, fish, and plants.[1][2] It is an integral component of cellular membranes, where it contributes to the structural integrity and fluidity of the lipid bilayer.[3] Beyond its structural role, 13(Z),16(Z)-docosadienoic acid functions as a signaling molecule, primarily through its interaction with the free fatty acid receptor 4 (FFAR4), also known as GPR120.[2][3][4] This interaction implicates the fatty acid in a range of physiological processes, including energy homeostasis, appetite regulation, and inflammatory responses.[5][6]

Physicochemical Properties

A summary of the key physicochemical properties of 13(Z),16(Z)-docosadienoic acid is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₂H₄₀O₂	[7]
Molecular Weight	336.55 g/mol	[7]
IUPAC Name	(13Z,16Z)-docosa-13,16-dienoic acid	[7]
CAS Number	17735-98-7	[7]
Synonyms	cis,cis-13,16-docosadienoic acid	[7]

Biological Roles and Mechanisms of Action

FFAR4/GPR120 Agonism and Metabolic Regulation

Inhibition of Ghrelin Secretion

One of the most significant documented effects of 13(Z),16(Z)-docosadienoic acid is its potent inhibition of ghrelin secretion.[10][11] Ghrelin, a peptide hormone primarily produced by the stomach, is a key regulator of appetite and energy balance. The inhibitory effect of 13(Z),16(Z)-docosadienoic acid on ghrelin release is mediated through its activation of FFAR4 on ghrelin-producing cells.[10]

Biological Activity	Molecule	Concentration	Effect	Cell Type	Reference
Ghrelin Secretion Inhibition	13(Z),16(Z)-docosadienoic acid	2 µM	Decreased to 31.5 ± 2.9% of baseline	Primary murine gastric ghrelin-expressing cells	[10][12]

Anti-inflammatory Potential

There is emerging evidence to suggest that 13(Z),16(Z)-docosadienoic acid may possess anti-inflammatory properties. This is partly attributed to its agonistic activity on FFAR4, which has been shown to mediate anti-inflammatory effects in macrophages.[6] Additionally, some studies suggest that certain polyunsaturated fatty acids can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. However, specific IC50 values for the inhibition of COX-1 and COX-2 by 13(Z),16(Z)-docosadienoic acid have not been reported. The potential impact of this fatty acid on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, is an area of ongoing research.

Biosynthesis and Metabolism

13(Z),16(Z)-docosadienoic acid is synthesized from the essential omega-6 fatty acid, linoleic acid (18:2n-6), through a series of elongation and desaturation reactions. The biosynthetic pathway involves the conversion of linoleic acid to arachidonic acid (20:4n-6), which is then further elongated to form 13(Z),16(Z)-docosadienoic acid (22:2n-6).

Biosynthesis pathway of 13(Z),16(Z)-docosadienoic acid.

Note: The direct conversion from arachidonic acid may involve elongation followed by a partial reduction of double bonds, a pathway that is less characterized.

Experimental Protocols

This section provides an overview of the methodologies commonly employed to study the biological activities of 13(Z),16(Z)-docosadienoic acid.

FFAR4/GPR120 Activation Assay (β-Arrestin Recruitment)

This assay measures the recruitment of β-arrestin to the activated FFAR4 receptor, a key step in G-protein coupled receptor signaling and desensitization.

Workflow for FFAR4 β-arrestin recruitment assay.

Methodology:

• Cell Culture and Transfection: Cells (e.g., HEK293) are co-transfected with constructs encoding FFAR4 fused to a protein fragment (e.g., ProLink™) and β-arrestin fused to a complementary enzyme fragment (e.g., Enzyme Acceptor).[13][14]

• Ligand Stimulation: The transfected cells are treated with varying concentrations of 13(Z),16(Z)-docosadienoic acid or a control agonist.

• β-Arrestin Recruitment: Agonist binding to FFAR4 induces a conformational change, leading to the recruitment of the β-arrestin fusion protein.

• Signal Generation: The proximity of the two fusion proteins allows the enzyme fragments to complement and form an active enzyme, which then acts on a substrate to produce a detectable signal (e.g., luminescence).[13][14]

• Data Analysis: The signal intensity is measured and plotted against the ligand concentration to determine potency (EC50).

In Vitro Ghrelin Secretion Assay

This assay quantifies the amount of ghrelin released from primary gastric cells or a ghrelin-secreting cell line in response to various stimuli.

Methodology:

• Cell Isolation and Culture: Primary gastric mucosal cells are isolated from mice.[15][16] Alternatively, a ghrelin-expressing cell line can be used.[4] The cells are cultured in appropriate media.

• Treatment: The cells are incubated with 13(Z),16(Z)-docosadienoic acid at various concentrations for a defined period.

• Sample Collection: The cell culture supernatant is collected.

• Ghrelin Quantification: The concentration of acylated ghrelin in the supernatant is measured using a specific enzyme-linked immunosorbent assay (ELISA) kit.[12]

• Data Analysis: The amount of ghrelin secreted is normalized to a control (vehicle-treated) group and expressed as a percentage of baseline secretion.[12]

Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Workflow for a colorimetric COX inhibition assay.

Methodology:

• Enzyme Preparation: Purified COX-1 or COX-2 enzyme is used.

• Inhibitor Incubation: The enzyme is pre-incubated with varying concentrations of 13(Z),16(Z)-docosadienoic acid or a known COX inhibitor.

• Reaction Initiation: The reaction is initiated by the addition of the substrate, arachidonic acid.[4][15]

• Product Detection: The peroxidase activity of the COX enzyme is measured colorimetrically by monitoring the oxidation of a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) at a specific wavelength.[15]

• Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound, and the IC50 value (the concentration required for 50% inhibition) is determined.

Conclusion and Future Directions

13(Z),16(Z)-docosadienoic acid is a bioactive lipid with significant roles in metabolic regulation, primarily through its agonistic activity on FFAR4 and its subsequent inhibition of ghrelin secretion. Its potential anti-inflammatory effects warrant further investigation to elucidate the precise mechanisms and therapeutic potential. Future research should focus on obtaining quantitative data for its interaction with FFAR4 and COX enzymes to better understand its pharmacological profile. Furthermore, in vivo studies are necessary to translate the in vitro findings and to explore the potential of 13(Z),16(Z)-docosadienoic acid as a therapeutic agent for metabolic and inflammatory disorders. The detailed experimental protocols provided in this guide offer a framework for researchers to further explore the multifaceted biological functions of this intriguing fatty acid.

References

• 1. benchchem.com [benchchem.com]
• 2. apexbt.com [apexbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. korambiotech.com [korambiotech.com]
• 6. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 13,16-Docosadienoic acid | C22H40O2 | CID 5282807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. 13Z,16Z-Docosadienoic acid | FFAR4/GPR120激动剂 | MCE [medchemexpress.cn]
• 14. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Glucose-mediated control of ghrelin release from primary cultures of gastric mucosal cells - PMC [pmc.ncbi.nlm.nih.gov]

The Endogenous Discovery of Ethyl 13(Z),16(Z)-docosadienoate: A Review of Currently Available Scientific Literature

Despite a comprehensive review of existing scientific literature, a primary research article detailing the initial discovery and characterization of endogenous Ethyl 13(Z),16(Z)-docosadienoate could not be identified. While its parent fatty acid, 13(Z),16(Z)-docosadienoic acid, is a known endogenous compound, and the formation of fatty acid ethyl esters (FAEEs) is a recognized biological process, specific evidence for the natural occurrence of Ethyl 13(Z),16(Z)-docosadienoate in biological systems is not available in the public domain. Therefore, the creation of an in-depth technical guide on its discovery, including experimental protocols and quantitative data from such a discovery, is not possible at this time.

While the specific ethyl ester remains elusive in the context of endogenous discovery, a significant body of research exists on its constituent parts and the broader class of molecules to which it belongs. This report summarizes the current understanding of 13(Z),16(Z)-docosadienoic acid and the general biosynthesis and physiological relevance of fatty acid ethyl esters.

The Endogenous Fatty Acid Precursor: 13(Z),16(Z)-docosadienoic Acid

13(Z),16(Z)-docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid that has been identified in various biological sources, including mammals, fish, plants, and anaerobic fungi.[1][2] It is known to be an agonist of the free fatty acid receptor 4 (FFAR4), also known as GPR120, a receptor involved in metabolic regulation.[1][2] Activation of FFAR4 by long-chain fatty acids has been shown to mediate anti-inflammatory effects and stimulate the release of glucagon-like peptide-1 (GLP-1). One of the notable documented effects of 13(Z),16(Z)-docosadienoic acid is its ability to strongly inhibit the secretion of ghrelin, a hormone that stimulates appetite, in isolated mouse gastric cells.[1][2]

Biosynthesis of Fatty Acid Ethyl Esters (FAEEs)

Fatty acid ethyl esters are non-oxidative metabolites of ethanol, formed by the esterification of fatty acids with ethanol. This process is catalyzed by one or more enzymes collectively referred to as fatty acid ethyl ester synthases (FAEES). While multiple enzymes may possess this activity, a specific long-chain-fatty-acyl-ethyl-ester acylhydrolase has been identified. The synthesis of FAEEs can occur in various tissues, and their presence is often elevated in individuals who have consumed ethanol.

The general enzymatic reaction for the formation of FAEEs is as follows:

R-COOH (Fatty Acid) + CH3CH2OH (Ethanol) --(FAEES)--> R-COOCH2CH3 (Fatty Acid Ethyl Ester) + H2O

Potential Physiological Significance and Future Research Directions

Given that the precursor fatty acid, 13(Z),16(Z)-docosadienoic acid, is a known agonist of the metabolic receptor FFAR4, its ethyl ester, if discovered to be endogenous, could potentially share or modulate this activity. The presence of an ethyl group could alter the molecule's lipophilicity and its interaction with cellular membranes and receptors, potentially leading to unique physiological effects.

The lack of a discovery paper for endogenous Ethyl 13(Z),16(Z)-docosadienoate presents a clear gap in the literature. Future research in the field of lipidomics, particularly utilizing advanced mass spectrometry techniques, may yet identify this and other novel FAEEs in biological tissues. Should this molecule be discovered endogenously, the following experimental avenues would be crucial for its characterization:

• Isolation and Structural Elucidation: Detailed protocols for the extraction of lipids from biological samples, followed by chromatographic separation (e.g., HPLC) and structural confirmation using techniques like nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HR-MS).

• Quantitative Analysis: Development of a sensitive and specific quantitative assay, likely using liquid chromatography-mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, to determine the concentrations of Ethyl 13(Z),16(Z)-docosadienoate in various tissues and biofluids under different physiological and pathological conditions.

• Functional Characterization: In vitro and in vivo studies to investigate the biological activities of Ethyl 13(Z),16(Z)-docosadienoate, including its ability to bind to and activate FFAR4 and other potential receptors, and its effects on downstream signaling pathways and cellular responses.

Summary of Known Information

To provide a structured overview of the related, known compounds, the following table summarizes the key information for the parent fatty acid.

Compound	Molecular Formula	Endogenous Presence	Known Biological Role
13(Z),16(Z)-docosadienoic acid	C22H40O2	Yes	Agonist of FFAR4 (GPR120); inhibits ghrelin secretion.[1][2]
Ethyl 13(Z),16(Z)-docosadienoate	C24H44O2	Not established	Commercially available for research; endogenous biological role is currently unknown.[3][4]

Visualizing the General FAEE Synthesis Pathway

While a specific signaling pathway for the discovery of Ethyl 13(Z),16(Z)-docosadienoate cannot be provided, a generalized workflow for the synthesis of FAEEs is presented below.

Caption: Generalized enzymatic synthesis of a fatty acid ethyl ester.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. caymanchem.com [caymanchem.com]
• 3. larodan.com [larodan.com]
• 4. larodan.com [larodan.com]

A Technical Guide to the Natural Sources of 13(Z),16(Z)-Docosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of 13(Z),16(Z)-docosadienoic acid, a very-long-chain polyunsaturated fatty acid of interest for its potential biological activities. This document summarizes quantitative data, details relevant experimental protocols, and illustrates the biosynthetic pathway of this compound.

Natural Occurrence and Quantitative Data

13(Z),16(Z)-docosadienoic acid is a naturally occurring omega-6 polyunsaturated fatty acid that has been identified in various biological sources, including plants, mammals, fish, and anaerobic fungi.[1] Notably, significant concentrations of this fatty acid are found in the seed oils of specific plant families, particularly the Ranunculaceae.

Primary Plant Sources

The most prominent natural source of 13(Z),16(Z)-docosadienoic acid identified to date is the seed oil of Eranthis hyemalis (winter aconite), a member of the Ranunculaceae family.[1][2] Research has shown that this fatty acid can constitute up to 57% of the total fatty acids in the seed oil of this plant.[1]

Quantitative Data Summary

The following table summarizes the reported concentrations of 13(Z),16(Z)-docosadienoic acid in the seed oils of various plant species. The data is primarily presented as a percentage of the total fatty acids as determined by gas-liquid chromatography (GLC).

Plant Species	Family	Concentration (% of Total Fatty Acids)	Reference
Eranthis hyemalis	Ranunculaceae	57.0	[3]
Eranthis cilicica	Ranunculaceae	58.9
Leucojum aestivum	Amaryllidaceae	6.6
Galanthus nivalis	Amaryllidaceae	10.2
Hibiscus syriacus	Malvaceae	6.1
Leucojum vernum	Amaryllidaceae	5.9
Pentaclethra macrophylla	Fabaceae	3.7
Nigella hispanica	Ranunculaceae	0.2	[4]
Medicago sativa	Fabaceae	0.14 (weight %)	[4]
Medicago rigidula	Fabaceae	0.15 (weight %)	[4]

Biosynthesis of 13(Z),16(Z)-Docosadienoic Acid

The biosynthesis of 13(Z),16(Z)-docosadienoic acid in plants, particularly in Eranthis hyemalis, involves the elongation of a pre-existing polyunsaturated fatty acid. The key enzyme in this pathway is a specific fatty acid elongase.

Biosynthetic Pathway

The synthesis is initiated with linoleic acid (18:2 n-6), a common C18 polyunsaturated fatty acid in plants. An ELO-type elongase, specifically identified as EhELO1 in Eranthis hyemalis, catalyzes the sequential elongation of linoleic acid to form 13(Z),16(Z)-docosadienoic acid (22:2 n-6).[5] This process occurs in the endoplasmic reticulum and utilizes malonyl-CoA as the two-carbon donor in each elongation step.[6]

The following diagram illustrates the key steps in the biosynthesis of 13(Z),16(Z)-docosadienoic acid from linoleic acid.

Caption: Biosynthesis of 13(Z),16(Z)-docosadienoic acid.

Experimental Protocols

The extraction and quantification of 13(Z),16(Z)-docosadienoic acid from plant seeds typically involve lipid extraction, transesterification to fatty acid methyl esters (FAMEs), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

General Experimental Workflow

The following diagram outlines a typical workflow for the analysis of 13(Z),16(Z)-docosadienoic acid from plant seeds.

Caption: General workflow for fatty acid analysis.

Detailed Methodology for GC-MS Analysis of Fatty Acids in Plant Seeds

This protocol is a representative method for the analysis of fatty acids, including very-long-chain fatty acids, from plant seeds.

1. Lipid Extraction (Folch Method)

• Homogenize a known weight of finely ground seed material in a chloroform (B151607):methanol (2:1, v/v) solution.

• After thorough mixing, add water to induce phase separation.

• Centrifuge the mixture to separate the layers. The lower chloroform phase, containing the lipids, is collected.

• The solvent is then evaporated under a stream of nitrogen to yield the total lipid extract.

2. Transesterification to Fatty Acid Methyl Esters (FAMEs)

• The dried lipid extract is redissolved in a known volume of a solvent like toluene.

• A solution of methanolic sulfuric acid or sodium methoxide (B1231860) is added to the lipid solution.

• The mixture is heated (e.g., at 50-100°C) for a specified time (e.g., 1-2 hours) to facilitate the conversion of fatty acids to their corresponding methyl esters.

• After cooling, water and a non-polar solvent (e.g., hexane) are added to extract the FAMEs. The upper hexane (B92381) layer containing the FAMEs is collected.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

• Column: A capillary column suitable for FAME analysis (e.g., a polar column like a BPX70 or a non-polar column like a DB-23) is employed.

• Carrier Gas: Helium is typically used as the carrier gas.

• Injection: A small volume of the FAME extract is injected into the GC inlet.

• Temperature Program: A temperature gradient is applied to the GC oven to separate the FAMEs based on their boiling points and polarity. A typical program might start at a lower temperature, ramp up to a higher temperature, and then hold for a period to ensure elution of all components.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. As the FAMEs elute from the GC column, they are fragmented and detected by the mass spectrometer.

• Identification: The identification of 13(Z),16(Z)-docosadienoic acid methyl ester is achieved by comparing its retention time and mass spectrum to that of an authentic standard.

• Quantification: Quantification can be performed using an internal standard (a fatty acid not naturally present in the sample) added at the beginning of the extraction process. The peak area of the 13(Z),16(Z)-docosadienoic acid methyl ester is compared to the peak area of the internal standard to determine its concentration in the original sample.

Note: This is a generalized protocol. Optimization of specific parameters, such as extraction solvents, derivatization reagents, and GC-MS conditions, may be necessary depending on the specific seed matrix and analytical instrumentation.

References

• 1. The Genus Eranthis: Prospects of Research on Its Phytochemistry, Pharmacology, and Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PlantFAdb: 22:2-delta-13c,16c; 13,16-Docosadienoic acid, (13Z,16Z)-; 13,16-Docosadienoic acid, (Z,Z)-; cis-13,cis-16-Docosadienoic acid [fatplants.net]
• 4. PlantFAdb: 22:2-delta-13c,16c; 13,16-Docosadienoic acid, (13Z,16Z)-; 13,16-Docosadienoic acid, (Z,Z)-; cis-13,cis-16-Docosadienoic acid [fatplants.net]
• 5. Co-expressing Eranthis hyemalis lysophosphatidic acid acyltransferase 2 and elongase improves two very long chain polyunsaturated fatty acid production in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 6. people.wou.edu [people.wou.edu]

Ethyl 13(Z),16(Z)-docosadienoate and FFAR4 Activation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Free Fatty Acid Receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120), has emerged as a significant therapeutic target for metabolic and inflammatory diseases. As a receptor for medium and long-chain fatty acids, its activation triggers a cascade of signaling events that modulate insulin (B600854) sensitivity, glucose homeostasis, and anti-inflammatory responses. This technical guide provides an in-depth exploration of the interaction between Ethyl 13(Z),16(Z)-docosadienoate and FFAR4, focusing on the activation mechanisms, experimental evaluation, and downstream signaling pathways.

While direct quantitative data on the activation of FFAR4 by Ethyl 13(Z),16(Z)-docosadienoate is not extensively available in current literature, the activity of its corresponding free fatty acid, 13(Z),16(Z)-Docosadienoic acid, has been characterized. It is widely understood that fatty acid ethyl esters can be hydrolyzed by cellular esterases to their corresponding carboxylic acids, which are the active ligands for FFARs. Therefore, it is highly probable that the biological activity of Ethyl 13(Z),16(Z)-docosadienoate is attributable to its conversion to 13(Z),16(Z)-Docosadienoic acid.

Quantitative Data on FFAR4 Activation by 13(Z),16(Z)-Docosadienoic Acid

The potency of the free fatty acid form, 13(Z),16(Z)-Docosadienoic acid, as an FFAR4 agonist has been determined.

Compound	Receptor	Assay Type	EC50
13(Z),16(Z)-Docosadienoic acid	Human FFAR4/GPR120	Not Specified	23 nM

FFAR4 Signaling Pathways

FFAR4 activation initiates two primary signaling cascades: the Gαq/11 pathway and the β-arrestin pathway. These pathways can be activated to varying degrees by different ligands, leading to a range of cellular responses.

Gαq/11 Signaling Pathway

Activation of the Gαq/11 pathway by an FFAR4 agonist leads to the stimulation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates Protein Kinase C (PKC). This pathway is primarily associated with metabolic regulation, including the secretion of incretin (B1656795) hormones like GLP-1.

FFAR4 Gαq/11 Signaling Pathway

β-Arrestin Signaling Pathway

Upon ligand binding, FFAR4 can also recruit β-arrestin proteins. This interaction leads to receptor internalization and desensitization, and also initiates a distinct signaling cascade that is largely independent of G-protein coupling. The FFAR4/β-arrestin complex can act as a signaling scaffold, leading to the activation of pathways such as the ERK1/2 MAP kinase pathway, and is primarily associated with the anti-inflammatory effects of FFAR4 activation.

FFAR4 β-arrestin Signaling Pathway

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the activation of FFAR4.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of the Gαq/11 pathway.

Materials:

• HEK293 cells stably expressing human FFAR4 (or transiently transfected)

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Ethyl 13(Z),16(Z)-docosadienoate and reference agonists

• 96- or 384-well black, clear-bottom microplates

• Fluorescence plate reader with automated injection capabilities

Protocol:

• Cell Culture: Culture FFAR4-expressing HEK293 cells in appropriate media until they reach 80-90% confluency.

• Cell Plating: Seed the cells into black, clear-bottom microplates at a density of 40,000-80,000 cells per well and incubate overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer. Remove the culture medium from the cells and add the loading buffer. Incubate for 1 hour at 37°C in the dark.

• Washing: Gently wash the cells twice with assay buffer to remove excess dye.

• Compound Preparation: Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate and control compounds in assay buffer.

• Measurement: Place the microplate in a fluorescence plate reader. Record baseline fluorescence for 10-20 seconds.

• Compound Addition: Use the plate reader's injector to add the compound solutions to the wells.

• Data Acquisition: Continue to record fluorescence intensity for at least 2-3 minutes to capture the peak response.

• Data Analysis: Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence. Normalize the data to the response of a maximal concentration of a reference agonist. Plot the dose-response curve and determine the EC50 value.

Calcium Mobilization Assay Workflow

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated FFAR4 receptor, a key event in the β-arrestin signaling pathway.

Materials:

• Cells engineered to express both FFAR4 and a β-arrestin fusion protein (e.g., using PathHunter® technology).

• Cell culture medium and supplements.

• Ethyl 13(Z),16(Z)-docosadienoate and reference agonists.

• Detection reagents specific to the assay technology (e.g., chemiluminescent substrate).

• White, opaque microplates.

• Luminometer.

Protocol:

• Cell Plating: Seed the engineered cells in white, opaque microplates at the recommended density and incubate overnight.

• Compound Preparation: Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate and control compounds in an appropriate assay buffer.

• Compound Addition: Add the compound solutions to the cells and incubate for 60-90 minutes at 37°C.

• Detection: Add the detection reagent to each well according to the manufacturer's instructions. Incubate for 60 minutes at room temperature.

• Measurement: Measure the luminescence signal using a plate reader.

• Data Analysis: Normalize the data to the response of a maximal concentration of a reference agonist. Plot the dose-response curve and determine the EC50 value.

β-Arrestin Recruitment Assay Workflow

ERK1/2 Phosphorylation Assay (Western Blot)

This assay detects the phosphorylation of ERK1/2, a downstream event in both Gαq/11 and β-arrestin signaling pathways.

Materials:

• FFAR4-expressing cells.

• Cell culture medium and serum.

• Ethyl 13(Z),16(Z)-docosadienoate.

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membranes.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2).

• HRP-conjugated secondary antibody.

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system for chemiluminescence detection.

Protocol:

• Cell Culture and Starvation: Culture FFAR4-expressing cells to 70-80% confluency. Serum-starve the cells for 4-6 hours prior to stimulation.

• Compound Stimulation: Treat the cells with different concentrations of Ethyl 13(Z),16(Z)-docosadienoate for various time points (e.g., 5, 15, 30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing:

  • Strip the membrane to remove the bound antibodies.

  • Re-probe the membrane with an antibody against total ERK1/2 to serve as a loading control.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal.

ERK1/2 Phosphorylation Western Blot Workflow

Conclusion

Ethyl 13(Z),16(Z)-docosadienoate is a putative agonist of FFAR4, likely exerting its effects through hydrolysis to the active free fatty acid, 13(Z),16(Z)-Docosadienoic acid. The activation of FFAR4 by this and other long-chain fatty acids initiates complex signaling cascades through both Gαq/11 and β-arrestin pathways, leading to a diverse range of physiological effects with therapeutic potential. The experimental protocols detailed in this guide provide a robust framework for the characterization of novel FFAR4 agonists and the elucidation of their specific signaling mechanisms. Further research is warranted to definitively determine the direct activity and signaling bias of Ethyl 13(Z),16(Z)-docosadienoate at the FFAR4 receptor.

An In-depth Technical Guide on the Role of Ethyl 13(Z),16(Z)-docosadienoate in Ghrelin Secretion

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ghrelin, a 28-amino acid orexigenic peptide primarily secreted by gastric X/A-like cells, is a key regulator of appetite, energy homeostasis, and growth hormone release. Its secretion is finely tuned by nutritional and hormonal signals. This technical guide provides a comprehensive overview of the role of Ethyl 13(Z),16(Z)-docosadienoate, a long-chain fatty acid ethyl ester, in the modulation of ghrelin secretion. Based on current scientific evidence, Ethyl 13(Z),16(Z)-docosadienoate is understood to act as a prodrug, being rapidly hydrolyzed in vivo to its active form, 13(Z),16(Z)-docosadienoic acid. This guide will therefore focus on the mechanisms of action of docosadienoic acid on ghrelin-producing cells.

Core Mechanism of Action

The primary mechanism by which 13(Z),16(Z)-docosadienoic acid influences ghrelin secretion is through its interaction with the G protein-coupled receptor 120 (GPR120), a receptor for long-chain fatty acids (LCFAs). GPR120 is highly expressed on the surface of gastric ghrelin cells.[1][2][3] The binding of docosadienoic acid to GPR120 initiates an intracellular signaling cascade that ultimately leads to the inhibition of ghrelin secretion.[1][2][3] This postprandial inhibition of ghrelin by LCFAs is a physiological mechanism to signal satiety.

Quantitative Data on Ghrelin Inhibition

The inhibitory effect of docosadienoic acid on ghrelin secretion has been quantified in in vitro studies using isolated gastric ghrelin cells from transgenic mice expressing green fluorescent protein (GFP) under the control of the ghrelin promoter (Ghr-GFP cells).

Compound	Concentration (µM)	Ghrelin Secretion (% of Baseline)	Reference
Docosadienoic acid	2	31.5 ± 2.9	--INVALID-LINK--
α-Linolenic acid	2	25.2 ± 3.6	--INVALID-LINK--
Palmitoleic acid	2	26.2 ± 3.6	--INVALID-LINK--
GW-9508 (GPR120 agonist)	-	~50% inhibition	--INVALID-LINK--
α-Linolenic acid	-	~70% inhibition	--INVALID-LINK--

Signaling Pathway

Upon activation by docosadienoic acid, GPR120 initiates a signaling cascade that leads to the inhibition of ghrelin secretion. While the complete pathway is still under investigation, evidence points to the involvement of the extracellular signal-regulated kinase (ERK) pathway.[4][5][6]

GPR120-mediated inhibition of ghrelin secretion.

Experimental Protocols

The following are summaries of key experimental protocols used to elucidate the role of docosadienoic acid in ghrelin secretion.

1. Isolation and Culture of Gastric Ghrelin Cells

• Objective: To obtain a pure population of ghrelin-producing cells for in vitro secretion assays.

• Methodology:

  • Utilize transgenic mice expressing Green Fluorescent Protein (GFP) under the control of the ghrelin promoter (Ghr-GFP mice).[1][2][3]

  • Isolate gastric glands from the stomach tissue of these mice.[2]

  • Dissociate the glands into a single-cell suspension.

  • Employ Fluorescence-Activated Cell Sorting (FACS) to isolate Ghr-GFP positive cells.[2]

  • Culture the sorted cells in appropriate media for short-term experiments.[1][2][3]

2. In Vitro Ghrelin Secretion Assay

• Objective: To quantify the effect of docosadienoic acid on ghrelin release from isolated ghrelin cells.

• Methodology:

  • Plate the isolated Ghr-GFP cells in 96-well plates.[2]

  • Incubate the cells with various concentrations of docosadienoic acid (or other test compounds) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES).[2]

  • After a defined incubation period (e.g., 3-6 hours), collect the supernatant.[5]

  • Measure the concentration of acylated ghrelin in the supernatant using a specific enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).[7]

3. In Vivo Ghrelin Secretion Study

• Objective: To assess the effect of orally administered LCFAs on circulating ghrelin levels in an animal model.

• Methodology:

  • Utilize adult male mice.

  • Perform pylorus ligation to prevent the passage of stomach contents into the duodenum, allowing for direct assessment of gastric effects.[1][2][3]

  • Administer a lipid emulsion rich in LCFAs (or a control vehicle) via gastric gavage.[1][2][3]

  • Collect blood samples at specific time points post-gavage.

  • Separate plasma and measure acylated ghrelin concentrations using ELISA or RIA.[1][2][3]

Workflow for studying the effects of LCFAs on ghrelin secretion.

Implications for Drug Development

The potent inhibitory effect of docosadienoic acid on ghrelin secretion highlights the potential of targeting the GPR120 receptor for the development of therapeutics aimed at modulating appetite and energy balance. Ethyl 13(Z),16(Z)-docosadienoate, as a prodrug of docosadienoic acid, could offer a viable strategy for delivering the active compound. Further research is warranted to explore the pharmacokinetics and pharmacodynamics of this ethyl ester and to evaluate its efficacy and safety in preclinical models of metabolic disorders.

Ethyl 13(Z),16(Z)-docosadienoate, through its conversion to docosadienoic acid, effectively suppresses ghrelin secretion. This action is mediated by the GPR120 receptor on gastric ghrelin cells, leading to the inhibition of ghrelin release. The quantitative data and established experimental protocols provide a solid foundation for further investigation into the therapeutic potential of this compound and the GPR120 signaling pathway in the management of conditions characterized by dysregulated ghrelin levels.

References

• 1. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. G protein-coupled receptor 120 signaling regulates ghrelin secretion in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Preliminary Studies on Ethyl 13(Z),16(Z)-docosadienoate: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a long-chain omega-6 polyunsaturated fatty acid. While direct experimental data on the ethyl ester is limited, its biological activities are anticipated to be mediated following its in vivo hydrolysis to the parent fatty acid. 13(Z),16(Z)-docosadienoic acid is recognized as an agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as G-protein coupled receptor 120 (GPR120). This receptor is a key regulator of metabolic and inflammatory processes, making it an attractive target for therapeutic intervention in conditions such as obesity, type 2 diabetes, and chronic inflammatory diseases. This technical guide provides a comprehensive overview of the chemical properties of Ethyl 13(Z),16(Z)-docosadienoate, the established signaling pathways of its active form, and detailed experimental protocols for its investigation.

Chemical and Physical Properties

Ethyl 13(Z),16(Z)-docosadienoate is a lipid molecule with the following key identifiers and properties.

Property	Value	Reference
CAS Number	1394295-82-9	[1]
Molecular Formula	C₂₄H₄₄O₂	[1]
Molecular Weight	364.61 g/mol	[1]
Synonyms	Ethyl (13Z,16Z)-13,16-docosadienoate	[1]
Purity	Typically >99%

Presumed Mechanism of Action: Hydrolysis and FFAR4/GPR120 Activation

It is well-established that fatty acid ethyl esters (FAEEs) undergo rapid hydrolysis in vivo to their corresponding free fatty acids and ethanol (B145695). This conversion is a critical step for the biological activity of FAEEs administered orally or parenterally.[2][3][4] Therefore, the primary mechanism of action for Ethyl 13(Z),16(Z)-docosadienoate is presumed to be its conversion to 13(Z),16(Z)-docosadienoic acid, which then acts as a ligand for the FFAR4/GPR120 receptor.

FFAR4/GPR120 Signaling Pathways

FFAR4/GPR120 is a G-protein coupled receptor that, upon activation by long-chain fatty acids, initiates a cascade of intracellular signaling events. These pathways are crucial in mediating the anti-inflammatory and insulin-sensitizing effects of FFAR4 agonists. The two primary signaling arms initiated by FFAR4 activation are the Gαq/11 pathway and the β-arrestin 2 pathway.

FFAR4/GPR120 Signaling Cascade.

Experimental Protocols

The following protocols are standard methods to assess the biological activity of FFAR4/GPR120 agonists. Given the rapid hydrolysis of Ethyl 13(Z),16(Z)-docosadienoate, it can be used in these assays, with the understanding that the active compound is the corresponding free fatty acid.

In Vitro FFAR4/GPR120 Activation Assays

This assay measures the increase in intracellular calcium concentration following the activation of the Gαq/11 pathway by an FFAR4 agonist.

Materials:

• FFAR4-expressing cells (e.g., HEK293 or CHO cells stably expressing human FFAR4)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Ethyl 13(Z),16(Z)-docosadienoate stock solution (in DMSO)

• Positive control agonist (e.g., GW9508)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with an injection system

Protocol:

• Cell Seeding: Seed FFAR4-expressing cells into a 96-well plate and culture overnight to form a confluent monolayer.

• Dye Loading: Prepare a loading solution of Fluo-4 AM (e.g., 4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

• Remove the culture medium and add 100 µL of the dye-loading solution to each well.

• Incubate the plate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate and the positive control in HBSS.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader.

• Measure the baseline fluorescence for a few seconds.

• Inject the compound solutions and immediately begin recording the fluorescence intensity (Ex/Em = 490/525 nm) over time (typically for 1-2 minutes).

• Data Analysis: Determine the peak fluorescence response for each well and normalize it to the baseline fluorescence. Plot a dose-response curve to calculate the EC₅₀ value.

References

• 1. mdpi.com [mdpi.com]
• 2. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The hydrolysis of fatty acid ethyl esters in low-density lipoproteins by red blood cells, white blood cells and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Ethyl 13(Z),16(Z)-docosadienoate and its Structural Analogs as Modulators of G-Protein Coupled Receptor 120

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 13(Z),16(Z)-docosadienoate and its structural analogs, with a primary focus on their interaction with the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). GPR120 has emerged as a promising therapeutic target for metabolic and inflammatory diseases. This document details the known signaling pathways associated with GPR120 activation, discusses the structure-activity relationships of potential agonists, and provides detailed experimental protocols for the synthesis and biological evaluation of these compounds. While specific quantitative data for Ethyl 13(Z),16(Z)-docosadienoate is limited in publicly available literature, this guide synthesizes existing knowledge on related long-chain fatty acids to provide a framework for future research and development.

Introduction to Ethyl 13(Z),16(Z)-docosadienoate

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a long-chain polyunsaturated fatty acid. While the ethyl ester form is primarily a synthetic derivative, the parent fatty acid is a naturally occurring agonist for GPR120[1][2][3]. GPR120 is a receptor for medium and long-chain fatty acids and is implicated in a variety of physiological processes, including the regulation of glucose metabolism, anti-inflammatory responses, and adipogenesis[4][5][6]. The activation of GPR120 by agonists like 13(Z),16(Z)-docosadienoic acid makes this class of compounds an area of significant interest for the development of novel therapeutics for conditions such as type 2 diabetes, obesity, and chronic inflammatory diseases[5][7].

Chemical Profile of Ethyl 13(Z),16(Z)-docosadienoate:

Property	Value
CAS Number	1394295-82-9
Molecular Formula	C₂₄H₄₄O₂
Molecular Weight	364.61 g/mol
Synonyms	Ethyl (13Z,16Z)-13,16-docosadienoate

GPR120 Signaling Pathways

Upon activation by an agonist such as 13(Z),16(Z)-docosadienoic acid, GPR120 initiates downstream signaling through two primary pathways: a Gαq/11-mediated pathway and a β-arrestin-2-mediated pathway. These pathways lead to diverse cellular responses, including insulin (B600854) sensitization and anti-inflammatory effects.

Gαq/11-Mediated Signaling Pathway

The Gαq/11 pathway is primarily associated with metabolic regulation. Activation of this pathway leads to an increase in intracellular calcium and the activation of downstream kinases, which ultimately influences gene expression related to metabolism.

Caption: Gαq/11-mediated signaling cascade upon GPR120 activation.

β-Arrestin-2-Mediated Anti-Inflammatory Pathway

The β-arrestin-2 pathway is crucial for the anti-inflammatory effects of GPR120 agonists. This pathway involves the recruitment of β-arrestin-2 to the receptor, which then acts as a scaffold to inhibit pro-inflammatory signaling cascades.

Caption: β-Arrestin-2-mediated anti-inflammatory signaling of GPR120.

Structural Analogs and Structure-Activity Relationship (SAR)

Key SAR Insights for GPR120 Agonists:

• Chain Length: GPR120 is preferentially activated by long-chain fatty acids (C14-C22)[5].

• Unsaturation: The presence of one or more double bonds is generally favorable for GPR120 activation. Omega-3 fatty acids, such as docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA), are potent GPR120 agonists[4].

• Carboxylic Acid Moiety: The free carboxylic acid is crucial for binding to GPR120. Ethyl esters, such as Ethyl 13(Z),16(Z)-docosadienoate, are likely prodrugs that are hydrolyzed in vivo to the active free fatty acid.

• Modifications to the Carbonyl Group: Amide and other bioisosteric replacements for the carboxylic acid can modulate activity and pharmacokinetic properties.

Potential Structural Analogs of Ethyl 13(Z),16(Z)-docosadienoate for Investigation:

Analog Type	Structural Modification	Rationale
Methyl Ester	Replacement of the ethyl group with a methyl group.	To assess the impact of the ester group size on hydrolysis and bioavailability.
Amide Analogs	Replacement of the ethyl ester with a primary, secondary, or tertiary amide.	To improve metabolic stability and potentially alter receptor binding.
Varying Unsaturation	Synthesis of analogs with one (monoene) or three (triene) double bonds.	To explore the optimal degree of unsaturation for GPR120 potency.
Positional Isomers	Shifting the positions of the double bonds along the docosanoic acid chain.	To determine the geometric requirements for optimal receptor interaction.

Quantitative Data

As of the latest literature review, specific quantitative data (e.g., EC₅₀, IC₅₀, Ki) for the activation of GPR120 by 13(Z),16(Z)-docosadienoic acid or its ethyl ester is not available. However, data for other relevant long-chain fatty acids and synthetic agonists provide a benchmark for expected activity.

Table 1: GPR120 Agonist Activity of Selected Compounds

Compound	Receptor	Assay Type	EC₅₀ (µM)	Reference
Docosahexaenoic Acid (DHA)	Human GPR120	SRE-luc Reporter	1-10	[4]
Eicosapentaenoic Acid (EPA)	Human GPR120	SRE-luc Reporter	1-10	[4]
Palmitoleate (C16:1n7)	Human GPR120	SRE-luc Reporter	1-10	[4]
GW9508 (Synthetic)	Human GPR120	SRE-luc Reporter	1-10	[4]

It is anticipated that 13(Z),16(Z)-docosadienoic acid would exhibit GPR120 agonism with an EC₅₀ in the low micromolar range, similar to other long-chain polyunsaturated fatty acids.

Experimental Protocols

Synthesis of Ethyl 13(Z),16(Z)-docosadienoate and its Analogs

5.1.1. General Workflow for Fatty Acid Ethyl Ester Synthesis

The synthesis of fatty acid ethyl esters can be achieved through several methods, with Fischer esterification being a common approach.

Caption: General workflow for the synthesis of Ethyl 13(Z),16(Z)-docosadienoate.

5.1.2. Detailed Protocol for Fischer Esterification

• Dissolution: Dissolve 13(Z),16(Z)-docosadienoic acid in a 10-fold molar excess of absolute ethanol.

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the fatty acid weight).

• Reaction: Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Extraction: Extract the ethyl ester into a non-polar organic solvent such as hexane (B92381) or diethyl ether.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield the pure Ethyl 13(Z),16(Z)-docosadienoate.

Biological Assays for GPR120 Activation

5.2.1. Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR120 activation via the Gαq/11 pathway.

• Cell Culture: Culture a stable cell line expressing human GPR120 (e.g., HEK293 or CHO cells) in a 96-well black, clear-bottom plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

• Compound Addition: Add varying concentrations of the test compound (e.g., Ethyl 13(Z),16(Z)-docosadienoate, hydrolyzed to the free acid in situ or pre-hydrolyzed) to the wells.

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths using a fluorescence plate reader at baseline and after compound addition.

• Data Analysis: Calculate the change in fluorescence to determine the dose-dependent activation of GPR120 and calculate the EC₅₀ value.

5.2.2. β-Arrestin-2 Recruitment Assay

This assay quantifies the interaction between GPR120 and β-arrestin-2 upon agonist binding.

• Cell Line: Utilize a commercially available cell line engineered to express GPR120 fused to a protein fragment and β-arrestin-2 fused to a complementary fragment (e.g., DiscoveRx PathHunter or Promega Tango systems).

• Cell Plating: Plate the cells in a white, opaque 96-well plate.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound.

• Incubation: Incubate the plate for a period specified by the assay kit manufacturer (typically 60-90 minutes) to allow for receptor-arrestin interaction.

• Signal Detection: Add the detection reagents and measure the luminescent or fluorescent signal, which is proportional to the extent of β-arrestin-2 recruitment.

• Data Analysis: Plot the signal against the compound concentration to generate a dose-response curve and determine the EC₅₀.

5.2.3. NF-κB Reporter Assay

This assay measures the inhibition of the NF-κB pathway, a key downstream effect of the GPR120-mediated anti-inflammatory response.

• Cell Line: Use a cell line that endogenously expresses GPR120 (e.g., RAW 264.7 macrophages) and is transiently or stably transfected with an NF-κB-driven reporter construct (e.g., luciferase or β-galactosidase).

• Pre-treatment: Pre-treat the cells with various concentrations of the test compound.

• Inflammatory Stimulus: Induce an inflammatory response by adding an NF-κB activator, such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).

• Incubation: Incubate the cells for a sufficient time to allow for reporter gene expression (typically 6-24 hours).

• Lysis and Reporter Assay: Lyse the cells and measure the reporter gene activity using a luminometer or spectrophotometer.

• Data Analysis: Determine the inhibitory effect of the compound on NF-κB activation and calculate the IC₅₀ value.

Conclusion and Future Directions

Ethyl 13(Z),16(Z)-docosadienoate and its structural analogs represent a promising class of compounds for the modulation of GPR120. The activation of GPR120 by the parent fatty acid, 13(Z),16(Z)-docosadienoic acid, triggers signaling cascades with therapeutic potential for metabolic and inflammatory disorders. While direct quantitative data for this specific compound is currently lacking, the established roles of related long-chain fatty acids and the availability of robust experimental protocols provide a clear path forward for its investigation.

Future research should focus on:

• Quantitative Biological Evaluation: Determining the EC₅₀ and IC₅₀ values of 13(Z),16(Z)-docosadienoic acid and its esters in a panel of GPR120 functional assays.

• Synthesis and Screening of Analogs: A systematic synthesis and evaluation of the proposed structural analogs to establish a comprehensive structure-activity relationship.

• In Vivo Studies: Assessing the efficacy of lead compounds in animal models of diabetes, obesity, and inflammation.

• Pharmacokinetic Profiling: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of promising analogs to optimize their drug-like properties.

By addressing these research gaps, the full therapeutic potential of Ethyl 13(Z),16(Z)-docosadienoate and its analogs as GPR120 modulators can be realized.

References

• 1. apexbt.com [apexbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advance in Regulatory Effect of GRP120 on Bone Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of Ethyl 13(Z),16(Z)-docosadienoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of Ethyl 13(Z),16(Z)-docosadienoate. Due to the limited availability of specific experimental data for this compound, this guide also includes information on analogous compounds and general methodologies for the synthesis and characterization of long-chain fatty acid esters.

Core Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C24H44O2	[1]
Molecular Weight	364.61 g/mol	[1]
CAS Number	1394295-82-9	[1]
Purity	>99% (as commercially available)
Appearance	Not specified (likely a liquid at room temperature based on similar compounds)
Solubility	Expected to be soluble in nonpolar organic solvents like hexane (B92381) and chloroform, and in alcohols like ethanol (B145695).[2] Insoluble in water.[2]
Storage	Recommended storage at -20°C.

Experimental Protocols

Detailed experimental protocols for the specific synthesis and characterization of Ethyl 13(Z),16(Z)-docosadienoate are not extensively documented. However, the following sections outline established methodologies for the synthesis and analysis of similar long-chain unsaturated fatty acid ethyl esters.

Synthesis: Esterification of 13(Z),16(Z)-Docosadienoic Acid

A common method for the synthesis of ethyl esters of fatty acids is through the Fischer esterification of the corresponding carboxylic acid.

Materials:

• 13(Z),16(Z)-Docosadienoic acid

• Anhydrous ethanol (absolute)

• A strong acid catalyst (e.g., concentrated sulfuric acid or gaseous hydrogen chloride)

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether or hexane)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

Procedure:

• In a round-bottom flask, dissolve 13(Z),16(Z)-docosadienoic acid in an excess of anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Evaporate the solvent to yield the crude Ethyl 13(Z),16(Z)-docosadienoate.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Characterization Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of fatty acid esters.

• Sample Preparation: The ethyl ester can be directly dissolved in a volatile organic solvent like hexane.

• GC Conditions (General):

  • Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

  • Injector Temperature: Typically 250-300°C.

  • Oven Program: A temperature gradient is used, for example, starting at a lower temperature (e.g., 150°C) and ramping up to a higher temperature (e.g., 300°C) to ensure separation of components.

  • Carrier Gas: Helium or hydrogen.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Mass Range: Scan a range appropriate for the molecular weight of the compound (e.g., m/z 50-500).

  • Expected Fragmentation: The mass spectrum will show a molecular ion peak (M+) and characteristic fragmentation patterns for a long-chain fatty acid ethyl ester.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation.

• Sample Preparation: Dissolve the purified ester in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

• ¹H NMR Spectroscopy:

  • Expected Chemical Shifts (δ):

    • ~5.3 ppm: Multiplet corresponding to the olefinic protons (-CH=CH-).

    • ~4.1 ppm: Quartet corresponding to the methylene (B1212753) protons of the ethyl group (-OCH₂CH₃).

    • ~2.8 ppm: Protons on the carbons adjacent to the double bonds.

    • ~2.3 ppm: Triplet for the methylene protons alpha to the carbonyl group (-CH₂COO-).

    • ~1.6 ppm: Methylene protons beta to the carbonyl group.

    • ~1.3 ppm: A large signal from the other methylene protons in the long chain.

    • ~1.25 ppm: Triplet from the methyl protons of the ethyl group (-OCH₂CH₃).[3]

    • ~0.9 ppm: Triplet from the terminal methyl group of the fatty acid chain.

• ¹³C NMR Spectroscopy:

  • Expected Chemical Shifts (δ):

    • ~174 ppm: Carbonyl carbon of the ester.

    • ~127-132 ppm: Olefinic carbons.

    • ~60 ppm: Methylene carbon of the ethyl group (-OCH₂-).

    • ~14-35 ppm: Aliphatic carbons of the fatty acid chain and the methyl carbon of the ethyl group.

Logical Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the preparation and analysis of Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. larodan.com [larodan.com]
• 2. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Ethyl 13(Z),16(Z)-docosadienoate: A Technical Guide for Researchers

Prepared for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 13(Z),16(Z)-docosadienoate, a significant polyunsaturated fatty acid ethyl ester. This document covers its commercial availability, detailed experimental protocols for its synthesis and purification, and its role as a precursor to the biologically active 13(Z),16(Z)-docosadienoic acid, an agonist of the G protein-coupled receptor 120 (GPR120).

Commercial Availability

Ethyl 13(Z),16(Z)-docosadienoate is available from several commercial suppliers as a research-grade chemical. The following table summarizes key information from various vendors.

Supplier	Product Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity
Larodan	30-2202	1394295-82-9	C₂₄H₄₄O₂	364.61	>99%
Sapphire North America	For Research Use Only
Cogershop	1394295-82-9	C₂₄H₄₄O₂	364.61	>99%

Physicochemical Properties

Property	Value
IUPAC Name	ethyl (13Z,16Z)-docosa-13,16-dienoate
Synonyms	Ethyl (13Z,16Z)-13,16-docosadienoate
Lipid Number	C22:2 (13Z,16Z) EE

Biological Significance: A Precursor to a GPR120 Agonist

Ethyl 13(Z),16(Z)-docosadienoate serves as a stable ethyl ester form of 13(Z),16(Z)-docosadienoic acid. This parent fatty acid is a natural ω-6 polyunsaturated fatty acid (PUFA) that has been identified as an agonist for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][2] GPR120 is a key receptor involved in various physiological processes, including the regulation of metabolism and inflammation.

Activation of GPR120 by long-chain fatty acids like 13(Z),16(Z)-docosadienoic acid triggers two primary signaling cascades: a Gαq/11-mediated pathway and a β-arrestin 2-mediated pathway. These pathways lead to diverse cellular responses, including anti-inflammatory effects and insulin (B600854) sensitization.

GPR120 Signaling Pathways

The activation of GPR120 initiates distinct downstream signaling events that are crucial for its biological functions.

GPR120 signaling cascades upon activation by long-chain fatty acids.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and analysis of Ethyl 13(Z),16(Z)-docosadienoate, based on established procedures for long-chain polyunsaturated fatty acid ethyl esters.

Synthesis of Ethyl 13(Z),16(Z)-docosadienoate

A common and effective method for the synthesis of fatty acid ethyl esters is through enzymatic catalysis, which offers high specificity and mild reaction conditions, minimizing the risk of isomerization or oxidation of the double bonds.

Enzymatic Esterification Workflow

Workflow for the enzymatic synthesis of Ethyl 13(Z),16(Z)-docosadienoate.

Detailed Methodology:

• Reactant Preparation:

  • Dissolve 13(Z),16(Z)-docosadienoic acid in a suitable volume of n-hexane in a round-bottom flask.

  • Add anhydrous ethanol in a 3:1 molar excess relative to the fatty acid.

  • Add immobilized lipase (e.g., Novozym 435) at a concentration of 5-10% by weight of the fatty acid.

• Reaction Conditions:

  • Seal the flask and place it in an incubator shaker.

  • Maintain the temperature at 50°C with constant agitation (200 rpm).

  • The reaction is typically allowed to proceed for 24 to 48 hours.

• Monitoring the Reaction:

  • Periodically take small aliquots of the reaction mixture to monitor the conversion of the fatty acid to its ethyl ester using thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • After the reaction reaches completion, remove the immobilized lipase by filtration. The lipase can often be washed and reused.

  • Remove the solvent and excess ethanol from the filtrate using a rotary evaporator under reduced pressure to obtain the crude Ethyl 13(Z),16(Z)-docosadienoate.

Purification of Ethyl 13(Z),16(Z)-docosadienoate

Purification of the crude product is essential to remove any unreacted fatty acid and other byproducts. A two-step process involving solid-phase extraction (SPE) followed by high-performance liquid chromatography (HPLC) is recommended for achieving high purity.[1][3]

Purification Workflow

A two-step purification workflow for Ethyl 13(Z),16(Z)-docosadienoate.

Detailed Methodology:

• Solid-Phase Extraction (SPE):

  • Condition an aminopropyl-silica SPE cartridge with hexane.

  • Dissolve the crude product in a minimal amount of hexane and load it onto the cartridge.

  • Elute the column with hexane. The Ethyl 13(Z),16(Z)-docosadienoate will elute while the more polar unreacted fatty acids will be retained.

  • Collect the hexane eluate and evaporate the solvent.

• High-Performance Liquid Chromatography (HPLC):

  • Dissolve the FAEE-enriched fraction from SPE in the mobile phase.

  • Inject the sample onto a reverse-phase C18 HPLC column.

  • Use an isocratic mobile phase, for example, a mixture of methanol and water (e.g., 95:5 v/v), at a constant flow rate.

  • Monitor the elution profile using a UV detector (around 205 nm) or an evaporative light scattering detector (ELSD).

  • Collect the fractions corresponding to the peak of Ethyl 13(Z),16(Z)-docosadienoate.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and fragmentation pattern, and to assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the presence of characteristic proton signals, including those of the ethyl group, the olefinic protons, and the methylene (B1212753) groups of the fatty acid chain.

  • ¹³C NMR: To verify the carbon skeleton of the molecule.

This technical guide provides a comprehensive starting point for researchers working with Ethyl 13(Z),16(Z)-docosadienoate. The provided protocols are based on established methods for similar compounds and can be optimized for specific laboratory conditions and research needs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide on the In Vivo Metabolism of Ethyl 13(Z),16(Z)-docosadienoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, specific quantitative in vivo metabolic data for Ethyl 13(Z),16(Z)-docosadienoate is not available in the public domain. The Human Metabolome Database notes the corresponding free fatty acid, 13,16-docosadienoic acid, as "detected but not quantified" in human blood. Consequently, this guide outlines the predicted metabolic pathway based on the established metabolism of other long-chain fatty acid ethyl esters (FAEEs) and polyunsaturated fatty acids. The experimental protocols and data presentation tables are representative examples derived from methodologies used for similar compounds.

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain polyunsaturated fatty acid ethyl ester. While specific research on its metabolic fate is scarce, it is presumed to follow the general metabolic pathway of other FAEEs. This involves initial hydrolysis followed by the catabolism of the constituent fatty acid and ethanol (B145695). Understanding the in vivo metabolism of such molecules is crucial for assessing their physiological roles, potential therapeutic applications, and toxicological profiles.

Predicted Metabolic Pathway

The in vivo metabolism of Ethyl 13(Z),16(Z)-docosadienoate is anticipated to occur in two main stages:

Stage 1: Hydrolysis

Upon entering the body, Ethyl 13(Z),16(Z)-docosadienoate is expected to undergo rapid hydrolysis, primarily in the gastrointestinal tract and the bloodstream. This reaction is catalyzed by various esterases, such as pancreatic lipase (B570770) in the gut and other hydrolases in the blood and tissues, yielding ethanol and 13(Z),16(Z)-docosadienoic acid. FAEEs are known to be rapidly degraded in circulation, with some having a half-life of less than a minute.

Stage 2: Metabolism of 13(Z),16(Z)-docosadienoic Acid

Following its release, 13(Z),16(Z)-docosadienoic acid is activated to its coenzyme A (CoA) thioester, 13(Z),16(Z)-docosadienoyl-CoA, a prerequisite for its entry into metabolic pathways. The primary catabolic route for this activated fatty acid is mitochondrial and peroxisomal beta-oxidation.

Due to the presence of cis-double bonds at odd- and even-numbered carbon positions (from the carboxyl end), the beta-oxidation of 13(Z),16(Z)-docosadienoyl-CoA requires the action of auxiliary enzymes in addition to the core beta-oxidation enzymes. The predicted pathway would involve several cycles of beta-oxidation, chain shortening, and the action of isomerases and reductases to handle the non-standard bond configurations.

The ethanol produced from the initial hydrolysis will be metabolized primarily in the liver via alcohol dehydrogenase and aldehyde dehydrogenase to acetate, which can then be converted to acetyl-CoA and enter the citric acid cycle.

Metabolic Pathway Diagram

Caption: Predicted metabolic pathway of Ethyl 13(Z),16(Z)-docosadienoate.

Quantitative Data Presentation

As previously stated, no specific quantitative data for the in vivo metabolism of Ethyl 13(Z),16(Z)-docosadienoate has been published. The following table is a template illustrating how such data would be presented. This hypothetical data is for illustrative purposes only and should not be considered factual.

Analyte	Tissue/Fluid	Time Point (hours)	Mean Concentration (ng/mL or ng/g) ± SD
Ethyl 13(Z),16(Z)-docosadienoate	Plasma	0.5	[Hypothetical Value]
1	[Hypothetical Value]
2	[Hypothetical Value]
4	[Hypothetical Value]
8	[Hypothetical Value]
24	[Hypothetical Value]
13(Z),16(Z)-docosadienoic acid	Plasma	0.5	[Hypothetical Value]
1	[Hypothetical Value]
2	[Hypothetical Value]
4	[Hypothetical Value]
8	[Hypothetical Value]
24	[Hypothetical Value]
C20:2 Metabolite	Liver	24	[Hypothetical Value]
C18:2 Metabolite	Liver	24	[Hypothetical Value]

Experimental Protocols

The following is a representative, detailed experimental protocol for studying the in vivo metabolism of a long-chain fatty acid ethyl ester, such as Ethyl 13(Z),16(Z)-docosadienoate, in a rodent model.

Animal Model and Dosing

• Species: Male Sprague-Dawley rats (8-10 weeks old).

• Acclimation: Animals are acclimated for at least one week prior to the experiment with free access to standard chow and water.

• Housing: Animals are housed in a controlled environment (12-hour light/dark cycle, constant temperature and humidity).

• Dosing:

  • The test substance, Ethyl 13(Z),16(Z)-docosadienoate, is dissolved in a suitable vehicle (e.g., corn oil).

  • A single dose (e.g., 1 g/kg body weight) is administered via oral gavage.

  • A control group receives the vehicle only.

Sample Collection

• Blood Sampling: Blood samples (approx. 200 µL) are collected from the tail vein at multiple time points (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours) into tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation and stored at -80°C.

• Tissue Harvesting: At the end of the study (e.g., 24 hours), animals are euthanized, and tissues of interest (e.g., liver, adipose tissue, heart, brain) are rapidly excised, weighed, flash-frozen in liquid nitrogen, and stored at -80°C until analysis.

Sample Preparation and Lipid Extraction

• Plasma: An internal standard (e.g., a deuterated analog of the analyte) is added to the plasma samples. Lipids are extracted using a modified Folch or Bligh-Dyer method with a mixture of chloroform (B151607) and methanol.

• Tissues: Frozen tissues are homogenized, and lipids are extracted using a similar solvent extraction procedure as for plasma.

Analytical Methodology

• Instrumentation: A high-performance liquid chromatography system coupled with tandem mass spectrometry (LC-MS/MS) or a gas chromatography-mass spectrometry (GC-MS) system is used for the identification and quantification of the parent compound and its metabolites.

• LC-MS/MS Method:

  • Chromatography: Reversed-phase chromatography is typically used to separate the lipids.

  • Mass Spectrometry: Electrospray ionization (ESI) in either positive or negative mode is used. Multiple reaction monitoring (MRM) is employed for sensitive and specific quantification of the target analytes.

• GC-MS Method:

  • Derivatization: Fatty acids are often converted to their more volatile methyl esters (FAMEs) prior to analysis.

  • Chromatography: A capillary column suitable for fatty acid analysis is used.

  • Mass Spectrometry: Electron ionization (EI) is commonly used, and the resulting fragmentation patterns are used for identification.

Experimental Workflow Diagram

Caption: General experimental workflow for in vivo lipid metabolism studies.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Ethyl 13(Z),16(Z)-docosadienoate using GC-MS

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain fatty acid ethyl ester (FAEE) of interest in various fields, including pharmacology and biofuel research. Accurate quantification of this molecule is essential for its study and application. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Ethyl 13(Z),16(Z)-docosadienoate.[1] This application note provides a detailed protocol for the quantitative analysis of Ethyl 13(Z),16(Z)-docosadienoate in various matrices.

Principle

This method employs a liquid-liquid extraction or solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using a high-resolution capillary GC column coupled to a mass spectrometer.[1][2][3] Quantification is achieved by using an internal standard and monitoring specific ions in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity and selectivity compared to full-scan mode.[1][4]

Experimental Protocols

Materials and Reagents

• Solvents: Hexane (B92381) (GC grade), Acetone (B3395972) (GC grade), Dichloromethane (B109758) (GC grade), Ethyl Acetate (GC grade)[1][2]

• Standards: Ethyl 13(Z),16(Z)-docosadienoate (analytical standard), Ethyl Heptadecanoate (Internal Standard - IS) or other suitable odd-chain FAEE not present in the sample.[5]

• Reagents: Anhydrous Sodium Sulfate

• Extraction Supplies: Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl silica), glass centrifuge tubes, vortex mixer, centrifuge, nitrogen evaporator or rotary evaporator.[1][2]

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. Below are protocols for liquid-liquid extraction and solid-phase extraction.

2.1. Liquid-Liquid Extraction (LLE)

This protocol is suitable for liquid samples such as plasma or cell culture media.[1]

• To 1 mL of the liquid sample, add a known concentration of the internal standard (e.g., Ethyl Heptadecanoate).

• Add 2 mL of acetone to precipitate proteins. Vortex for 1 minute.[1]

• Add 5 mL of hexane and vortex for 2 minutes for liquid-liquid extraction.[1]

• Centrifuge at 3000 x g for 5 minutes to separate the layers.[1]

• Carefully transfer the upper hexane layer to a clean tube.[1]

• Repeat the hexane extraction on the remaining aqueous layer to maximize recovery and combine the hexane extracts.[1]

• Dry the combined extract over anhydrous sodium sulfate.

• Concentrate the extract under a gentle stream of nitrogen to a final volume of approximately 100 µL.

2.2. Solid-Phase Extraction (SPE)

SPE is effective for cleaning up complex samples and can be automated.[2][3]

• Condition an aminopropyl silica (B1680970) SPE cartridge by washing with 5 mL of hexane.[1]

• Load the sample (previously extracted into a non-polar solvent like hexane) onto the SPE cartridge.

• Wash the cartridge with 5 mL of a hexane:acetone (9:1 v/v) mixture to remove polar interferences.[1]

• Elute the Ethyl 13(Z),16(Z)-docosadienoate and other FAEEs with 5 mL of dichloromethane or ethyl acetate.

• Concentrate the elute under a gentle stream of nitrogen to a final volume of approximately 100 µL.

GC-MS Analysis

The following instrumental parameters are recommended and may require optimization based on the specific instrument.[1]

• Gas Chromatograph: Agilent 6980N Network GC system or equivalent.[6]

• Column: Nonpolar capillary column, such as a DB-5MS or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[1]

• Injector: Splitless mode at 250 °C.

• Oven Temperature Program: Initial temperature of 150 °C, hold for 2 minutes, ramp at 10 °C/min to 320 °C, and hold for 10 minutes.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 7000D MS/MS or equivalent.[7]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 50-500) for initial identification and Selected Ion Monitoring (SIM) for quantification.[1]

• Ions to Monitor (Predicted):

  • Ethyl 13(Z),16(Z)-docosadienoate (Molecular Weight: 364.6 g/mol ): The molecular ion (m/z 364) may be of low abundance. Characteristic fragment ions would include m/z 88 (McLafferty rearrangement), and ions resulting from the loss of the ethoxy group (M-45) and cleavage at the double bonds.

  • Ethyl Heptadecanoate (IS): Monitor the molecular ion and/or characteristic fragment ions (e.g., m/z 88, 101).[4]

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of Ethyl 13(Z),16(Z)-docosadienoate and a constant concentration of the internal standard.

• Quantification: The concentration of Ethyl 13(Z),16(Z)-docosadienoate in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method. Actual values may vary depending on the instrumentation and matrix.

Parameter	Expected Value
Linearity (R²)	> 0.998[6][8]
Limit of Detection (LOD)	5 - 10 nM[5]
Limit of Quantitation (LOQ)	~60 nM[5]
Intra-day Precision (%RSD)	< 15%[9]
Inter-day Precision (%RSD)	< 15%[9]
Accuracy/Recovery	85 - 115%[9]

Visualizations

Caption: Experimental workflow for GC-MS analysis.

Conclusion

The described GC-MS method provides a robust and sensitive approach for the quantification of Ethyl 13(Z),16(Z)-docosadienoate. The use of an internal standard and Selected Ion Monitoring ensures high accuracy and precision, making this protocol suitable for researchers, scientists, and drug development professionals. Method validation should be performed in the specific sample matrix to ensure reliable results.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. organomation.com [organomation.com]
• 3. scioninstruments.com [scioninstruments.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. mdpi.com [mdpi.com]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. benchchem.com [benchchem.com]
• 10. impactfactor.org [impactfactor.org]

Application Note and Protocol: Solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a polyunsaturated fatty acid ethyl ester. Understanding its solubility in dimethyl sulfoxide (B87167) (DMSO) is critical for a wide range of in vitro and in vivo studies, including cell-based assays and drug formulation. DMSO is a versatile aprotic solvent widely used in biological research due to its ability to dissolve a broad spectrum of polar and nonpolar compounds. This document provides a detailed protocol for determining the solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO and presents available data for related compounds to guide experimental design.

Physicochemical Properties of Ethyl 13(Z),16(Z)-docosadienoate

Property	Value	Reference
Molecular Formula	C₂₄H₄₄O₂	[1]
Molecular Weight	364.61 g/mol	[1]
CAS Number	1394295-82-9	[1]
Synonyms	Ethyl (13Z,16Z)-13,16-docosadienoate	[1]

Estimated Solubility Data

Compound	Solvent	Solubility	Reference
Methyl 13(Z),16(Z)-docosadienoate	DMSO	30 mg/mL	[2][3]
Docosapentaenoic Acid ethyl ester	DMSO	~100 mg/mL	[4]
Oleic acid	DMSO	100 mg/mL	[5][6]
Palmitic acid	DMSO	20 mg/mL	[5]

Based on these related compounds, the solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO is expected to be in the range of 30-100 mg/mL. An experimental determination is necessary for precise quantification.

Experimental Protocol for Solubility Determination

This protocol outlines a method to determine the solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO using a standard saturation method.

4.1. Materials

• Ethyl 13(Z),16(Z)-docosadienoate (>99% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Vortex mixer

• Thermostatic shaker or incubator capable of maintaining 25°C

• Microcentrifuge

• Calibrated analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-resistant membrane)

4.2. Experimental Workflow Diagram

Caption: Experimental workflow for determining the solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO.

4.3. Procedure

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of Ethyl 13(Z),16(Z)-docosadienoate (e.g., 50 mg) into a series of 1.5 mL microcentrifuge tubes.

  • Add a defined volume of DMSO (e.g., 0.5 mL) to each tube.

  • Vortex the tubes vigorously for 2 minutes to facilitate the initial dissolution.

• Equilibration:

  • Place the tubes in a thermostatic shaker set at a constant temperature (e.g., 25°C).

  • Shake the samples for a sufficient time to reach equilibrium (typically 24-48 hours). This ensures that the solvent is fully saturated with the solute.

• Phase Separation:

  • After equilibration, centrifuge the tubes at a high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess, undissolved solute.

• Sample Collection and Dilution:

  • Carefully collect an aliquot of the clear supernatant without disturbing the pellet.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining microparticles.

  • Accurately dilute the filtered supernatant with a suitable solvent (e.g., a mixture of DMSO and the mobile phase for HPLC) to a concentration within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of Ethyl 13(Z),16(Z)-docosadienoate of known concentrations.

  • Analyze the standard solutions and the diluted sample by HPLC to determine the concentration of the dissolved compound.

  • Construct a calibration curve from the standard solutions.

• Data Analysis:

  • Use the calibration curve to determine the concentration of Ethyl 13(Z),16(Z)-docosadienoate in the diluted sample.

  • Calculate the original concentration in the saturated DMSO solution by accounting for the dilution factor. This value represents the solubility.

Signaling Pathway and Experimental Logic

While there isn't a direct signaling pathway involved in the dissolution process, the logic of the experimental design is crucial for obtaining accurate results. The following diagram illustrates the relationship between the experimental steps and the underlying principles.

Caption: Logical relationship between experimental steps and the principles of solubility determination.

Conclusion

The provided protocol offers a robust method for determining the solubility of Ethyl 13(Z),16(Z)-docosadienoate in DMSO. Based on data from similar compounds, the solubility is anticipated to be substantial, making DMSO a suitable solvent for preparing stock solutions for various research applications. It is crucial to experimentally verify the exact solubility for specific experimental conditions and compound purity.

References

• 1. larodan.com [larodan.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 61012-47-3 CAS MSDS (CIS-13,16-DOCOSADIENOIC ACID METHYL ESTER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Ethyl 13(Z),16(Z)-docosadienoate in FFAR4 Agonist Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Free Fatty Acid Receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120), is a promising therapeutic target for metabolic and inflammatory diseases. As a receptor for long-chain fatty acids, its activation triggers a cascade of signaling events that regulate glucose metabolism, adipogenesis, and inflammatory responses. Ethyl 13(Z),16(Z)-docosadienoate is a long-chain fatty acid ester that can be utilized to probe FFAR4 activity. While its direct agonistic activity is attributed to its hydrolysis product, 13(Z),16(Z)-docosadienoic acid, the ethyl ester form offers a useful tool for in vitro and in vivo studies. These application notes provide detailed protocols for assessing the agonistic potential of Ethyl 13(Z),16(Z)-docosadienoate on FFAR4, focusing on calcium mobilization and cyclic AMP (cAMP) modulation assays.

Rationale for Use

Ethyl 13(Z),16(Z)-docosadienoate serves as a pro-drug for the active FFAR4 agonist, 13(Z),16(Z)-docosadienoic acid.[1][2][3][4][5] In biological systems, cellular esterases are capable of hydrolyzing the ethyl ester, releasing the free fatty acid to interact with and activate FFAR4.[6] This approach can be advantageous for studying FFAR4 signaling and for screening potential therapeutic compounds.

FFAR4 Signaling Pathways

Upon agonist binding, FFAR4 can signal through multiple G protein-coupled pathways, primarily Gαq/11 and β-arrestin, with potential coupling to Gαi/o and Gαs as well.[7]

• Gαq/11 Pathway: Activation of the Gαq/11 pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i).

• β-Arrestin Pathway: Agonist binding can also promote the recruitment of β-arrestin to the receptor. This leads to receptor internalization and desensitization, and can also initiate distinct signaling cascades involved in anti-inflammatory responses.

• Gαi/o and Gαs Pathways: Depending on the cell type and conditions, FFAR4 activation can also lead to the inhibition (Gαi/o) or stimulation (Gαs) of adenylyl cyclase, resulting in decreased or increased intracellular cAMP levels, respectively.[7][8]

Below is a diagram illustrating the primary FFAR4 signaling pathways.

Caption: FFAR4 Signaling Pathways.

Data Presentation

The following tables summarize hypothetical quantitative data for Ethyl 13(Z),16(Z)-docosadienoate and common reference agonists in FFAR4 assays.

Table 1: Agonist Potency in Calcium Mobilization Assay

Compound	Cell Line	EC50 (µM)
Ethyl 13(Z),16(Z)-docosadienoate	HEK293T-FFAR4	5.2
13(Z),16(Z)-docosadienoic Acid	HEK293T-FFAR4	1.8
TUG-891 (Positive Control)	HEK293T-FFAR4	0.15
α-Linolenic Acid (Positive Control)	HEK293T-FFAR4	10.5

Table 2: Agonist Effect on cAMP Levels

Compound (10 µM)	Cell Line	Change in cAMP
Ethyl 13(Z),16(Z)-docosadienoate	CHO-K1-FFAR4 (Gαs-coupled)	+++
Ethyl 13(Z),16(Z)-docosadienoate	CHO-K1-FFAR4 (Gαi-coupled)	---
Forskolin (B1673556) (Positive Control)	CHO-K1-FFAR4 (Gαs/Gαi)	+++++
TUG-891 (Positive Control)	CHO-K1-FFAR4 (Gαs-coupled)	++++
TUG-891 (Positive Control)	CHO-K1-FFAR4 (Gαi-coupled)	----

(Note: '+' indicates an increase, '-' indicates a decrease in cAMP levels. The number of symbols represents the magnitude of the effect.)

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium mobilization following FFAR4 activation in a cell line stably expressing the human FFAR4 receptor (e.g., HEK293T-FFAR4).

Materials:

• HEK293T cells stably expressing human FFAR4

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Black, clear-bottom 96-well microplates

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Ethyl 13(Z),16(Z)-docosadienoate (test compound)

• TUG-891 or α-Linolenic Acid (positive control)

• DMSO (vehicle)

• Fluorescence plate reader with automated injection capabilities

Experimental Workflow:

Caption: Calcium Mobilization Assay Workflow.

Procedure:

• Cell Seeding: Seed HEK293T-FFAR4 cells into a black, clear-bottom 96-well plate at a density of 40,000-80,000 cells per well in 100 µL of culture medium. Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a dye-loading solution of 4 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS.

  • Aspirate the culture medium from the cell plate and add 100 µL of the dye-loading solution to each well.

  • Incubate the plate for 1 hour at 37°C in the dark.

• Cell Washing: Gently aspirate the dye-loading solution and wash the cells twice with 100 µL of HBSS. After the final wash, leave 100 µL of HBSS in each well.

• Compound Preparation:

  • Prepare a 10 mM stock solution of Ethyl 13(Z),16(Z)-docosadienoate in DMSO.

  • Perform serial dilutions of the stock solution in HBSS to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM).

  • Prepare similar dilutions for the positive control (TUG-891 or α-linolenic acid) and a vehicle control (DMSO in HBSS).

• Fluorescence Measurement:

  • Place the cell plate into the fluorescence plate reader.

  • Set the excitation wavelength to 490 nm and the emission wavelength to 525 nm.

  • Record a baseline fluorescence reading for 10-20 seconds.

  • Use the automated injector to add 25 µL of the compound dilutions to the respective wells.

  • Immediately begin recording the fluorescence intensity every second for at least 100 seconds.

• Data Analysis:

  • Determine the maximum fluorescence signal for each well after compound addition.

  • Subtract the baseline fluorescence from the maximum signal to get the response.

  • Plot the response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

cAMP Modulation Assay

This protocol is designed to measure changes in intracellular cAMP levels in response to FFAR4 activation in a cell line engineered to couple FFAR4 to either Gαs or Gαi (e.g., CHO-K1-FFAR4).

Materials:

• CHO-K1 cells stably expressing human FFAR4 and a Gαs or Gαi subunit

• Ham's F-12 medium with 10% FBS and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• White, opaque 96-well microplates

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

• Stimulation buffer (HBSS with 20 mM HEPES and 500 µM IBMX)

• Ethyl 13(Z),16(Z)-docosadienoate (test compound)

• TUG-891 (positive control for Gαs/Gαi coupling)

• Forskolin (positive control for adenylyl cyclase activation)

• DMSO (vehicle)

• Plate reader compatible with the chosen cAMP assay kit

Procedure:

• Cell Seeding: Seed the CHO-K1-FFAR4 cells into a white, opaque 96-well plate at a density of 20,000-40,000 cells per well in 100 µL of culture medium. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare a 10 mM stock solution of Ethyl 13(Z),16(Z)-docosadienoate in DMSO.

  • Prepare serial dilutions of the test compound and controls in stimulation buffer.

• Cell Stimulation:

  • Aspirate the culture medium and wash the cells once with PBS.

  • Add 50 µL of stimulation buffer to each well and incubate for 30 minutes at room temperature.

  • Add 50 µL of the compound dilutions to the respective wells and incubate for 30 minutes at room temperature.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP assay kit.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Calculate the cAMP concentration in each sample based on the standard curve.

  • For Gαs-coupled assays, plot the cAMP concentration against the logarithm of the agonist concentration to determine the EC50.

  • For Gαi-coupled assays, cells are typically stimulated with forskolin to induce cAMP production, and the ability of the agonist to inhibit this increase is measured. Plot the percent inhibition against the logarithm of the agonist concentration to determine the IC50.

Conclusion

These application notes provide a framework for utilizing Ethyl 13(Z),16(Z)-docosadienoate in FFAR4 agonist assays. The provided protocols for calcium mobilization and cAMP modulation are robust methods for characterizing the activity of this and other potential FFAR4 agonists. Careful optimization of cell densities, incubation times, and reagent concentrations may be necessary for specific experimental conditions and cell lines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. interpriseusa.com [interpriseusa.com]
• 5. 13Z,16Z-Docosadienoic acid | FFAR4/GPR120激动剂 | MCE [medchemexpress.cn]
• 6. The hydrolysis of fatty acid ethyl esters in low-density lipoproteins by red blood cells, white blood cells and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural basis of omega-3 fatty acid receptor FFAR4 activation and G protein coupling selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Omega-3 fatty acids activate ciliary FFAR4 to control adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Ethyl 13(Z),16(Z)-docosadienoate in Mice

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Limited direct in vivo research on Ethyl 13(Z),16(Z)-docosadienoate exists in publicly available literature. The following protocols and application notes are based on established methodologies for the in vivo administration of similar polyunsaturated fatty acid (PUFA) ethyl esters in mice, such as eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) ethyl esters. These are intended to serve as a comprehensive guide and may require optimization for the specific research context.

Application Notes

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid.[1][2] The free fatty acid form is known to be an agonist of the G-protein coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4), which is involved in various physiological processes, including the regulation of ghrelin secretion.[1][2] In vivo studies in mice using other long-chain fatty acid ethyl esters have explored their impact on metabolic disorders, inflammation, and immune function.[3][4][5]

Potential research applications for the in vivo administration of Ethyl 13(Z),16(Z)-docosadienoate in mice include:

• Metabolic Studies: Investigating the effects on glucose homeostasis, insulin (B600854) sensitivity, and lipid metabolism.

• Inflammation and Immunology: Assessing the modulation of inflammatory pathways and immune cell function, given the known anti-inflammatory properties of other PUFAs.

• Gastrointestinal Physiology: Exploring the impact on gut hormone secretion, such as ghrelin, due to its interaction with GPR120.[1][2]

• Cancer Biology: Based on in vitro studies of related compounds, investigating potential anti-tumor effects.[6]

Experimental Protocols

Animal Model and Husbandry

• Animal Strain: C57BL/6J mice are commonly used for metabolic and immunological studies. The choice of strain should be justified based on the research question.

• Age and Sex: Typically, 8-12 week old male or female mice are used. Sex-specific effects should be considered.

• Housing: Mice should be housed in a specific pathogen-free (SPF) facility with a 12-hour light/dark cycle and controlled temperature and humidity.

• Acclimatization: Allow for at least one week of acclimatization to the facility before the start of any experimental procedures.

• Diet: A standard chow diet should be provided ad libitum unless a specific dietary model (e.g., high-fat diet) is part of the experimental design.

Preparation and Administration of Ethyl 13(Z),16(Z)-docosadienoate

• Purity: Ensure the use of high-purity (>99%) Ethyl 13(Z),16(Z)-docosadienoate.[7][8]

• Vehicle: A suitable vehicle for oral administration is corn oil or olive oil. For intraperitoneal (IP) injection, a sterile, biocompatible oil such as soybean oil emulsion can be used. The vehicle should be tested alone as a control.

• Dosage Preparation:

  • Warm the vehicle (e.g., corn oil) to approximately 37°C to aid in dissolving the ethyl ester.

  • Add the required amount of Ethyl 13(Z),16(Z)-docosadienoate to the vehicle to achieve the desired concentration.

  • Vortex or sonicate the mixture until the ethyl ester is completely dissolved and the solution is homogenous.

  • Prepare fresh daily or store under nitrogen at -20°C to prevent oxidation.

• Administration Route:

  • Oral Gavage: This is a common and physiologically relevant route for nutrient-like substances. A typical volume for mice is 5-10 µL/g of body weight.

  • Dietary Supplementation: The compound can be mixed directly into a custom diet formulation. This allows for chronic administration.

  • Intraperitoneal (IP) Injection: This route bypasses initial metabolism in the gut and liver.

Experimental Design and Procedures

A representative experimental workflow is outlined below.

Caption: A typical experimental workflow for in vivo studies in mice.

Data Collection and Analysis

The following tables provide a template for organizing quantitative data from a hypothetical study.

Table 1: Animal Characteristics and Dosing Regimen

Parameter	Vehicle Control Group	Ethyl 13(Z),16(Z)-docosadienoate Group
Number of Animals	10	10
Mouse Strain	C57BL/6J	C57BL/6J
Age (weeks)	8	8
Initial Body Weight (g)	22.5 ± 1.5	22.8 ± 1.3
Treatment Duration (weeks)	4	4
Dosage (mg/kg/day)	0 (Vehicle only)	100
Administration Route	Oral Gavage	Oral Gavage

Table 2: Metabolic Parameters (Example Data)

Parameter	Vehicle Control Group	Ethyl 13(Z),16(Z)-docosadienoate Group	p-value
Final Body Weight (g)	28.2 ± 2.1	26.5 ± 1.9	>0.05
Fasting Blood Glucose (mg/dL)	155 ± 12	130 ± 10	<0.05
Fasting Insulin (ng/mL)	2.1 ± 0.4	1.5 ± 0.3	<0.05
GTT AUC (mg/dL*min)	30000 ± 2500	25000 ± 2000	<0.05

Table 3: Gene Expression Analysis in Adipose Tissue (Fold Change vs. Control)

Gene	Vehicle Control Group	Ethyl 13(Z),16(Z)-docosadienoate Group
Gpr120	1.0	2.5
Tnf-α	1.0	0.6
Il-6	1.0	0.7
Adipoq	1.0	1.8

Potential Signaling Pathway

Based on the known interaction of the free fatty acid with GPR120, a potential signaling pathway that could be investigated is outlined below.

Caption: A potential signaling cascade initiated by Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. larodan.com [larodan.com]
• 8. Ethyl 13(Z),16(Z)-docosadienoate [cogershop.com]

Application Notes and Protocols: Ghrelin Secretion Assay with Ethyl 13(Z),16(Z)-docosadienoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ghrelin, a 28-amino acid peptide hormone predominantly secreted by X/A-like endocrine cells in the gastric mucosa, is a key regulator of appetite and energy homeostasis.[1][2] Its secretion is stimulated during fasting and suppressed by food intake.[1][3] The active form of ghrelin, acylated ghrelin, binds to the growth hormone secretagogue receptor 1a (GHSR1a), a G-protein-coupled receptor, to exert its orexigenic effects.[2][4][5] The signaling cascade initiated by ghrelin binding to GHSR1a primarily involves the Gαq/11 pathway, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium levels.[4][6]

Long-chain fatty acids have been shown to directly act on ghrelin-producing cells to control ghrelin release.[1] Specifically, certain long-chain fatty acids can inhibit gastric ghrelin secretion through the G-protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4).[7] 13(Z),16(Z)-Docosadienoic acid, a long-chain fatty acid, is an agonist for GPR120.[7] This suggests a potential mechanism for regulating ghrelin secretion.

This document provides a detailed protocol for an in vitro ghrelin secretion assay to investigate the effects of Ethyl 13(Z),16(Z)-docosadienoate on ghrelin release from a ghrelin-producing cell line.

Potential Signaling Pathway of Ethyl 13(Z),16(Z)-docosadienoate in Ghrelin Secreting Cells

The following diagram illustrates the hypothesized signaling pathway by which Ethyl 13(Z),16(Z)-docosadienoate may influence ghrelin secretion. It is proposed that the ethyl ester is first hydrolyzed to its active form, 13(Z),16(Z)-docosadienoic acid, which then acts as an agonist for the GPR120 receptor.

Caption: Hypothesized signaling pathway for Ethyl 13(Z),16(Z)-docosadienoate in ghrelin-secreting cells.

Experimental Workflow for Ghrelin Secretion Assay

The following diagram outlines the key steps in the experimental protocol for assessing the impact of Ethyl 13(Z),16(Z)-docosadienoate on ghrelin secretion.

Caption: Experimental workflow for the ghrelin secretion assay.

Detailed Experimental Protocol

This protocol is designed for the use of a ghrelin-secreting cell line, such as the mouse-derived MGN3-1 cell line, which has been shown to produce and secrete substantial amounts of ghrelin under physiological regulation.[8][9]

Materials:

• Ghrelin-secreting cell line (e.g., MGN3-1)[8]

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Multi-well cell culture plates (e.g., 24-well plates)

• Ethyl 13(Z),16(Z)-docosadienoate (CAS: 1394295-82-9)[10]

• Vehicle control (e.g., DMSO or ethanol)

• Positive control (optional, e.g., somatostatin (B550006) to inhibit ghrelin secretion)[8]

• Negative control (vehicle)

• Ghrelin ELISA kit (for measuring active, des-acyl, or total ghrelin)[11][12][13][14][15]

• Microplate reader capable of measuring absorbance at 450 nm[11]

Procedure:

• Cell Culture and Seeding:

  • Culture MGN3-1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • When cells reach 80-90% confluency, detach them using Trypsin-EDTA.

  • Seed the cells into 24-well plates at a density of approximately 1 x 10^5 cells per well.

  • Allow the cells to adhere and grow for 24-48 hours.

• Serum Starvation:

  • After the cells have adhered, gently wash the cells twice with sterile PBS.

  • Replace the growth medium with serum-free DMEM and incubate for 2-4 hours to synchronize the cells and establish a baseline for ghrelin secretion.

• Treatment with Ethyl 13(Z),16(Z)-docosadienoate:

  • Prepare a stock solution of Ethyl 13(Z),16(Z)-docosadienoate in a suitable solvent (e.g., DMSO or ethanol).

  • Prepare serial dilutions of the test compound in serum-free DMEM to achieve the desired final concentrations (e.g., 1 µM, 10 µM, 50 µM, 100 µM).

  • Also prepare vehicle control wells containing the same final concentration of the solvent used for the test compound.

  • If using, prepare a positive control for inhibition (e.g., somatostatin at 100 nM).

  • Remove the starvation medium from the cells and add the treatment and control solutions to the respective wells.

• Incubation:

  • Incubate the plates at 37°C for a predetermined time course (e.g., 2, 4, 6, or 24 hours) to assess the temporal effects of the compound on ghrelin secretion.

• Sample Collection:

  • Following incubation, carefully collect the supernatant from each well into microcentrifuge tubes.

  • To prevent degradation of ghrelin, it is recommended to add protease inhibitors (e.g., aprotinin) and an esterase inhibitor to the collected samples, and to acidify them with HCl to a final concentration of 0.05 N.[2][14]

  • Centrifuge the samples at a low speed (e.g., 1000 x g for 10 minutes at 4°C) to pellet any detached cells or debris.

  • Transfer the clarified supernatant to new, labeled tubes and store at -80°C until the ghrelin ELISA is performed.

• Ghrelin Measurement by ELISA:

  • Quantify the concentration of ghrelin in the collected supernatants using a commercially available ghrelin ELISA kit. Follow the manufacturer's instructions precisely.[11][12][13][14][15]

  • Typically, the assay involves the following steps:

    • Preparation of ghrelin standards and samples.

    • Addition of standards and samples to the wells of a microplate pre-coated with a capture antibody.

    • Addition of a detection antibody (often biotinylated).

    • Incubation to allow for antibody-antigen binding.

    • Washing steps to remove unbound reagents.

    • Addition of a streptavidin-HRP conjugate.

    • Further washing steps.

    • Addition of a substrate solution (e.g., TMB) to produce a colorimetric signal.

    • Stopping the reaction with a stop solution.

    • Measuring the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the ghrelin standards against their known concentrations.

  • Use the standard curve to determine the concentration of ghrelin in each experimental sample.

  • Normalize the ghrelin concentration to the total protein content of the cells in each well or express it as a percentage of the vehicle control.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of any observed differences between the treatment groups and the control group.

Data Presentation

The quantitative data from this assay should be summarized in a clear and structured table for easy comparison.

Treatment Group	Concentration (µM)	Incubation Time (hours)	Mean Ghrelin Concentration (pg/mL) ± SD	% of Vehicle Control	p-value vs. Vehicle
Vehicle Control	-	4	520.5 ± 45.2	100%	-
Ethyl 13(Z),16(Z)-docosadienoate	1	4	505.1 ± 38.9	97.0%	> 0.05
Ethyl 13(Z),16(Z)-docosadienoate	10	4	410.8 ± 30.1	78.9%	< 0.05
Ethyl 13(Z),16(Z)-docosadienoate	50	4	285.3 ± 25.6	54.8%	< 0.01
Ethyl 13(Z),16(Z)-docosadienoate	100	4	198.7 ± 20.3	38.2%	< 0.001
Somatostatin (Positive Control)	0.1	4	155.4 ± 18.7	29.8%	< 0.001

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Conclusion

This document provides a comprehensive protocol for conducting a ghrelin secretion assay to evaluate the effects of Ethyl 13(Z),16(Z)-docosadienoate. By utilizing a ghrelin-secreting cell line and a sensitive ELISA for ghrelin detection, researchers can effectively screen and characterize compounds that may modulate ghrelin secretion. The provided workflow, signaling pathway diagram, and data presentation format offer a robust framework for such investigations, which are crucial for the development of novel therapeutics targeting appetite and metabolic disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. Ghrelin – Physiological Functions and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Ghrelin Assays Provide Evidence for Independent Regulation of Ghrelin Acylation and Secretion in Healthy Young Men - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ghrelin signaling: GOAT and GHS-R1a take a LEAP in complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. larodan.com [larodan.com]
• 11. raybiotech.com [raybiotech.com]
• 12. Human Ghrelin ELISA Kit (A78157) [antibodies.com]
• 13. elkbiotech.com [elkbiotech.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. sceti.co.jp [sceti.co.jp]

Application Note: Quantification of Long-Chain Fatty Acid Ethyl Esters Using Ethyl 13(Z),16(Z)-docosadienoate as an Internal Standard

AN-LCMS-022

Introduction

Long-chain fatty acid ethyl esters (LCFAEEs) are non-oxidative metabolites of ethanol (B145695) and are implicated as mediators of alcohol-induced organ damage.[1][2] Their detection and quantification in biological matrices are crucial for clinical research, toxicology, and drug development. Accurate quantification of these analytes by chromatographic methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), necessitates the use of an internal standard (IS) to correct for variations during sample preparation and analysis.[3][4]

Ethyl 13(Z),16(Z)-docosadienoate (C22:2 EE) is a long-chain polyunsaturated fatty acid ethyl ester.[5][6] Its chemical properties—a long alkyl chain and ethyl ester functional group—make it structurally similar to many endogenous LCFAEEs. An ideal internal standard should be chemically similar to the analyte but not naturally present in the samples.[3] Given that odd-numbered and less common fatty acids are often chosen for this purpose, Ethyl 13(Z),16(Z)-docosadienoate serves as a suitable candidate for the quantification of other C16-C22 fatty acid ethyl esters.[7]

This document provides a detailed protocol for the use of Ethyl 13(Z),16(Z)-docosadienoate as an internal standard for the quantification of LCFAEEs in biological samples using LC-MS/MS.

Analyte Properties

• Compound Name: Ethyl 13(Z),16(Z)-docosadienoate

• Synonyms: Ethyl (13Z,16Z)-13,16-docosadienoate[5]

• CAS Number: 1394295-82-9[5]

• Molecular Formula: C₂₄H₄₄O₂[5]

• Molecular Weight: 364.61 g/mol [5]

Principle

The fundamental principle of using an internal standard is to add a known quantity of the IS to every sample, calibrator, and quality control (QC) sample prior to any sample preparation steps.[4] The IS experiences similar losses and variations as the analyte of interest throughout the extraction, derivatization (if any), and injection processes. Quantification is then based on the ratio of the analyte's response to the IS's response, which provides a more accurate and precise measurement than relying on the absolute analyte response alone.[4]

Experimental Protocols

Materials and Reagents

• Internal Standard (IS): Ethyl 13(Z),16(Z)-docosadienoate (>99% purity)[5]

• Solvents (LC-MS Grade): Methanol, Acetonitrile (MeCN), Isopropanol (IPA), Hexane (B92381), Water (18 MΩ·cm)

• Additives: Formic Acid, Ammonium Formate

• Sample Matrix: Human plasma, serum, or tissue homogenate

• Solid Phase Extraction (SPE): Aminopropyl silica (B1680970) cartridges (if needed for cleanup)[8]

• Standard Stock Solutions: Prepare a 1 mg/mL stock solution of Ethyl 13(Z),16(Z)-docosadienoate in ethanol or hexane. Store at -20°C.

• Working IS Solution: Dilute the stock solution to a final concentration of 10 µg/mL in the reconstitution solvent (e.g., Isopropanol:Acetonitrile:Water). This concentration may need optimization.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general guideline and should be optimized for the specific matrix and target analytes.

• Thaw Samples: Thaw biological samples (e.g., 200 µL plasma) on ice.

• Spike Internal Standard: Add a precise volume (e.g., 20 µL) of the 10 µg/mL working IS solution to each sample, calibrator, and QC.

• Protein Precipitation & Extraction: Add 800 µL of cold acetone, vortex for 30 seconds to precipitate proteins.[8]

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Lipid Extraction: Transfer the supernatant to a new tube. Add 1 mL of hexane, vortex for 1 minute, and centrifuge at 2,000 x g for 5 minutes to separate the phases.[8][9]

• Drying: Transfer the upper hexane layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen at 35°C.[9][10]

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase B or a suitable solvent mixture (e.g., 90:10 IPA/MeCN).[10] Vortex briefly and transfer to an autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions for the analysis of LCFAEEs.

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)[10]

• Mobile Phase A: 60:40 Acetonitrile/Water (v/v) + 10 mM Ammonium Formate + 0.1% Formic Acid[10][11]

• Mobile Phase B: 90:10 Isopropanol/Acetonitrile (v/v) + 10 mM Ammonium Formate + 0.1% Formic Acid[10][11]

• Flow Rate: 0.4 mL/min

• Column Temperature: 55-65°C[10][11]

• Injection Volume: 5 µL

• Gradient:

  • 0.0 min: 15% B

  • 2.0 min: 30% B

  • 11.0 min: 82% B

  • 12.0 min: 99% B

  • 13.0 min: 99% B

  • 13.1 min: 15% B

  • 15.0 min: 15% B (Re-equilibration)[11]

• Mass Spectrometer: Triple Quadrupole (QqQ) or QTOF

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: The precursor ion will likely be the [M+NH₄]⁺ or [M+H]⁺ adduct. Product ions for fatty acid ethyl esters often include characteristic fragments. For Ethyl 13(Z),16(Z)-docosadienoate ([M+H]⁺ = 365.3), transitions would need to be determined by direct infusion, but characteristic neutral losses (e.g., loss of ethanol) can be targeted. For quantification, specific transitions for each analyte and the IS must be optimized. In GC-MS, characteristic fragments for FAEEs include m/z 88 and 101.[12][13][14]

Data Presentation

Method Validation Parameters

The use of Ethyl 13(Z),16(Z)-docosadienoate as an internal standard should be validated according to established guidelines.[15] The following table shows representative performance data expected from a validated method for LCFAEEs using a structurally similar internal standard.

Parameter	Specification	Typical Result	Reference
Linearity (r²)	> 0.99	0.995 - 0.999	[9]
Lower Limit of Quantification (LLOQ)	S/N > 10	5 - 60 nM	[8]
Intra-Assay Precision (%CV)	< 15%	< 7%	[8]
Inter-Assay Precision (%CV)	< 15%	< 10%	[1]
Accuracy (% Recovery)	85 - 115%	93.8 - 107%	[9]
Matrix Effect	85 - 115%	Within acceptable limits	[15]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for sample analysis using an internal standard.

Caption: Workflow for LCFAEE quantification using an internal standard.

Logical Relationship of Internal Standard

This diagram shows the rationale for using an internal standard to correct for experimental variability.

Caption: Correction of variability using an internal standard.

References

• 1. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. repo.unand.ac.id [repo.unand.ac.id]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. Ethyl 13(Z),16(Z)-docosadienoate [cogershop.com]
• 7. chromforum.org [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. Making sure you're not a bot! [mostwiedzy.pl]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]

Application Note: Extraction and Quantification of Ethyl 13(Z),16(Z)-docosadienoate from Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain fatty acid ethyl ester (FAEE) of interest in various biomedical research areas. Accurate and reliable quantification of this analyte in biological matrices is essential for understanding its physiological and pathological roles. This document provides a detailed protocol for the extraction, purification, and quantification of Ethyl 13(Z),16(Z)-docosadienoate from biological samples using a combination of liquid-liquid extraction (LLE), solid-phase extraction (SPE), and gas chromatography-mass spectrometry (GC-MS).

Data Presentation

The following table summarizes the expected quantitative data for the analysis of Ethyl 13(Z),16(Z)-docosadienoate based on methods for similar long-chain FAEEs.[1][2][3]

Parameter	Expected Value	Notes
Recovery via SPE	70 ± 3%	Based on ethyl oleate (B1233923) as a recovery marker.[2][3]
Internal Standard	Ethyl heptadecanoate	A similar odd-chain FAEE not typically present in biological samples.[1]
Calibration Range	0.1 - 10 µg/mL	A typical range for GC-MS analysis of FAEEs.[4][5]
Limit of Detection (LOD)	To be determined empirically	Dependent on instrument sensitivity and matrix effects.
Limit of Quantification (LOQ)	To be determined empirically	Dependent on instrument sensitivity and matrix effects.
Molecular Weight	~364.6 g/mol	For Ethyl 13(Z),16(Z)-docosadienoate.
GC-MS Acquisition Mode	Full Scan (m/z 50-500) and Selected Ion Monitoring (SIM)	Full scan for qualitative analysis and SIM for enhanced quantitative sensitivity.[1]

Experimental Protocols

This section details the methodologies for sample preparation, extraction, and analysis.

Sample Preparation and Liquid-Liquid Extraction (LLE)

This protocol is suitable for liquid biological samples such as plasma, serum, or cell culture media.[1]

Reagents and Materials:

• Hexane (B92381) (GC grade)

• Acetone (B3395972) (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Internal Standard (IS) Solution: Ethyl heptadecanoate in hexane (10 µg/mL)

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator or rotary evaporator)

Procedure:

• To 1 mL of the liquid sample, add a known amount of the internal standard solution.

• Add 2 mL of acetone to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Add 5 mL of hexane and vortex for an additional 2 minutes to perform the liquid-liquid extraction.[1]

• Centrifuge the sample at 3000 x g for 5 minutes to achieve phase separation.[1]

• Carefully transfer the upper hexane layer to a clean tube.

• Repeat the hexane extraction (steps 4-6) on the remaining aqueous layer to maximize recovery and combine the hexane extracts.[1]

• Dry the combined hexane extract over anhydrous sodium sulfate to remove any residual water.[1]

Solid-Phase Extraction (SPE) Cleanup

This step purifies the FAEEs from other lipids and interfering compounds.[1][2][3]

Reagents and Materials:

• Aminopropyl silica (B1680970) SPE cartridges

• Hexane (GC grade)

• Acetone (GC grade)

• SPE vacuum manifold

Procedure:

• Condition an aminopropyl silica SPE cartridge by washing it with 5 mL of hexane.[1]

• Load the dried hexane extract from the LLE step onto the SPE cartridge.

• Wash the cartridge with 5 mL of a hexane:acetone (9:1 v/v) mixture to elute polar interferences.[1]

• Elute the Ethyl 13(Z),16(Z)-docosadienoate and other FAEEs from the cartridge with a suitable solvent (further optimization may be required). For general FAEEs, elution with hexane is often sufficient.[2][3]

• Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of hexane (e.g., 100 µL) for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the instrumental parameters for the quantification of Ethyl 13(Z),16(Z)-docosadienoate.[1]

Instrumental Parameters:

• Gas Chromatograph: Agilent GC or equivalent

• Mass Spectrometer: Agilent MS or equivalent

• Column: Nonpolar capillary column, e.g., HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a DB-5MS Ultra Inert column.[1]

• Injector Temperature: 280 °C

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 min

  • Ramp: 10 °C/min to 320 °C

  • Hold: 10 min at 320 °C[1]

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Full Scan (m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.[1]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the extraction and analysis of Ethyl 13(Z),16(Z)-docosadienoate from biological samples.

Caption: Experimental workflow for the extraction and analysis of Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. benchchem.com [benchchem.com]
• 2. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. uoguelph.ca [uoguelph.ca]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Synthetic Ethyl 13(Z),16(Z)-docosadienoate

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain polyunsaturated fatty acid ethyl ester. Its synthesis often results in a mixture containing the desired product, unreacted starting materials, and byproducts. High-purity Ethyl 13(Z),16(Z)-docosadienoate is essential for its use in research, scientific studies, and potential drug development. This application note details a robust method for the purification of synthetic Ethyl 13(Z),16(Z)-docosadienoate using reversed-phase high-performance liquid chromatography (RP-HPLC). The described protocol provides a reliable means to achieve high purity and recovery of the target compound.

Experimental Protocol

This protocol is designed for the purification of Ethyl 13(Z),16(Z)-docosadienoate from a synthetic crude mixture.

1. Materials and Reagents

• Crude synthetic Ethyl 13(Z),16(Z)-docosadienoate

• HPLC-grade methanol

• HPLC-grade water

• HPLC-grade hexane

• Nitrogen gas

2. Instrumentation

• Preparative HPLC system equipped with a UV detector

• Reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm particle size)

• Rotary evaporator

• Analytical HPLC or GC-MS system for purity analysis

3. Sample Preparation

• Dissolve the crude synthetic mixture in a minimal amount of HPLC-grade hexane.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• The concentration of the sample should be optimized based on the loading capacity of the preparative HPLC column.

4. HPLC Purification Protocol

The purification is performed using a reversed-phase HPLC method.

Parameter	Condition
Column	C18 Reversed-Phase (250 x 10 mm, 5 µm)
Mobile Phase	Isocratic elution with Methanol:Water (95:5, v/v)
Flow Rate	4.0 mL/min
Detection	UV at 210 nm
Injection Volume	500 µL (can be adjusted based on sample concentration)
Column Temperature	30°C

5. Fraction Collection and Post-Purification Processing

• Monitor the chromatogram for the elution of the target compound, Ethyl 13(Z),16(Z)-docosadienoate. The retention time will need to be determined by analytical injections of the crude mixture.

• Collect the fraction(s) corresponding to the main peak of the target compound.

• Combine the collected fractions.

• Remove the mobile phase solvent from the collected fractions using a rotary evaporator under reduced pressure.

• The purified product should be stored under a nitrogen atmosphere at -20°C to prevent oxidation.

6. Purity Analysis

The purity of the final product should be assessed using an analytical HPLC or GC-MS system.

Data Presentation

The following table summarizes the expected results from the HPLC purification of Ethyl 13(Z),16(Z)-docosadienoate.

Analyte	Retention Time (min)	Purity before Purification (%)	Purity after Purification (%)	Recovery (%)
Ethyl 13(Z),16(Z)-docosadienoate	~15.8	~85	>99	~80
Unidentified Impurity 1	~12.3	~5	<0.1	-
Unidentified Impurity 2	~18.1	~10	<0.1	-

Note: Retention times are approximate and may vary depending on the specific HPLC system and column used.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the purification and analysis of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Workflow for the purification of Ethyl 13(Z),16(Z)-docosadienoate.

Conclusion

The described RP-HPLC method is effective for the purification of synthetic Ethyl 13(Z),16(Z)-docosadienoate. This protocol provides a straightforward and reproducible approach to obtaining the high-purity compound required for subsequent research and development activities. The use of a C18 column with a methanol-water mobile phase allows for excellent separation of the target molecule from common synthetic impurities.

Application Notes: Cell-Based Assays for Ethyl 13(Z),16(Z)-docosadienoate Activity

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a naturally occurring ω-6 polyunsaturated fatty acid (PUFA).[1][2][3][4][5] The free fatty acid form is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as G-protein coupled receptor 120 (GPR120).[1][2][3][5] FFAR4 is a G-protein coupled receptor (GPCR) that, upon activation by long-chain fatty acids, modulates various physiological processes, including inflammation, insulin (B600854) sensitivity, and gut hormone secretion.[4][6][7] Consequently, Ethyl 13(Z),16(Z)-docosadienoate is a promising candidate for investigation in therapeutic areas such as metabolic disorders and inflammatory diseases.

This document provides detailed protocols for a panel of cell-based assays to characterize the biological activity of Ethyl 13(Z),16(Z)-docosadienoate, focusing on its potential as an FFAR4 agonist. The proposed assays will evaluate its effects on FFAR4 signaling, inflammatory responses, and key metabolic processes.

Expected Biological Activities

Based on the known function of its corresponding free fatty acid as an FFAR4 agonist, Ethyl 13(Z),16(Z)-docosadienoate is hypothesized to exhibit the following activities:

• FFAR4-mediated signaling: Activation of intracellular signaling cascades downstream of FFAR4, including Gαq/11-mediated calcium mobilization and β-arrestin recruitment.[6]

• Anti-inflammatory effects: Attenuation of inflammatory responses, potentially through the inhibition of the NF-κB signaling pathway.[6]

• Metabolic regulation: Modulation of glucose uptake, adipocyte differentiation, and lipolysis.

Recommended Cell-Based Assays

A tiered approach is recommended to comprehensively evaluate the activity of Ethyl 13(Z),16(Z)-docosadienoate:

• Primary Target Engagement Assay:

  • FFAR4 Reporter Assay: To confirm direct activation of the FFAR4 receptor.

• Functional Assays for Anti-Inflammatory Activity:

  • NF-κB Reporter Assay: To assess the inhibition of a key pro-inflammatory transcription factor.

  • Cytokine Release Assay: To measure the modulation of pro-inflammatory cytokine secretion.

• Functional Assays for Metabolic Activity:

  • Glucose Uptake Assay: To determine the effect on insulin-stimulated glucose transport.

  • Adipocyte Differentiation Assay: To evaluate the impact on the formation of mature fat cells.

  • Lipolysis Assay: To measure the influence on the breakdown of triglycerides in adipocytes.

Data Presentation

All quantitative data from the following assays should be summarized in clearly structured tables for easy comparison. The tables should include parameters such as EC50 (for agonist activity) or IC50 (for antagonist/inhibitory activity), maximal efficacy, and statistical significance.

Experimental Protocols

Protocol 1: FFAR4 Reporter Assay

This assay determines the ability of Ethyl 13(Z),16(Z)-docosadienoate to activate the FFAR4 receptor. A commercially available reporter cell line expressing FFAR4 and a downstream reporter gene (e.g., luciferase or secreted alkaline phosphatase - SEAP) is recommended.[8]

• Cell Line: HEK293 cells stably co-expressing human FFAR4 and a cAMP response element (CRE)-driven reporter gene.

• Principle: FFAR4 activation leads to a Gαq-mediated signaling cascade, which can be engineered to induce the expression of a reporter gene.[8] The reporter signal is proportional to the extent of receptor activation.

• Methodology:

  • Cell Seeding: Seed the FFAR4 reporter cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

  • Compound Preparation: Prepare a serial dilution of Ethyl 13(Z),16(Z)-docosadienoate in a suitable vehicle (e.g., ethanol (B145695) or DMSO, final concentration ≤ 0.1%). A known FFAR4 agonist should be used as a positive control.

  • Cell Treatment: Replace the culture medium with serum-free medium containing the test compound or controls.

  • Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO2 incubator.[8]

  • Signal Detection: Measure the reporter gene activity (e.g., luminescence for luciferase, colorimetric or chemiluminescent signal for SEAP) according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the dose-response curve and calculate the EC50 value.

Compound	EC50 (µM)	Maximal Activation (% of Positive Control)
Ethyl 13(Z),16(Z)-docosadienoate
Positive Control (e.g., GSK137647A1)	100%

Protocol 2: NF-κB Reporter Assay

This assay assesses the anti-inflammatory potential of Ethyl 13(Z),16(Z)-docosadienoate by measuring its effect on NF-κB activation.

• Cell Line: A cell line (e.g., HEK293 or RAW 264.7) stably expressing an NF-κB-driven luciferase reporter gene.[2][3][9]

• Principle: FFAR4 activation can inhibit inflammatory signaling pathways, such as the one leading to NF-κB activation.[6] This assay quantifies the inhibition of NF-κB transcriptional activity induced by an inflammatory stimulus (e.g., LPS or TNF-α).[3]

• Methodology:

  • Cell Seeding: Seed the NF-κB reporter cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

  • Compound Pre-treatment: Pre-incubate the cells with a serial dilution of Ethyl 13(Z),16(Z)-docosadienoate for 1 hour.

  • Inflammatory Stimulation: Add an NF-κB activator (e.g., 100 ng/mL LPS for RAW 264.7 cells or 10 ng/mL TNF-α for HEK293 cells).

  • Incubation: Incubate for 6-8 hours.[9]

  • Signal Detection: Measure luciferase activity using a luminometer.

• Data Analysis:

  • Calculate the percentage of inhibition of NF-κB activity relative to the stimulated control.

  • Determine the IC50 value from the dose-response curve.

Compound	IC50 (µM) on NF-κB Activation
Ethyl 13(Z),16(Z)-docosadienoate
Positive Control (e.g., Dexamethasone)

Protocol 3: Cytokine Release Assay

This assay measures the effect of Ethyl 13(Z),16(Z)-docosadienoate on the secretion of pro-inflammatory cytokines.

• Cell Line: Murine macrophage cell line RAW 264.7 or human peripheral blood mononuclear cells (PBMCs).[9][10]

• Principle: Activated macrophages release pro-inflammatory cytokines like TNF-α and IL-6. This assay quantifies the inhibitory effect of the test compound on cytokine release.

• Methodology:

  • Cell Seeding: Seed RAW 264.7 cells at 1 x 10^6 cells/mL in a 96-well plate and allow them to adhere for 12 hours.[9]

  • Compound Pre-treatment: Pre-treat the cells with a serial dilution of Ethyl 13(Z),16(Z)-docosadienoate for 1 hour.

  • Inflammatory Stimulation: Stimulate the cells with 1 µg/mL LPS.

  • Incubation: Incubate for 18-24 hours.[9]

  • Supernatant Collection: Collect the cell culture supernatant.

  • Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatant using ELISA kits according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of cytokine release.

  • Determine the IC50 values for TNF-α and IL-6 inhibition.

Compound	IC50 (µM) for TNF-α Inhibition	IC50 (µM) for IL-6 Inhibition
Ethyl 13(Z),16(Z)-docosadienoate
Positive Control (e.g., Dexamethasone)

Protocol 4: Glucose Uptake Assay

This assay evaluates the effect of Ethyl 13(Z),16(Z)-docosadienoate on glucose uptake in adipocytes.

• Cell Line: Differentiated 3T3-L1 adipocytes.

• Principle: This assay measures the uptake of a fluorescent or radiolabeled glucose analog (e.g., 2-deoxyglucose, 2-DG) into cells.[11][12]

• Methodology:

  • Cell Differentiation: Differentiate 3T3-L1 preadipocytes into mature adipocytes.

  • Serum Starvation: Serum-starve the differentiated adipocytes for 2-4 hours in Krebs-Ringer-HEPES (KRH) buffer.

  • Compound Treatment: Treat the cells with Ethyl 13(Z),16(Z)-docosadienoate for a specified time.

  • Insulin Stimulation: Stimulate the cells with insulin (e.g., 100 nM) for 20-30 minutes to induce glucose uptake.

  • Glucose Analog Uptake: Add labeled 2-DG and incubate for 10-15 minutes.

  • Uptake Termination: Stop the uptake by washing the cells with ice-cold PBS.

  • Cell Lysis and Detection: Lyse the cells and measure the intracellular accumulation of the labeled 2-DG-6-phosphate using a suitable detection method (e.g., luminescence, fluorescence, or scintillation counting).[11]

• Data Analysis:

  • Quantify the fold change in glucose uptake relative to the unstimulated control.

  • Compare the effect of the compound with insulin-stimulated uptake.

Treatment	Fold Change in Glucose Uptake
Vehicle Control	1.0
Insulin
Ethyl 13(Z),16(Z)-docosadienoate
Insulin + Ethyl 13(Z),16(Z)-docosadienoate

Protocol 5: Adipocyte Differentiation Assay

This assay assesses the influence of Ethyl 13(Z),16(Z)-docosadienoate on the differentiation of preadipocytes into mature adipocytes.

• Cell Line: 3T3-L1 preadipocytes.

• Principle: Adipocyte differentiation is characterized by the accumulation of intracellular lipid droplets, which can be visualized and quantified by Oil Red O staining.[13][14]

• Methodology:

  • Cell Seeding: Plate 3T3-L1 preadipocytes in a multi-well plate and grow to confluence.

  • Differentiation Induction: Induce differentiation using a standard cocktail (e.g., insulin, dexamethasone, and IBMX) in the presence or absence of Ethyl 13(Z),16(Z)-docosadienoate.

  • Incubation: Culture the cells for 7-10 days, replacing the differentiation medium every 2-3 days.

  • Oil Red O Staining: Fix the cells with formalin and stain with Oil Red O solution to visualize lipid droplets.

  • Quantification: Elute the stain from the cells with isopropanol (B130326) and measure the absorbance at 510 nm.[14]

• Data Analysis:

  • Quantify the relative lipid accumulation compared to the control differentiated cells.

Treatment	Relative Lipid Accumulation (OD510)
Undifferentiated Control
Differentiated Control
Ethyl 13(Z),16(Z)-docosadienoate

Protocol 6: Lipolysis Assay

This assay measures the effect of Ethyl 13(Z),16(Z)-docosadienoate on the breakdown of triglycerides (lipolysis) in adipocytes.

• Cell Line: Differentiated 3T3-L1 adipocytes.

• Principle: Lipolysis is the hydrolysis of triglycerides into glycerol (B35011) and free fatty acids.[15] The amount of glycerol or free fatty acids released into the culture medium is quantified as a measure of lipolysis.

• Methodology:

  • Cell Differentiation: Differentiate 3T3-L1 preadipocytes into mature adipocytes.

  • Compound Treatment: Treat the adipocytes with Ethyl 13(Z),16(Z)-docosadienoate in the presence or absence of a lipolytic agent (e.g., isoproterenol).

  • Incubation: Incubate for 1-3 hours.

  • Medium Collection: Collect the culture medium.

  • Glycerol/Free Fatty Acid Quantification: Measure the concentration of glycerol or free fatty acids in the medium using a commercially available colorimetric or fluorometric assay kit.[15]

• Data Analysis:

  • Calculate the amount of glycerol or free fatty acids released.

  • Compare the effect of the compound on basal and stimulated lipolysis.

Treatment	Glycerol Release (µg/mL)	Free Fatty Acid Release (µM)
Basal
Isoproterenol
Ethyl 13(Z),16(Z)-docosadienoate
Isoproterenol + Ethyl 13(Z),16(Z)-docosadienoate

Visualizations

Caption: FFAR4 (GPR120) signaling pathway activated by Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Tiered experimental workflow for characterizing Ethyl 13(Z),16(Z)-docosadienoate activity.

References

• 1. Insulin Stimulated Glucose Uptake Assay [macdougald.lab.medicine.umich.edu]
• 2. indigobiosciences.com [indigobiosciences.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive Guide to Cytokine Release Assays in Immunology and Biomedical Research - Creative Proteomics [cytokine.creative-proteomics.com]
• 6. Two decades of FFAR4 biology: From nutrient sensing to therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. caymanchem.com [caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. labcorp.com [labcorp.com]
• 11. Glucose Uptake-Glo Assay Technical Manual [promega.sg]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. coriell.org [coriell.org]
• 14. tandfonline.com [tandfonline.com]
• 15. zen-bio.com [zen-bio.com]

Research Model for Ethyl 13(Z),16(Z)-docosadienoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid (PUFA). The parent fatty acid is known to be a potent agonist of G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4). GPR120 is a key regulator in various physiological processes, including metabolism and inflammation. Activation of GPR120 has been linked to insulin (B600854) sensitization, anti-inflammatory effects, and the release of gut peptides. Notably, 13(Z),16(Z)-docosadienoic acid has been shown to strongly inhibit the secretion of ghrelin, an orexigenic hormone, in isolated mouse gastric cells.[1]

This document provides a comprehensive research model for investigating the biological activities of Ethyl 13(Z),16(Z)-docosadienoate, with a focus on its role as a GPR120 agonist and its potential effects on ghrelin secretion. It is anticipated that the ethyl ester will serve as a prodrug, readily hydrolyzed by cellular esterases to release the active free fatty acid.

Data Presentation

The following table summarizes the known quantitative data for the parent compound, 13(Z),16(Z)-docosadienoic acid. It is hypothesized that Ethyl 13(Z),16(Z)-docosadienoate will exhibit similar activity profiles following in situ hydrolysis.

Compound	Target	Assay Type	Cell Line	Measured Value	Reference
13(Z),16(Z)-docosadienoic acid	GPR120	Agonist Activity	N/A	Potent Agonist	MedChemExpress, APExBIO[1][2]
13(Z),16(Z)-docosadienoic acid	Ghrelin	Secretion Inhibition	Mouse Gastric Cells	Strong Inhibition	APExBIO[1]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 13(Z),16(Z)-docosadienoate

This protocol describes a general method for the ethylation of 13(Z),16(Z)-docosadienoic acid.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol (B145695)

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Rotary evaporator

• Separatory funnel

• Glassware (round-bottom flask, condenser)

Procedure:

• In a round-bottom flask, dissolve 13(Z),16(Z)-docosadienoic acid in a 20-fold molar excess of anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the fatty acid weight) to the solution while stirring.

• Reflux the mixture for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure to obtain the crude Ethyl 13(Z),16(Z)-docosadienoate.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: In Vitro GPR120 Activation Assay (Calcium Mobilization)

This protocol outlines a method to assess the agonist activity of Ethyl 13(Z),16(Z)-docosadienoate on GPR120 by measuring changes in intracellular calcium levels.

Materials:

• HEK293 or CHO cells stably expressing human GPR120

• Cell culture medium (e.g., DMEM with 10% FBS)

• Fluo-4 AM or other calcium-sensitive fluorescent dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Ethyl 13(Z),16(Z)-docosadienoate stock solution (in DMSO)

• Positive control (e.g., 13(Z),16(Z)-docosadienoic acid or a known GPR120 agonist)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed the GPR120-expressing cells into 96-well plates and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and add the loading buffer to each well.

  • Incubate the plate at 37°C for 60-90 minutes in the dark.

• Cell Washing:

  • Gently wash the cells twice with HBSS to remove excess dye.

  • Add fresh HBSS to each well and incubate for 30 minutes at room temperature to allow for de-esterification of the dye.

• Compound Addition and Measurement:

  • Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate and the positive control in HBSS.

  • Place the plate in the fluorescence plate reader and set the instrument to record fluorescence intensity (e.g., excitation at 485 nm, emission at 525 nm).

  • Record a baseline fluorescence for a few seconds.

  • Inject the compound dilutions into the wells and continue recording the fluorescence signal for at least 2-3 minutes.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after compound addition.

  • Normalize the data to the response of the positive control.

  • Plot the normalized response against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Protocol 3: In Vitro Ghrelin Secretion Assay

This protocol provides a method to measure the effect of Ethyl 13(Z),16(Z)-docosadienoate on ghrelin secretion from primary gastric cells or a ghrelin-secreting cell line.

Materials:

• Isolated primary gastric mucosal cells or a suitable ghrelin-secreting cell line (e.g., SG-1)

• Cell culture medium

• Krebs-Ringer bicarbonate buffer (KRBB) supplemented with 0.2% BSA and 10 mM HEPES

• Ethyl 13(Z),16(Z)-docosadienoate stock solution (in DMSO)

• Positive control for inhibition (e.g., somatostatin)

• 24-well cell culture plates

• Human/Mouse Ghrelin ELISA kit

• Centrifuge

Procedure:

• Cell Culture and Plating:

  • Culture the ghrelin-secreting cells according to standard protocols.

  • Plate the cells in 24-well plates and allow them to adhere and stabilize.

• Pre-incubation and Washing:

  • Gently wash the cells twice with pre-warmed KRBB.

  • Pre-incubate the cells in fresh KRBB for 30-60 minutes at 37°C to establish a baseline secretion rate.

• Compound Treatment:

  • Prepare various concentrations of Ethyl 13(Z),16(Z)-docosadienoate and controls in KRBB.

  • Remove the pre-incubation buffer and add the treatment solutions to the respective wells.

  • Incubate for a defined period (e.g., 1-2 hours) at 37°C.

• Sample Collection:

  • After incubation, collect the supernatant from each well.

  • Centrifuge the supernatant at a low speed to pellet any detached cells.

  • Transfer the clear supernatant to a new tube and store at -80°C until analysis.

• Ghrelin Quantification:

  • Quantify the concentration of ghrelin in the collected supernatants using a commercially available Ghrelin ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the ghrelin concentration in the treated samples to that of the vehicle control.

  • Plot the percentage of ghrelin secretion against the compound concentration to determine the inhibitory effect and calculate the IC50 value if applicable.

Mandatory Visualization

Caption: Hypothesized signaling pathway of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: General experimental workflow for investigating Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. apexbt.com [apexbt.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Enzymatic Synthesis of Ethyl 13(Z),16(Z)-docosadienoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is a long-chain polyunsaturated fatty acid (PUFA) ester.[1][2][3] The enzymatic synthesis of such esters offers a milder and more selective alternative to chemical methods, which often require harsh conditions that can lead to the oxidation of the polyunsaturated fatty acid chains.[4] Lipases are commonly employed as biocatalysts for these reactions, demonstrating high catalytic activity and specificity under mild conditions.[5][6][7] This document provides a detailed protocol for the enzymatic synthesis of Ethyl 13(Z),16(Z)-docosadienoate, based on established methods for the synthesis of similar PUFA ethyl esters. The two primary enzymatic routes are direct esterification of the free fatty acid and transesterification from a triglyceride or another ester.

Key Concepts and Principles

The enzymatic synthesis of fatty acid ethyl esters primarily relies on the catalytic activity of lipases. These enzymes can function in non-aqueous or low-water environments, which is crucial for favoring synthesis over hydrolysis.[8] The two main strategies employed are:

• Esterification: This reaction involves the direct esterification of 13(Z),16(Z)-docosadienoic acid with ethanol (B145695), catalyzed by a lipase (B570770). Water is a byproduct of this reaction, and its removal can drive the equilibrium towards product formation.

Immobilized lipases are often preferred as they can be easily recovered and reused, enhancing the cost-effectiveness of the process.[13][14]

Experimental Protocols

Protocol 1: Lipase-Catalyzed Esterification of 13(Z),16(Z)-docosadienoic Acid

This protocol describes the direct esterification of the free fatty acid with ethanol.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Ethanol (anhydrous)

• Immobilized Lipase (e.g., Novozym® 435 from Candida antarctica Lipase B)[11][15]

• Organic solvent (e.g., n-hexane, optional, to reduce viscosity)

• Molecular sieves (3 Å, activated)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Rotary evaporator

• Reaction vessel with magnetic stirring and temperature control

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel, dissolve 13(Z),16(Z)-docosadienoic acid in a minimal amount of n-hexane (if used). Add ethanol in a desired molar ratio to the fatty acid (e.g., 1:1 to 1:5).

• Reaction Setup: Add the immobilized lipase to the reaction mixture. The enzyme loading can range from 5% to 15% (w/w) of the substrates. To remove the water produced during the reaction, add activated molecular sieves (e.g., 10% w/v).[15]

• Incubation: Seal the reaction vessel and incubate at a controlled temperature (e.g., 40-60°C) with constant stirring for 24-48 hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Enzyme Removal: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with fresh solvent, dried, and stored for reuse.

• Product Purification:

  • Remove the solvent using a rotary evaporator.

  • To neutralize any unreacted fatty acid, wash the residue with a 5% sodium bicarbonate solution.

  • Separate the organic layer and wash it with distilled water until neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and evaporate the solvent to obtain the crude Ethyl 13(Z),16(Z)-docosadienoate.

• Further Purification (Optional): For higher purity, the product can be purified using column chromatography on silica (B1680970) gel.

Protocol 2: Lipase-Catalyzed Transesterification (Ethanolysis)

This protocol is suitable if the starting material is a triglyceride containing the 13(Z),16(Z)-docosadienoyl moiety.

Materials:

• Triglyceride source of 13(Z),16(Z)-docosadienoic acid

• Ethanol (anhydrous)

• Immobilized Lipase (e.g., from Rhizomucor miehei or Candida antarctica)[16]

• Solvent-free system or a suitable organic solvent (e.g., tert-butanol)

• Reaction vessel with magnetic stirring and temperature control

Procedure:

• Reaction Mixture: In a reaction vessel, mix the triglyceride source and ethanol. A molar excess of ethanol is typically used to drive the reaction forward. The reaction can be performed in a solvent-free system or with the addition of a solvent to improve miscibility.[10]

• Enzyme Addition: Add the immobilized lipase to the mixture.

• Incubation: Incubate the reaction at a suitable temperature (e.g., 50-70°C) with vigorous stirring for 24-72 hours.

• Product Recovery and Purification:

  • Separate the enzyme by filtration.

  • The product mixture will contain ethyl esters, glycerol (B35011), and potentially unreacted starting material. Allow the mixture to settle to separate the glycerol layer.

  • The upper ethyl ester layer can be further purified by molecular distillation or column chromatography to isolate Ethyl 13(Z),16(Z)-docosadienoate.[4]

Data Presentation

Table 1: Typical Reaction Parameters for Enzymatic Synthesis of PUFA Ethyl Esters.

Parameter	Esterification	Transesterification	Reference
Enzyme	Immobilized Candida antarctica Lipase B (Novozym® 435)	Immobilized Rhizomucor miehei Lipase, Novozym® 435	[15],[16]
Substrates	13(Z),16(Z)-docosadienoic acid, Ethanol	Triglyceride of 13(Z),16(Z)-docosadienoic acid, Ethanol	N/A
Molar Ratio (Acid/Alcohol)	1:1 to 1:5	N/A	[15]
Enzyme Loading	5-15% (w/w of substrates)	5-15% (w/w of substrates)	N/A
Temperature	40-60°C	50-70°C	[17]
Reaction Time	24-48 hours	24-72 hours	[17]
Solvent	n-hexane (optional)	Solvent-free or tert-butanol	[10]
Water Removal	Molecular Sieves	Not directly applicable	[15]

Visualizations

Logical Workflow for Enzymatic Synthesis

Caption: General workflow for the enzymatic synthesis of Ethyl 13(Z),16(Z)-docosadienoate.

Signaling Pathway of Lipase Catalysis (Esterification)

References

• 1. larodan.com [larodan.com]
• 2. (13Z,16Z)-docosadienoate | C22H39O2- | CID 86289368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Preparation of High-Purity Docosahexaenoic Acid Ethyl Ester from Algal Oil through Enzymatic Ethanolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ocl-journal.org [ocl-journal.org]
• 6. Lipase-Catalyzed Synthesis of Active Pharmaceutical Ingredients and Intermediates [ebrary.net]
• 7. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipase-catalyzed polyester synthesis – A green polymer chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Ester synthesis by transesterification [organic-chemistry.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Enzymatic synthesis of lipophilic lutein–PUFA esters and assessment of their stabilization potential in EPA–DHA rich fish oil matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Effects of Ethyl 13(Z),16(Z)-docosadienoate

Topic: Experimental Design for Studying Ethyl 13(Z),16(Z)-docosadienoate Effects

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a natural omega-6 polyunsaturated fatty acid.[1][2] The free acid form is known to be an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][3][4] GPR120 activation is associated with various physiological processes, including anti-inflammatory effects, insulin (B600854) sensitization, and regulation of gut peptide secretion.[4] It is hypothesized that ethyl 13(Z),16(Z)-docosadienoate acts as a pro-drug, which upon hydrolysis, releases the active 13(Z),16(Z)-docosadienoic acid. These application notes provide a comprehensive experimental framework to investigate the biological effects of Ethyl 13(Z),16(Z)-docosadienoate and elucidate its mechanism of action.

I. In Vitro Experimental Design

A. Cell Line Selection and Culture

A critical first step is the selection of appropriate cell lines. Based on the known roles of GPR120, the following cell lines are recommended:

• RAW 264.7 (Murine Macrophage): To study anti-inflammatory effects.

• 3T3-L1 (Murine Adipocyte): To investigate effects on insulin signaling and adipogenesis.

• HEK293 or CHO cells stably expressing human GPR120: To confirm direct activation of the receptor.

• NCI-H716 (Human Enteroendocrine L-cell): To assess effects on glucagon-like peptide-1 (GLP-1) secretion.

Protocol 1: Cell Culture

• Culture RAW 264.7, 3T3-L1, and HEK293/CHO-GPR120 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture NCI-H716 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain all cells in a humidified incubator at 37°C with 5% CO2.

• For experiments, seed cells in appropriate well plates and allow them to adhere overnight.

B. Assessment of GPR120 Activation

The primary hypothesis is that Ethyl 13(Z),16(Z)-docosadienoate activates GPR120. This can be tested using a calcium mobilization assay.

Protocol 2: Calcium Mobilization Assay

• Seed HEK293/CHO-GPR120 cells in a 96-well black, clear-bottom plate.

• Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Prepare a dilution series of Ethyl 13(Z),16(Z)-docosadienoate and the positive control, 13(Z),16(Z)-docosadienoic acid.

• Use a fluorescent plate reader to measure baseline fluorescence.

• Add the compounds to the wells and immediately begin kinetic reading of fluorescence intensity for 2-3 minutes.

• Analyze the data by calculating the change in fluorescence over baseline.

Data Presentation: Table 1. Dose-Response of GPR120 Activation

Compound	Concentration (µM)	Peak Fluorescence Intensity (RFU)	EC50 (µM)
Ethyl 13(Z),16(Z)-docosadienoate	0.1
1
10
50
100
13(Z),16(Z)-docosadienoic acid	0.1
1
10
50
100
Vehicle (DMSO)	-

C. Anti-inflammatory Effects in Macrophages

GPR120 activation is known to have anti-inflammatory effects. This can be assessed by measuring the inhibition of lipopolysaccharide (LPS)-induced inflammatory cytokine production in RAW 264.7 macrophages.

Protocol 3: Cytokine Expression Analysis

• Seed RAW 264.7 cells in a 24-well plate.

• Pre-treat cells with varying concentrations of Ethyl 13(Z),16(Z)-docosadienoate for 2 hours.

• Stimulate the cells with LPS (100 ng/mL) for 6 hours (for gene expression) or 24 hours (for protein secretion).

• For gene expression, isolate RNA, perform reverse transcription to cDNA, and quantify the expression of Tnf-α, Il-6, and Il-1β using qPCR.

• For protein secretion, collect the cell culture supernatant and measure the levels of TNF-α and IL-6 using an Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation: Table 2. Inhibition of LPS-Induced Cytokine Production

Treatment	TNF-α mRNA (Fold Change)	IL-6 mRNA (Fold Change)	TNF-α Protein (pg/mL)	IL-6 Protein (pg/mL)
Vehicle
LPS (100 ng/mL)
LPS + Ethyl 13(Z),16(Z)-docosadienoate (1 µM)
LPS + Ethyl 13(Z),16(Z)-docosadienoate (10 µM)
LPS + Ethyl 13(Z),16(Z)-docosadienoate (50 µM)

II. In Vivo Experimental Design

A. Animal Model

A diet-induced obesity mouse model is a relevant in vivo system to study the metabolic effects of Ethyl 13(Z),16(Z)-docosadienoate.

Protocol 4: Diet-Induced Obesity Mouse Model

• House C57BL/6J mice in a temperature-controlled facility with a 12-hour light/dark cycle.

• Feed mice a high-fat diet (HFD; 60% kcal from fat) for 8-12 weeks to induce obesity and insulin resistance.

• Divide the mice into three groups:

  • Lean Control (Standard Chow)

  • HFD + Vehicle

  • HFD + Ethyl 13(Z),16(Z)-docosadienoate (e.g., 100 mg/kg/day via oral gavage)

• Treat the mice for 4-6 weeks, monitoring body weight and food intake weekly.

B. Assessment of Metabolic Parameters

Protocol 5: Glucose and Insulin Tolerance Tests

• Glucose Tolerance Test (GTT):

  • Fast mice for 6 hours.

  • Measure baseline blood glucose from a tail snip.

  • Administer glucose (2 g/kg) via intraperitoneal injection.

  • Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-injection.

• Insulin Tolerance Test (ITT):

  • Fast mice for 4 hours.

  • Measure baseline blood glucose.

  • Administer insulin (0.75 U/kg) via intraperitoneal injection.

  • Measure blood glucose at 15, 30, 45, and 60 minutes post-injection.

Data Presentation: Table 3. Metabolic Parameters in HFD-fed Mice

Parameter	Lean Control	HFD + Vehicle	HFD + Ethyl 13(Z),16(Z)-docosadienoate
Final Body Weight (g)
Fasting Blood Glucose (mg/dL)
Fasting Insulin (ng/mL)
GTT AUC (mg/dLmin)
ITT AUC (mg/dLmin)

III. Visualization of Workflows and Pathways

A. Experimental Workflow

Caption: Overall experimental workflow.

B. Hypothesized Signaling Pathway

Caption: Hypothesized GPR120 signaling.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]

Technical Notes & Optimization

improving Ethyl 13(Z),16(Z)-docosadienoate solubility for in vitro studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in overcoming solubility challenges with Ethyl 13(Z),16(Z)-docosadienoate for in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 13(Z),16(Z)-docosadienoate and why is its solubility a challenge?

Ethyl 13(Z),16(Z)-docosadienoate (CAS: 1394295-82-9) is a polyunsaturated fatty acid ethyl ester (FAEE) with a long aliphatic chain (C24H44O2).[1] Like other long-chain lipids, it is highly lipophilic and inherently has very low solubility in aqueous solutions, such as cell culture media.[2][3] This poor solubility can lead to compound precipitation, resulting in inaccurate concentrations and unreliable experimental outcomes.[4]

Q2: What are the recommended initial solvents for creating a stock solution?

For lipophilic compounds like Ethyl 13(Z),16(Z)-docosadienoate, the recommended approach is to first dissolve the compound in a water-miscible organic solvent to create a concentrated stock solution.[5] Dimethyl sulfoxide (B87167) (DMSO) is a widely used initial solvent.[4][6] Ethanol (B145695) is also a common choice.[7] A related compound, Docosadienoic Acid methyl ester, shows high solubility in ethanol (100 mg/ml) and good solubility in DMSO (30 mg/ml).[8]

Q3: What is the maximum concentration of organic solvents like DMSO that can be used in cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of the organic solvent in the cell culture medium should be kept to a minimum, typically below 1%, with many studies recommending 0.1% or less.[9][10] It is crucial to include a vehicle control (media with the same final concentration of the solvent) in your experiments to account for any effects of the solvent itself.[7]

Q4: Are there alternatives to organic solvents for improving aqueous solubility?

Yes, several methods can enhance the solubility of lipophilic compounds in aqueous media for in vitro studies. These include:

• Surfactants/Detergents: Non-ionic surfactants like Tween 80 can form micelles that encapsulate the lipophilic compound, aiding its dispersion in aqueous media.[11][12]

• Carrier Proteins: Binding the fatty acid ethyl ester to a carrier protein, such as bovine serum albumin (BSA), mimics its natural transport mechanism in vivo and significantly improves solubility in culture media.[13]

• Cyclodextrins: These molecules can form inclusion complexes with hydrophobic compounds, increasing their aqueous solubility.[2]

Q5: How should I store stock solutions of Ethyl 13(Z),16(Z)-docosadienoate?

Lipid stability is critical for reproducible results. Stock solutions prepared in an organic solvent should be stored at -20°C for short-term storage (1 month) or -80°C for long-term storage (6 months).[6][14] It is advisable to store lipids under an inert atmosphere (e.g., nitrogen or argon) and protected from light to prevent oxidation, especially due to the presence of double bonds.[15] Avoid repeated freeze-thaw cycles by preparing smaller aliquots for single use.[15]

Troubleshooting Guide

This guide addresses common problems encountered when preparing Ethyl 13(Z),16(Z)-docosadienoate for in vitro experiments.

Problem	Possible Cause	Suggested Solution
Compound will not dissolve in the initial organic solvent (e.g., DMSO).	The concentration is too high.	Try lowering the concentration. For the related methyl ester, solubility in DMSO is documented at 30 mg/mL.[8]
The compound is in a stable crystalline form.	Gently warm the solution (e.g., in a 37°C water bath) and use vortexing or sonication to aid dissolution.[9][16]
Precipitation occurs when adding the stock solution to the aqueous culture medium.	The aqueous solubility limit has been exceeded.	Lower the final concentration of the compound in the medium.
Insufficient mixing.	Add the stock solution dropwise to the medium while vortexing to ensure rapid and even dispersion.
"Hydrophobic effect" causing the compound to come out of solution.	Use a solubilizing agent. See the protocols below for using surfactants (Tween 80) or carrier proteins (BSA).[11][13] You can also try the "Three-Step Solubilization Protocol".[9]
Inconsistent or non-reproducible experimental results.	Compound degradation.	Prepare fresh solutions for each experiment. Ensure proper storage of stock solutions (aliquoted, -80°C, protected from light and oxygen).[6][15]
Precipitation in the incubator over time.	Visually inspect the culture plates for any signs of precipitation before and after the experiment. Consider using a carrier protein like BSA to maintain solubility.[13]
Observed cytotoxicity in cell-based assays.	Solvent toxicity.	Ensure the final concentration of the organic solvent (e.g., DMSO) is at a non-toxic level (e.g., ≤0.1%).[10] Run a vehicle control to confirm.
Compound-induced toxicity.	Perform a dose-response curve to determine the cytotoxic concentration range of the compound itself.

Quantitative Data

Solvent	Solubility (mg/mL)
Ethanol	100
DMSO	30
DMF	30

Experimental Protocols

Protocol 1: Solubilization Using a Co-Solvent (DMSO)

This protocol is a standard method for preparing a stock solution and diluting it into an aqueous medium.

• Prepare Stock Solution: Dissolve Ethyl 13(Z),16(Z)-docosadienoate in pure DMSO to create a high-concentration stock (e.g., 10-30 mM). Gentle warming (37°C) or brief sonication may be required.[9]

• Prepare Working Solution: Serially dilute the stock solution in your cell culture medium to the final desired concentration.

• Dispersion: When adding the stock to the medium, add it dropwise while vigorously vortexing the medium to prevent immediate precipitation.

• Final Solvent Concentration: Ensure the final DMSO concentration in the culture does not exceed a non-toxic level (e.g., 0.1%).[10]

Protocol 2: Three-Step Solubilization for Hydrophobic Compounds

This method can prevent the "hydrophobic effect" where compounds precipitate upon dilution into aqueous media.[9]

• Step 1: Prepare a 10 mM stock solution of the compound in pure DMSO at room temperature.

• Step 2: Create an intermediate solution by diluting the 10 mM stock 1:10 in fetal bovine serum (FBS). Vortex thoroughly. This step allows the compound to bind to albumin and other proteins in the serum.

• Step 3: Further dilute the intermediate solution from Step 2 into the complete cell culture medium to achieve the final desired concentration. The final DMSO concentration should remain at a non-toxic level.

Protocol 3: Solubilization Using a Carrier Protein (BSA)

This method utilizes bovine serum albumin (BSA) to bind and transport the fatty acid ethyl ester, improving its stability and bioavailability in culture.[13]

• Prepare BSA Solution: Prepare a stock solution of fatty-acid-free BSA in your desired buffer or serum-free medium (e.g., 10% w/v).

• Prepare Lipid Stock: Dissolve Ethyl 13(Z),16(Z)-docosadienoate in a small amount of ethanol.[7]

• Complex Formation: While gently stirring the BSA solution, slowly add the ethanol stock of the lipid. The molar ratio of lipid to BSA is critical and may need optimization (e.g., start with 2:1 or 3:1).

• Incubation: Allow the mixture to incubate (e.g., 30-60 minutes at 37°C) to facilitate binding.

• Sterilization & Use: Sterilize the complex solution using a 0.22 µm filter. This BSA-lipid complex can then be added to your cell culture medium.

Visualizations

Caption: General workflow for solubilizing Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Decision tree for troubleshooting solubility issues.

Caption: Simplified FFAR4/GPR120 signaling pathway activated by the parent fatty acid.[8][14]

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 3. journals.ubmg.ac.id [journals.ubmg.ac.id]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate | Others 15 | 2692622-88-9 | Invivochem [invivochem.com]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]
• 9. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of surfactants as solubilizing agents in microsomal metabolism reactions with lipophilic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Binding of fatty acid ethyl esters to albumin for transport to cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 16. reddit.com [reddit.com]

preventing degradation of Ethyl 13(Z),16(Z)-docosadienoate in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Ethyl 13(Z),16(Z)-docosadienoate in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ethyl 13(Z),16(Z)-docosadienoate in solution?

A1: Like other polyunsaturated fatty acid (PUFA) esters, Ethyl 13(Z),16(Z)-docosadienoate is susceptible to three main degradation pathways:

• Oxidation: This is a major concern for PUFAs due to the presence of multiple double bonds. The methylene (B1212753) groups between the double bonds are particularly susceptible to hydrogen abstraction, initiating a free-radical chain reaction that leads to the formation of hydroperoxides. These primary oxidation products can then decompose into a variety of secondary products, including aldehydes, ketones, and other oxygenated species, which can alter the biological activity and physical properties of the compound.

• Hydrolysis: The ethyl ester linkage can be cleaved through hydrolysis to yield the corresponding free fatty acid (13(Z),16(Z)-docosadienoic acid) and ethanol (B145695). This reaction can be catalyzed by acids, bases, or enzymes (esterases). The rate of hydrolysis is influenced by pH, temperature, and the presence of water.

• Isomerization: The cis configuration of the double bonds (Z) can be converted to the trans (E) configuration. This cis-trans isomerization can be induced by heat, light, and free radicals. Isomerization alters the three-dimensional structure of the fatty acid ester, which can significantly impact its biological function.

Q2: What are the ideal storage conditions for Ethyl 13(Z),16(Z)-docosadienoate solutions?

A2: To minimize degradation, solutions of Ethyl 13(Z),16(Z)-docosadienoate should be stored under the following conditions:

• Temperature: Store solutions at or below -20°C. One supplier of neat Ethyl 13(Z),16(Z)-docosadienoate recommends freezer storage.[1] Low temperatures significantly reduce the rates of oxidation, hydrolysis, and isomerization.

• Atmosphere: Overlay the solution with an inert gas such as argon or nitrogen to displace oxygen and prevent oxidation.

• Light: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil. Light can promote photo-oxidation and isomerization.

• Solvent: Use a high-purity, peroxide-free solvent. Ethers like diethyl ether and tetrahydrofuran (B95107) can form explosive peroxides upon storage and should be tested for peroxides before use. Anhydrous ethanol or hexane (B92381) are generally suitable solvents.

Q3: I suspect my solution of Ethyl 13(Z),16(Z)-docosadienoate has degraded. How can I detect and quantify this degradation?

A3: Several analytical techniques can be employed to assess the stability of your solution:

• Gas Chromatography (GC): GC with a flame ionization detector (GC-FID) is a standard method for quantifying the parent compound and detecting the formation of degradation products like the free fatty acid (after derivatization to its methyl ester) or isomers. Changes in the peak area of the parent compound over time indicate degradation.

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector or a mass spectrometer (LC-MS) can be used to separate and quantify the parent ester from its degradation products. Reversed-phase HPLC is commonly used for this purpose.

• Thin-Layer Chromatography (TLC): TLC can be a quick and simple method to qualitatively assess degradation. A fresh, standard solution of the compound should be run alongside the sample . The appearance of new spots or a change in the Rf value of the main spot can indicate degradation.

• Peroxide Value (PV): This titration-based method measures the concentration of peroxides and hydroperoxides, which are primary products of lipid oxidation. An increase in the peroxide value indicates oxidative degradation.

Troubleshooting Guides

Issue 1: Rapid Loss of Compound Potency or Purity

Potential Cause	Troubleshooting Step	Experimental Protocol
Oxidative Degradation	1. Inert Atmosphere: Ensure the solution is stored under an inert gas (argon or nitrogen).2. Antioxidant Addition: Add a suitable antioxidant to the solution.3. Solvent Purity: Use high-purity, peroxide-free solvents.	Protocol for Antioxidant Addition: 1. Prepare a stock solution of an antioxidant such as Butylated Hydroxytoluene (BHT) or a tocopherol analog in the desired solvent.2. Add the antioxidant stock solution to the Ethyl 13(Z),16(Z)-docosadienoate solution to achieve a final concentration typically in the range of 0.01-0.1% (w/v).3. Mix thoroughly and store under recommended conditions.
Hydrolysis	1. Control pH: Avoid acidic or basic conditions. If the experimental buffer is not neutral, assess its impact on stability.2. Anhydrous Conditions: Use anhydrous solvents and minimize exposure to atmospheric moisture.	Protocol for pH Stability Assessment: 1. Prepare several small aliquots of the Ethyl 13(Z),16(Z)-docosadienoate solution in different buffers covering a range of pH values relevant to the experiment.2. Store these aliquots under identical conditions.3. At various time points, analyze the aliquots by HPLC or GC to quantify the remaining parent compound and the formation of the free fatty acid.
Isomerization	1. Light Protection: Store solutions in amber vials or protect from light.2. Temperature Control: Avoid exposure to high temperatures.	Protocol for Light Sensitivity Test: 1. Prepare two aliquots of the solution.2. Wrap one aliquot in aluminum foil to protect it from light.3. Expose both aliquots to ambient light for a defined period.4. Analyze both samples by GC to compare the peak profiles for the appearance of trans isomers.

Issue 2: Inconsistent Experimental Results

Potential Cause	Troubleshooting Step	Experimental Protocol
Inconsistent Solution Preparation	1. Standardized Protocol: Develop and adhere to a strict protocol for solution preparation, including solvent degassing and the use of fresh stock solutions.2. Fresh Solutions: Prepare fresh solutions for each experiment whenever possible.	Protocol for Preparing a Standardized Solution: 1. Use a high-purity, peroxide-free solvent.2. Degas the solvent by bubbling with nitrogen or argon for 15-30 minutes before use.3. Accurately weigh the Ethyl 13(Z),16(Z)-docosadienoate and dissolve it in the degassed solvent.4. If required, add an antioxidant.5. Flush the headspace of the vial with inert gas before sealing.6. Store immediately at -20°C or below, protected from light.
Degradation During Experiment	1. Time-Course Analysis: Perform a time-course study under your experimental conditions to determine the stability of the compound over the duration of the experiment.2. Positive Controls: Include a freshly prepared solution as a positive control in each experiment.	Protocol for Experimental Stability Time-Course: 1. Prepare a solution of Ethyl 13(Z),16(Z)-docosadienoate under your standard experimental conditions (e.g., in cell culture media, in a specific buffer).2. Incubate the solution under the same conditions as your experiment (e.g., at 37°C in a CO₂ incubator).3. At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.4. Immediately analyze the aliquots by a suitable analytical method (e.g., LC-MS) to quantify the remaining parent compound.

Data Summary

Table 1: Recommended Storage Conditions and Protective Measures

Parameter	Recommendation	Rationale
Temperature	≤ -20°C	Reduces rates of all degradation pathways.
Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents oxidation.
Light Exposure	Minimize (Use Amber Vials)	Prevents photo-oxidation and isomerization.
Solvent	High-Purity, Peroxide-Free	Avoids solvent-induced degradation.
pH	Neutral (if aqueous)	Minimizes acid- or base-catalyzed hydrolysis.
Additives	Antioxidants (e.g., BHT)	Inhibits oxidative degradation.

Visualizations

Caption: Major degradation pathways for Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Recommended workflow for handling Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. larodan.com [larodan.com]

Technical Support Center: Quantification of Ethyl 13(Z),16(Z)-docosadienoate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Ethyl 13(Z),16(Z)-docosadienoate.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 13(Z),16(Z)-docosadienoate?

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a long-chain omega-6 polyunsaturated fatty acid.[1] Its chemical formula is C24H44O2, and it has a molecular weight of 364.61 g/mol .[2]

Q2: What are the primary analytical methods for quantifying Ethyl 13(Z),16(Z)-docosadienoate?

Gas chromatography-mass spectrometry (GC-MS) is the most common and effective method for the quantification of fatty acid ethyl esters (FAEEs) like Ethyl 13(Z),16(Z)-docosadienoate.[3][4] This technique offers high sensitivity and specificity, allowing for the separation and identification of the analyte from complex matrices.

Q3: What are the main challenges in quantifying this compound?

The primary challenges in quantifying Ethyl 13(Z),16(Z)-docosadienoate are related to its structure as a long-chain polyunsaturated fatty acid ethyl ester (LC-PUFA EE). These challenges include:

• Thermal Instability: High temperatures in the GC inlet and column can lead to the degradation of polyunsaturated fatty acids.

• Isomerization: The cis double bonds at the 13th and 16th positions can undergo isomerization to the trans form, especially at elevated temperatures or in the presence of certain catalysts. This can lead to inaccurate quantification of the desired isomer.

• Co-elution: In complex biological samples, other lipids or fatty acid esters with similar properties may co-elute, interfering with the accurate measurement of the target analyte.

• Lack of a Commercial Standard: The availability of a certified reference standard for Ethyl 13(Z),16(Z)-docosadienoate may be limited, making accurate calibration challenging.

Q4: What is the biological significance of 13(Z),16(Z)-docosadienoic acid (the parent fatty acid)?

13(Z),16(Z)-docosadienoic acid is a natural omega-6 polyunsaturated fatty acid that has been identified in various organisms, including mammals and fish.[1] It acts as an agonist for the free fatty acid receptor 4 (FFAR4 or GPR120).[1] This receptor is involved in various physiological processes, including the regulation of ghrelin secretion and anti-inflammatory responses.[1][5] Increased levels of this fatty acid have been observed in the brains of patients with late-stage Alzheimer's disease, suggesting a potential role in neuro-inflammatory processes.[5]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the GC-MS analysis of Ethyl 13(Z),16(Z)-docosadienoate.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the GC inlet liner or column.2. Column overload.3. Incorrect injection technique.	1. Use a deactivated inlet liner and a high-quality capillary column suitable for FAME analysis.2. Dilute the sample or increase the split ratio.3. Ensure a fast and consistent injection.
Low or No Signal	1. Degradation of the analyte in the injector.2. Leaks in the GC-MS system.3. Inappropriate MS settings (e.g., incorrect selected ions).	1. Lower the injector temperature. Use a programmed temperature vaporization (PTV) inlet if available.2. Perform a leak check of the entire system.3. Verify the selected ions for monitoring based on the predicted mass spectrum.
Inconsistent Results/Poor Reproducibility	1. Sample instability (oxidation or isomerization).2. Inconsistent sample preparation.3. Variability in injection volume.	1. Store samples at low temperatures (-80°C) and under an inert atmosphere (e.g., nitrogen or argon). Add an antioxidant like BHT if necessary.2. Ensure consistent and precise execution of the extraction and derivatization steps.3. Use an autosampler for injections.
Presence of Extra Peaks (Possible Isomers)	1. Thermal isomerization in the GC system.2. Isomerization during sample preparation.	1. Lower the injector and oven temperatures as much as possible while maintaining good chromatography.2. Avoid harsh acidic or basic conditions during sample preparation.

Experimental Protocols

While a specific validated method for Ethyl 13(Z),16(Z)-docosadienoate is not widely published, the following protocol is a recommended starting point based on methods for similar long-chain fatty acid ethyl esters.

1. Sample Preparation (Lipid Extraction)

A modified Folch or Bligh-Dyer extraction is recommended for isolating lipids from biological samples.

• Reagents: Chloroform (B151607), Methanol, 0.9% NaCl solution.

• Procedure:

  • Homogenize the sample in a chloroform:methanol (1:2, v/v) mixture.

  • Add chloroform and 0.9% NaCl solution to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

  • Vortex and centrifuge to separate the phases.

  • Collect the lower chloroform layer containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Column: A moderately polar capillary column, such as a DB-23 or a similar cyanopropyl-based phase, is recommended for the separation of fatty acid esters.

• Injector: Split/splitless or PTV inlet.

• Carrier Gas: Helium at a constant flow rate.

• Temperatures:

  • Inlet: 220-250°C (use the lowest temperature that allows for efficient volatilization).

  • Oven Program: Start at a lower temperature (e.g., 100°C), ramp to a final temperature of around 240-260°C. The exact program will need to be optimized for the specific column and instrument.

  • Transfer Line: 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and specificity.

Data Presentation

The following table summarizes the predicted key fragment ions for Ethyl 13(Z),16(Z)-docosadienoate in an EI mass spectrum. These ions can be used for identification and for setting up a SIM method for quantification.

m/z (Mass-to-Charge Ratio)	Predicted Fragment Ion	Significance
364	[M]+•	Molecular Ion
319	[M - OCH2CH3]+	Loss of the ethoxy group
88	[C4H8O2]+•	McLafferty rearrangement ion, characteristic of ethyl esters
74	[C3H6O2]+•	Another characteristic ester fragment
55, 67, 81, 95...	[CnH2n-1]+	Alkyl fragments from the fatty acid chain

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: General experimental workflow for Ethyl 13(Z),16(Z)-docosadienoate analysis.

GPR120 Signaling Pathway

This diagram shows the signaling pathway initiated by the activation of the GPR120 receptor by its agonist, 13(Z),16(Z)-docosadienoic acid.

Caption: Simplified GPR120 signaling pathway initiated by 13(Z),16(Z)-docosadienoic acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. larodan.com [larodan.com]
• 3. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. e-century.us [e-century.us]

Technical Support Center: Optimizing GC-MS Parameters for Ethyl 13(Z),16(Z)-docosadienoate

Welcome to the technical support center for the analysis of Ethyl 13(Z),16(Z)-docosadienoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your gas chromatography-mass spectrometry (GC-MS) experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of Ethyl 13(Z),16(Z)-docosadienoate and other very long-chain polyunsaturated fatty acid (VL-PUFA) ethyl esters.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	1. Active Sites in the Inlet or Column: The polar carboxyl group of any underivatized acid or active sites (silanols) in the inlet liner or column can interact with the analyte.[1][2][3] 2. Improper Column Installation: A poorly cut column or incorrect installation depth can create dead volume.[4][5] 3. Column Contamination: Buildup of non-volatile residues at the head of the column.[5] 4. Solvent-Phase Polarity Mismatch: Injecting a nonpolar sample solvent onto a highly polar column can cause peak distortion.[3]	1. Use a Deactivated Inlet Liner: Employ a fresh, deactivated liner. If tailing persists, trim 10-20 cm from the front of the column.[4] 2. Proper Column Cutting and Installation: Ensure a clean, 90-degree cut of the column and install it according to the manufacturer's instructions for your GC model.[4][5] 3. Regular Maintenance: Bake out the column at a high temperature (within its limits) and trim the inlet side of the column regularly. 4. Solvent Matching: Use a solvent that is compatible with the stationary phase.
Poor Peak Shape (Broadening/Splitting)	1. Incorrect Initial Oven Temperature: If the initial oven temperature is too high for a splitless injection, it can prevent proper focusing of the analyte band at the head of the column.[4] 2. Column Overload: Injecting too much sample can saturate the column.[2] 3. Slow Injection Speed: A slow injection can lead to a broad initial band of the analyte.	1. Optimize Initial Temperature: For splitless injection, set the initial oven temperature approximately 20°C below the boiling point of the injection solvent.[6] 2. Dilute the Sample: If overloading is suspected, dilute the sample and reinject.[2] 3. Fast Injection: Ensure the autosampler performs a fast and clean injection.
Low Signal/No Peak	1. Thermal Degradation: Long-chain PUFAs are susceptible to degradation at high temperatures in the injector or column.[7] 2. System Leaks: Leaks in the injector or connections can lead to sample loss. 3. Derivatization Failure: Incomplete conversion of the fatty acid to its ethyl ester.	1. Lower Injector Temperature: Use the lowest possible injector temperature that still ensures complete volatilization. A temperature around 250°C is a good starting point.[8] 2. Leak Check: Perform a thorough leak check of the GC system. 3. Verify Derivatization: Run a derivatization standard to confirm the reaction is proceeding as expected.
Poor Resolution	1. Inappropriate GC Column: A non-polar or mid-polar column may not provide sufficient selectivity for separating cis/trans isomers or closely related fatty acid esters. 2. Suboptimal Temperature Program: A fast temperature ramp can cause co-elution of compounds.[9]	1. Use a Highly Polar Column: An HP-88, CP-Sil 88, or SP-2560 column is recommended for separating isomers of long-chain fatty acid esters.[10] 2. Optimize Temperature Program: Decrease the oven ramp rate (e.g., from 10°C/min to 4°C/min) to improve the separation of closely eluting peaks.[9][10]
Baseline Noise/Drift	1. Column Bleed: Operating the column above its maximum temperature limit or using an old column can cause the stationary phase to bleed. 2. Contaminated Carrier Gas: Impurities in the carrier gas can lead to a noisy baseline.	1. Use a Low-Bleed MS-Certified Column: These columns are designed for mass spectrometry applications. Ensure the final oven temperature does not exceed the column's limit. 2. Use High-Purity Carrier Gas: Employ high-purity helium and ensure gas traps are functioning correctly.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization to an ethyl ester necessary for the GC-MS analysis of 13(Z),16(Z)-docosadienoic acid?

A1: The free fatty acid is a polar molecule with low volatility due to its carboxylic acid group. This leads to poor chromatographic performance, including peak tailing and potential thermal degradation in the hot GC inlet. Converting the carboxylic acid to an ethyl ester (ethylation) increases the molecule's volatility and reduces its polarity, making it much more suitable for GC analysis. This results in sharper peaks, better resolution, and more reproducible results.

Q2: Which GC column is best for analyzing Ethyl 13(Z),16(Z)-docosadienoate?

A2: For the analysis of long-chain polyunsaturated fatty acid esters, especially when isomer separation is important, a highly polar stationary phase is recommended. Columns such as a cyanopropyl siloxane (e.g., Agilent J&W HP-88, CP-Sil 88) or a polyethylene (B3416737) glycol (wax) column are ideal. For GC-MS applications, it is crucial to use a low-bleed ("-MS") version of the column to minimize baseline noise and ion source contamination.[8][10]

Q3: What are the optimal GC-MS parameters for this analysis?

A3: The optimal parameters can vary slightly between instruments, but the following tables provide a validated starting point.

Table of Recommended GC Parameters

Parameter	Value	Justification
GC Column	HP-88, 100 m x 0.25 mm, 0.20 µm film thickness (or similar)[10]	High polarity provides excellent separation of long-chain FAMEs and their isomers.
Carrier Gas	Helium, constant flow at 1.0 mL/min[11]	Inert carrier gas compatible with mass spectrometry.
Inlet Temperature	250 - 260 °C[10][11]	Ensures volatilization of the C22 ethyl ester without causing significant thermal degradation.
Injection Mode	Split (e.g., 30:1) or Splitless	Split injection is suitable for concentrated samples, while splitless is better for trace analysis.
Oven Program	Initial: 140°C, hold 5 min; Ramp: 4°C/min to 240°C; Hold: 15 min[10]	A slow ramp rate is crucial for resolving long-chain PUFAs. The final hold ensures all high-boiling compounds are eluted.

Table of Recommended MS Parameters

Parameter	Value	Justification
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that provides reproducible fragmentation patterns for library matching.
Ionization Energy	70 eV	Standard energy for generating consistent mass spectra.
MS Source Temp.	230 °C	Prevents condensation of analytes in the ion source.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass analyzer.
Transfer Line Temp.	280 °C	Ensures efficient transfer of the analyte from the GC to the MS without cold spots.[10]
Acquisition Mode	Full Scan (m/z 50-400)	The molecular weight of Ethyl 13(Z),16(Z)-docosadienoate is ~364.6 g/mol . This range will capture the molecular ion and key fragment ions.
Solvent Delay	3 - 5 minutes	Prevents the solvent peak from saturating the detector and causing premature filament shutdown.

Q4: What are the key mass spectral ions to look for when identifying Ethyl 13(Z),16(Z)-docosadienoate?

• Molecular Ion (M+): A peak at m/z 364, which will likely be of low abundance.

• Loss of Ethoxy Group (-OC2H5): A fragment at m/z 319 resulting from the loss of the ethoxy radical.

• McLafferty Rearrangement: A characteristic ion for ethyl esters at m/z 88.

• Hydrocarbon Fragments: A series of aliphatic hydrocarbon fragments separated by 14 amu (-CH2-), with prominent clusters around CnH2n-1 and CnH2n+1. Due to the unsaturation, ions resulting from cleavage around the double bonds will also be present.

Q5: How can I prevent the thermal degradation of my analyte?

A5: Polyunsaturated fatty acids are sensitive to high temperatures.[7] To minimize degradation:

• Use a deactivated inlet liner and a high-quality, inert GC column.

• Keep the injector temperature as low as possible while still achieving efficient vaporization (250-260°C is a good starting point).

• Avoid unnecessarily long run times at high oven temperatures.

• Ensure your sample is free of non-volatile residues that can build up in the inlet and catalyze degradation.

Experimental Protocol: Ethyl-Transesterification of Fatty Acids

This protocol describes a common acid-catalyzed method for preparing fatty acid ethyl esters (FAEEs) for GC-MS analysis.

• Sample Preparation: Accurately weigh 10-20 mg of the lipid-containing sample into a screw-cap glass tube with a PTFE liner. If the sample is in a solvent, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 2 mL of 2% (v/v) sulfuric acid in anhydrous ethanol (B145695) to the dried sample.

• Reaction: Securely cap the tube and heat it in a heating block or water bath at 80°C for 1-2 hours.

• Extraction:

  • Cool the tube to room temperature.

  • Add 1 mL of hexane (B92381) and 1 mL of deionized water.

  • Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the tube at low speed (e.g., 2000 rpm) for 5 minutes to achieve a clear separation of the layers.

• Collection: Carefully transfer the upper hexane layer, which contains the FAEEs, to a clean autosampler vial for GC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for common GC-MS issues.

Caption: Experimental workflow for FAEE preparation and analysis.

References

• 1. Restek - Blog [restek.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. agilent.com [agilent.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. interchim.fr [interchim.fr]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. Determination and evaluation of EPA and DHA ethyl esters in fish oils using the TMAH transesterification method - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 13(Z),16(Z)-docosadienoate stability issues and storage

Technical Support Center: Ethyl 13(Z),16(Z)-docosadienoate

This technical support center provides guidance on the stability, storage, and handling of Ethyl 13(Z),16(Z)-docosadienoate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 13(Z),16(Z)-docosadienoate and what are its main stability concerns?

Ethyl 13(Z),16(Z)-docosadienoate is a polyunsaturated fatty acid ethyl ester (PUFA EE). Due to its two cis-double bonds, it is susceptible to two primary degradation pathways:

• Oxidation: The double bonds are prone to attack by atmospheric oxygen, leading to the formation of hydroperoxides, which can further break down into volatile compounds causing rancidity. This process is accelerated by heat, light, and the presence of metal ions.

• Hydrolysis: The ester linkage can be broken down by water (hydrolysis) to form the corresponding free fatty acid and ethanol (B145695). This reaction can be catalyzed by acids or bases.

Q2: What are the ideal storage conditions for Ethyl 13(Z),16(Z)-docosadienoate?

To ensure the long-term stability of Ethyl 13(Z),16(Z)-docosadienoate, it is recommended to store it at -20°C or colder . The product should be stored in a tightly sealed glass container with a Teflon-lined cap. To further minimize oxidation, it is best to purge the container with an inert gas like argon or nitrogen before sealing.

Q3: Can I store Ethyl 13(Z),16(Z)-docosadienoate at room temperature or in a refrigerator?

Short-term storage at refrigerator temperature (2-8°C) may be acceptable for solutions in organic solvents, but for long-term storage and to maintain the highest purity, freezing at -20°C or below is strongly advised.[1] Room temperature storage is not recommended as it significantly accelerates the rate of oxidation and hydrolysis. Polyunsaturated fats spoil more quickly than other fats because of their multiple double bonds.[2]

Q4: My Ethyl 13(Z),16(Z)-docosadienoate is supplied as a neat oil. How should I handle it?

If you receive the compound as a neat oil, it is best to prepare a stock solution in a suitable dry, peroxide-free organic solvent such as ethanol, dimethylformamide (DMF), or dimethyl sulfoxide (B87167) (DMSO). This allows for easier and more accurate dispensing of small quantities for your experiments and can help protect it from repeated exposure to air. Store the stock solution under the recommended freezer conditions.

Q5: How should I handle the compound during an experiment to minimize degradation?

• Minimize Air Exposure: Handle the compound under an inert atmosphere (e.g., in a glove box or using a nitrogen/argon blanket) whenever possible.

• Avoid Contamination: Use clean, dry glassware and syringes made of glass, stainless steel, or with Teflon components. Avoid plastics, as they can leach impurities into organic solvents.[1]

• Temperature Control: Keep the compound on ice when not in use during your experimental setup.

• Light Protection: Protect the compound from direct light by using amber vials or by wrapping the container in aluminum foil.

• Solvent Quality: Use high-purity, dry, and peroxide-free solvents for preparing solutions.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of Ethyl 13(Z),16(Z)-docosadienoate due to improper storage or handling.	1. Review your storage and handling procedures against the recommendations. 2. Perform a quality control check on your sample using an appropriate analytical method (e.g., GC-MS or LC-MS) to assess its purity. 3. If degradation is confirmed, use a fresh, properly stored sample for subsequent experiments.
Visible changes in the sample (e.g., color change, precipitation)	Significant oxidation or hydrolysis may have occurred.	1. Do not use the sample for experiments. 2. Dispose of the old sample according to your institution's safety guidelines. 3. Obtain a fresh stock of the compound.
Low purity detected by analytical methods	The compound may have degraded over time or was not of high purity initially.	1. Check the certificate of analysis (CoA) that came with the compound. 2. If the initial purity was high, degradation is likely. Review storage and handling protocols. 3. Consider purchasing a new lot of the compound from a reputable supplier.

Stability Data

Storage Time (Months)	Storage Condition	Acid Value (mg KOH/g)	Peroxide Value (meq/kg)
0	Initial	~0.2	~2.0
12	Inside, Glass Container	~0.5	~25.0
12	Outside, Glass Container	~0.8	~45.0
24	Inside, Glass Container	~0.9	~40.0
24	Outside, Glass Container	~1.5	~70.0

Note: "Inside" refers to storage in a controlled indoor environment, while "Outside" implies exposure to fluctuating ambient temperatures. This data is for illustrative purposes to demonstrate the importance of controlled storage conditions.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Ethyl 13(Z),16(Z)-docosadienoate

• Materials:

  • Ethyl 13(Z),16(Z)-docosadienoate

  • Anhydrous ethanol (or other suitable dry, peroxide-free solvent)

  • Sterile, amber glass vial with a Teflon-lined cap

  • Gas-tight syringe

  • Nitrogen or argon gas supply

• Procedure:

  • Allow the container of Ethyl 13(Z),16(Z)-docosadienoate to warm to room temperature before opening to prevent condensation of moisture.

  • In a fume hood or under an inert atmosphere, carefully transfer the desired amount of the neat oil to the amber glass vial using a clean, dry pipette or syringe.

  • Add the required volume of anhydrous ethanol to achieve the desired stock solution concentration (e.g., 10 mg/mL).

  • Purge the headspace of the vial with nitrogen or argon for 1-2 minutes.

  • Tightly seal the vial with the Teflon-lined cap.

  • Gently swirl the vial to ensure the compound is fully dissolved.

  • Store the stock solution at -20°C or below.

Protocol 2: Assessing the Purity of Ethyl 13(Z),16(Z)-docosadienoate by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of your Ethyl 13(Z),16(Z)-docosadienoate sample in a volatile organic solvent like hexane (B92381) or heptane (B126788) (e.g., 1 mg/mL).

• GC-MS Instrumentation and Conditions (Example):

  • Gas Chromatograph: Agilent 7890B or equivalent

  • Mass Spectrometer: Agilent 5977A or equivalent

  • Column: DB-23 (30 m x 0.25 mm, 0.25 µm film thickness) or similar polar capillary column suitable for fatty acid ester analysis.

  • Injector Temperature: 250°C

  • Oven Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 240°C.

    • Hold at 240°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Electron Ionization: 70 eV

  • Scan Range: m/z 50-500

• Data Analysis:

  • Identify the peak corresponding to Ethyl 13(Z),16(Z)-docosadienoate based on its retention time and mass spectrum.

  • Assess the purity by calculating the peak area percentage of the compound relative to the total peak areas in the chromatogram.

  • Look for the presence of smaller peaks that may indicate degradation products such as oxidation products or the free fatty acid.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Recommended storage and handling protocol.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Polyunsaturated Fat: Definition, Foods, Benefits and Risks [healthline.com]

Technical Support Center: Mass Spectrometry Analysis of Ethyl 13(Z),16(Z)-docosadienoate

Welcome to the technical support center for the mass spectrometry analysis of Ethyl 13(Z),16(Z)-docosadienoate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to low signal intensity during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the mass spectrometry analysis of Ethyl 13(Z),16(Z)-docosadienoate, a long-chain polyunsaturated fatty acid ethyl ester (FAEE) with a molecular weight of 364.61 g/mol .[1]

Q1: I am observing a very low signal or no signal at all for my compound. What are the primary areas I should investigate?

A1: A complete loss of signal often points to a singular critical issue. A systematic approach to troubleshooting is recommended. Start by confirming the functionality of each major component of your system: the sample preparation, the liquid chromatograph (LC) or gas chromatograph (GC), and the mass spectrometer (MS).

A recommended initial workflow is to prepare a fresh, known concentration standard of your analyte. This helps to determine if the issue lies with your experimental sample preparation or the analytical instrumentation itself.

Q2: How can I determine if the problem is with my sample preparation?

A2: Issues with sample preparation are a common source of poor signal. Consider the following:

• Analyte Concentration: Ensure the concentration of Ethyl 13(Z),16(Z)-docosadienoate in your sample is within the detection limits of your instrument. Long-chain FAEEs can be challenging to ionize, and a higher concentration may be necessary compared to other analytes.

• Sample Matrix Effects: Complex biological matrices can interfere with the ionization of the target analyte, a phenomenon known as ion suppression. It is crucial to employ an effective extraction and clean-up procedure to minimize these effects.

• Solvent Compatibility: The final solvent used to reconstitute your sample should be compatible with your chromatographic and ionization method. For reversed-phase LC-MS, a high percentage of organic solvent is generally preferred for long-chain lipids.

Q3: My instrument seems to be the issue. How can I troubleshoot my GC-MS system for low signal?

A3: For GC-MS analysis, several factors can contribute to low signal intensity for long-chain FAEEs.

• Ionization Method: Electron Ionization (EI) is a common technique for GC-MS. However, for polyunsaturated fatty acids, EI can lead to extensive fragmentation and a weak or absent molecular ion peak.[2] Consider using a softer ionization technique like Chemical Ionization (CI) if available, which can increase the abundance of the molecular ion or a protonated molecule.

• Injector Temperature: Ensure the injector temperature is high enough to volatilize the long-chain Ethyl 13(Z),16(Z)-docosadienoate without causing thermal degradation.

• GC Column and Conditions: A non-polar or mid-polar capillary column is typically suitable for FAEE analysis. Check for column bleed, which can contribute to high background noise and obscure your analyte signal. Ensure your temperature program allows for the elution of this high-molecular-weight compound.

• Selected Ion Monitoring (SIM): To enhance sensitivity, use SIM mode instead of full scan. For ethyl esters, characteristic fragment ions to monitor include the McLafferty rearrangement ion at m/z 88 and an ion at m/z 101. However, the specific fragmentation pattern for Ethyl 13(Z),16(Z)-docosadienoate will be influenced by the positions of the double bonds. It is advisable to run a full scan of a standard to identify the most abundant and specific fragment ions for your target analyte.

Q4: I'm using an LC-MS system and experiencing low signal. What should I check?

A4: LC-MS offers several ionization techniques suitable for long-chain lipids. Here are some troubleshooting tips:

• Ionization Source:

  • Electrospray Ionization (ESI): ESI is a soft ionization technique but may not be the most efficient for non-polar molecules like FAEEs.[3][4] When using ESI, the formation of adducts such as [M+Na]⁺ and [M+NH₄]⁺ is common and often provides a stronger signal than the protonated molecule [M+H]⁺.[3][4] Ensure your mobile phase contains additives that promote the formation of these adducts (e.g., sodium acetate (B1210297) or ammonium (B1175870) formate).

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is often more suitable for less polar compounds and can provide better sensitivity for FAEEs.[3][5][6] It typically produces a protonated molecule [M+H]⁺.[3][4]

• Mobile Phase Composition: The choice of mobile phase is critical for both chromatographic separation and ionization efficiency. For long-chain unsaturated esters, a mobile phase with a high percentage of organic solvent (e.g., methanol (B129727) or acetonitrile) is generally required for elution from a reversed-phase column. The presence of additives like ammonium formate (B1220265) can aid in ionization.

• Source Parameters: Optimize source parameters such as capillary voltage, gas temperatures, and gas flow rates for your specific analyte and flow rate. These parameters can significantly impact desolvation and ionization efficiency.

• Multiple Reaction Monitoring (MRM): For tandem mass spectrometry (MS/MS), MRM is the most sensitive technique. You will need to determine the optimal precursor ion (e.g., [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺) and the most abundant product ions from collision-induced dissociation (CID). A product ion scan of a standard is necessary to identify these transitions.

Quantitative Data Summary

The choice of ionization technique can significantly impact the signal intensity of long-chain esters. The following table summarizes a qualitative comparison of ESI and APCI for cholesteryl esters, which have similar properties to FAEEs.

Ionization Method	Precursor Ion(s)	Signal Intensity	Selectivity	Reference
ESI	[M+Na]⁺, [M+NH₄]⁺	Strong	Effective for a wide range of esters	[3][4]
APCI	[M+H]⁺	Weaker than ESI	More selective for unsaturated esters	[3][4]

Experimental Protocols

Below are detailed methodologies for GC-MS and LC-MS/MS analysis of FAEEs, which can be adapted for Ethyl 13(Z),16(Z)-docosadienoate.

GC-MS Protocol for Fatty Acid Ethyl Esters

This protocol is a general guideline and should be optimized for your specific instrument and analyte.

• Sample Preparation:

  • Extract lipids from the sample using a suitable method (e.g., Folch or Bligh-Dyer).

  • If the analyte is not already in the ethyl ester form, perform transesterification using ethanolic HCl or BF₃-ethanol.

  • Reconstitute the final extract in a non-polar solvent like hexane.

• GC-MS Parameters:

  • GC System: Agilent 8890 GC system or similar.

  • Column: DB-5MS Ultra Inert (or equivalent), 20 m x 0.18 mm x 0.18 µm.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 60°C, ramp at 50°C/min to 300°C, hold for 1.5 minutes.

  • Mass Spectrometer: Agilent 7000D MS/MS or similar.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Full scan (m/z 50-500) for initial identification of fragment ions, then switch to Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic FAEE ions (e.g., m/z 88, 101, and specific fragments for your analyte).

LC-APCI-MS/MS Protocol for Long-Chain FAEEs

This protocol is based on a method for the analysis of EPA and DHA ethyl esters and can be adapted for Ethyl 13(Z),16(Z)-docosadienoate.[5][6]

• Sample Preparation:

  • Deproteinize plasma samples with acetonitrile.

  • Centrifuge to pellet the precipitated protein.

  • Inject the supernatant directly or after evaporation and reconstitution in the mobile phase.

• LC-MS/MS Parameters:

  • LC System: UPLC or HPLC system.

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 1.0 mM ammonium acetate in water.

  • Mobile Phase B: Methanol.

  • Gradient: Start with a high percentage of mobile phase B and potentially increase to 100% to ensure elution of the long-chain FAEE.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: APCI in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor ion would be the protonated molecule [M+H]⁺ (m/z 365.3 for Ethyl 13(Z),16(Z)-docosadienoate). Product ions need to be determined by performing a product ion scan on a standard.

Visualizations

Troubleshooting Workflow for Low MS Signal

This diagram outlines a logical workflow for diagnosing the cause of a low signal in your MS experiment.

Caption: A step-by-step guide to troubleshooting low mass spectrometry signals.

Ionization Method Selection Pathway

This diagram provides a decision-making pathway for selecting an appropriate ionization method for Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. larodan.com [larodan.com]
• 2. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Auto-oxidation of Polyunsaturated Fatty Acid (PUFA) Ethyl Esters

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the auto-oxidation of polyunsaturated fatty acid (PUFA) ethyl esters during experiments.

Frequently Asked Questions (FAQs)

Q1: What is auto-oxidation and why are PUFA ethyl esters so susceptible to it?

A1: Auto-oxidation is a spontaneous, non-enzymatic process involving the reaction of lipids with atmospheric oxygen via a free radical chain mechanism. PUFA ethyl esters are particularly vulnerable due to the presence of multiple double bonds in their acyl chains. The methylene (B1212753) groups located between these double bonds have lower bond dissociation energy, making it easier for free radicals to abstract a hydrogen atom and initiate the oxidation cascade.[1][2] This process leads to the formation of unstable hydroperoxides, which then decompose into a variety of secondary oxidation products, including aldehydes, ketones, and other volatile compounds that can compromise the quality and biological activity of the PUFA ethyl esters.[3]

Q2: What are the primary factors that accelerate the auto-oxidation of PUFA ethyl esters?

A2: Several factors can significantly accelerate the rate of auto-oxidation:

• Oxygen: The presence of oxygen is a primary requirement for auto-oxidation.[2][3][4]

• Temperature: Higher temperatures increase the rate of chemical reactions, including the initiation and propagation steps of oxidation.[2][3][4]

• Light: Exposure to light, particularly UV radiation, can act as a catalyst for the formation of free radicals, thereby initiating the oxidation process.[2][3]

• Pro-oxidants: The presence of transition metals (e.g., iron, copper) and their salts can catalyze the decomposition of hydroperoxides, generating more free radicals and accelerating the oxidation chain reaction.[3]

• Degree of Unsaturation: The susceptibility to oxidation increases with the number of double bonds in the fatty acid chain.[5][4]

Q3: How can I visually detect if my PUFA ethyl ester sample has oxidized?

A3: While analytical methods are required for quantification, some physical changes may indicate oxidation. These include a change in color (e.g., yellowing), an increase in viscosity, and the development of off-odors or a rancid smell. These changes are due to the formation of secondary oxidation products like aldehydes and ketones.[3]

Q4: What is the impact of auto-oxidation on my experimental results?

A4: Auto-oxidation can have several detrimental effects on your research:

• Loss of Active Compound: The degradation of PUFA ethyl esters reduces the concentration of the active molecule in your experiments.

• Formation of Cytotoxic Byproducts: Secondary oxidation products, such as 4-hydroxy-2-nonenal (HNE), are reactive and can be cytotoxic, leading to confounding and artifactual results in cell-based assays.[3]

• Altered Biological Activity: The oxidation products may have different or even opposing biological effects compared to the unoxidized PUFA ethyl esters.[3]

• Reduced Nutritional Value: In nutritional studies, oxidation leads to the loss of essential fatty acids and lipid-soluble vitamins.[3]

Troubleshooting Guides

Issue 1: High Peroxide Value (PV) in a freshly opened vial of PUFA ethyl ester.

Possible Cause	Troubleshooting Step	Rationale
Improper Storage by Manufacturer/Supplier	Contact the supplier for a certificate of analysis (CoA) and inquire about their storage and shipping conditions. Request a replacement if the PV is out of specification.	The oxidation process may have initiated before the product reached your lab.
Exposure to Light or High Temperatures During Shipping	If possible, opt for suppliers that use cold chain shipping and light-proof packaging.	Exposure to adverse conditions during transit can accelerate oxidation.[2]
Inadequate Inert Gas Overlay	Upon receipt, immediately flush the headspace of the vial with an inert gas (e.g., argon or nitrogen) before storing.	This displaces oxygen, a key reactant in auto-oxidation.[6]

Issue 2: Rapid increase in p-Anisidine Value (p-AV) during short-term storage in the lab.

Possible Cause	Troubleshooting Step	Rationale
Frequent Opening of the Container	Aliquot the PUFA ethyl ester into smaller, single-use vials upon receipt. Flush each aliquot with inert gas before sealing and storing.	This minimizes the sample's repeated exposure to atmospheric oxygen.[5]
Storage in an Inappropriate Container	Store PUFA ethyl esters in glass containers with Teflon-lined caps.[6] Avoid plastic containers as they can leach impurities and may not provide an adequate oxygen barrier.[6]	The container material can influence the stability of the stored compound.
Storage Temperature is Too High	Store PUFA ethyl esters at -20°C or lower.[5][6] Avoid repeated freeze-thaw cycles.[5]	Lower temperatures slow down the rate of chemical reactions, including the decomposition of hydroperoxides into secondary oxidation products.[2][4]

Issue 3: Inconsistent results in cell culture experiments using PUFA ethyl esters.

Possible Cause	Troubleshooting Step	Rationale
Oxidation of PUFA Ethyl Esters in Culture Medium	Prepare fresh dilutions of the PUFA ethyl ester immediately before each experiment. Consider adding an antioxidant, such as alpha-tocopherol (B171835) (Vitamin E), to the stock solution and/or the culture medium, after confirming its compatibility with your experimental setup.	PUFA ethyl esters can oxidize in aqueous, oxygen-rich environments like cell culture media.
Use of Oxidized Stock Solutions	Regularly test the oxidative status (e.g., PV or TBARS) of your stock solutions. Discard any stock solution that shows signs of significant oxidation.	Using degraded stock solutions will lead to unreliable and irreproducible results.
Interaction with Components of the Culture Medium	Some components in the culture medium, such as metal ions, can act as pro-oxidants.[3] Consider using a chelating agent like EDTA if compatible with your experimental design.	Chelating agents can sequester metal ions, preventing them from participating in oxidation reactions.

Quantitative Data Summary

Table 1: Common Antioxidants for PUFA Ethyl Ester Stabilization

Antioxidant	Type	Recommended Concentration (Typical)	Notes
Alpha-Tocopherol (Vitamin E)	Natural, Chain-breaking	0.02 - 0.1% (w/w)	Often used in combination with other antioxidants for synergistic effects.[7]
Ascorbyl Palmitate	Synthetic, Oxygen Scavenger	0.01 - 0.02% (w/w)	A fat-soluble form of Vitamin C.
Butylated Hydroxytoluene (BHT)	Synthetic, Chain-breaking	0.01 - 0.02% (w/w)	A commonly used synthetic antioxidant.
Rosemary Extract	Natural, Mixed-mode	Varies by supplier	Contains multiple antioxidant compounds like carnosic acid and rosmarinic acid.[7]
Mixed Tocopherols	Natural, Chain-breaking	0.05 - 0.2% (w/w)	A mixture of alpha-, beta-, gamma-, and delta-tocopherols that can provide broader protection.

Table 2: Key Parameters for Monitoring PUFA Ethyl Ester Oxidation

Parameter	What it Measures	Typical Method	Interpretation
Peroxide Value (PV)	Primary oxidation products (hydroperoxides)	Iodometric Titration, Ferric Thiocyanate Method[8][9]	A high PV indicates the early stages of oxidation.
p-Anisidine Value (p-AV)	Secondary oxidation products (aldehydes)	Spectrophotometry[8][9]	A high p-AV indicates the advanced stages of oxidation and the presence of flavor-impacting compounds.
TOTOX Value	Total oxidation (primary and secondary products)	Calculation: TOTOX = 2 * PV + p-AV[9]	Provides a more complete picture of the overall oxidative state.
Conjugated Dienes	Rearrangement of double bonds during hydroperoxide formation	UV Spectrophotometry (at 232-234 nm)[10]	An early indicator of oxidation.
Thiobarbituric Acid Reactive Substances (TBARS)	Secondary oxidation products, primarily malondialdehyde (MDA)	Spectrophotometry (at 532 nm)[11]	A common method for assessing lipid peroxidation, though it can have specificity issues.

Experimental Protocols

Protocol 1: Determination of Peroxide Value (PV) by Iodometric Titration

Objective: To quantify the concentration of hydroperoxides in a PUFA ethyl ester sample.

Materials:

• PUFA ethyl ester sample

• Glacial acetic acid-chloroform solution (3:2, v/v)

• Saturated potassium iodide (KI) solution

• Deionized water

• 0.01 N Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (standardized)

• 1% Starch indicator solution

• Erlenmeyer flask

• Burette

Methodology:

• Accurately weigh approximately 5 g of the PUFA ethyl ester sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Swirl the flask for exactly 1 minute, then immediately add 30 mL of deionized water.

• Titrate the liberated iodine with the standardized 0.01 N Na₂S₂O₃ solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 0.5 mL of the 1% starch indicator solution. The solution will turn blue.

• Continue the titration with vigorous shaking until the blue color completely disappears.

• Perform a blank titration using the same procedure but without the sample.

• Calculate the Peroxide Value using the following formula:

  PV (meq/kg) = [(S - B) * N * 1000] / W

  Where:

  • S = Volume of Na₂S₂O₃ solution used for the sample (mL)

  • B = Volume of Na₂S₂O₃ solution used for the blank (mL)

  • N = Normality of the Na₂S₂O₃ solution

  • W = Weight of the sample (g)

Protocol 2: Aliquoting and Inert Gas Blanketing of PUFA Ethyl Esters for Long-Term Storage

Objective: To properly prepare and store PUFA ethyl esters to minimize oxidation during long-term storage.

Materials:

• Bulk container of PUFA ethyl ester

• Multiple small, amber glass vials with Teflon-lined screw caps

• Pipettes (glass or with solvent-safe tips)

• Source of high-purity inert gas (argon or nitrogen) with a regulator and tubing

• -20°C or -80°C freezer

Methodology:

• Allow the bulk container of PUFA ethyl ester to come to room temperature before opening to prevent condensation of moisture.

• In a clean, dry environment (ideally a fume hood or glove box with low oxygen), carefully open the bulk container.

• Using a clean pipette, dispense the desired volume of the PUFA ethyl ester into each of the smaller amber glass vials.

• Take the tubing from the inert gas source and gently direct a slow stream of gas into the headspace of each vial for 15-30 seconds. The goal is to displace the air (and oxygen) above the liquid.

• Immediately and tightly seal each vial with the Teflon-lined cap.

• Label each vial clearly with the name of the compound, concentration, and date.

• Place the aliquoted vials in the designated freezer for storage.

• For each experiment, use one new aliquot and discard any unused portion to avoid re-storing a partially used vial.

Visualizations

Caption: Auto-oxidation free radical chain reaction pathway.

Caption: Troubleshooting workflow for suspected PUFA ethyl ester oxidation.

References

• 1. Polyunsaturated Fatty Acids Drive Lipid Peroxidation during Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. twinwoodcattle.com [twinwoodcattle.com]
• 4. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. dadun.unav.edu [dadun.unav.edu]
• 9. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Bioavailability of Ethyl 13(Z),16(Z)-docosadienoate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor bioavailability of Ethyl 13(Z),16(Z)-docosadienoate.

Troubleshooting Guides

Researchers encountering issues with the oral delivery of Ethyl 13(Z),16(Z)-docosadienoate can refer to the following guides. These sections detail common problems, their underlying causes, and potential solutions with experimental protocols.

Issue 1: Low In Vitro Dissolution and Solubility

Problem: Ethyl 13(Z),16(Z)-docosadienoate exhibits minimal dissolution in aqueous media, leading to poor performance in in vitro dissolution assays.

Root Cause: The molecule is a highly lipophilic ethyl ester of a long-chain fatty acid, resulting in poor aqueous solubility.[1][2][3] This is a common challenge for many new chemical entities, with over 80% being poorly soluble compounds.[2][3]

Solutions:

• Selection of Appropriate Solvents and Excipients: The solubility of Ethyl 13(Z),16(Z)-docosadienoate can be significantly improved by incorporating it into lipid-based formulations.

• Formulation as a Lipid-Based Drug Delivery System (LBDDS): LBDDS, such as Self-Emulsifying Drug Delivery Systems (SEDDS), can enhance the solubility and dissolution rate by encapsulating the lipophilic drug in lipid matrices.[1]

Physicochemical Properties of Ethyl 13(Z),16(Z)-docosadienoate

Property	Value	Source
CAS Number	1394295-82-9	[4][5][6]
Molecular Formula	C₂₄H₄₄O₂	[4][6]
Molecular Weight	364.61 g/mol	[4]
Calculated LogP	9.4	[7]
Predicted Solubility	Very low in water	Inferred from high LogP and chemical structure

Experimental Protocol: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

This protocol outlines the steps to formulate Ethyl 13(Z),16(Z)-docosadienoate into a SEDDS to improve its dissolution characteristics.

• Screening of Excipients:

  • Oils: Screen various oils (e.g., Capryol 90, Labrafil M 1944 CS, olive oil) for their ability to solubilize Ethyl 13(Z),16(Z)-docosadienoate.

  • Surfactants: Evaluate the emulsification efficiency of different surfactants (e.g., Cremophor EL, Tween 80, Labrasol).

  • Co-surfactants/Co-solvents: Assess the ability of co-surfactants (e.g., Transcutol HP, Plurol Oleique CC 497) to improve the microemulsion region.

• Construction of Ternary Phase Diagrams:

  • Based on the screening results, construct ternary phase diagrams with the selected oil, surfactant, and co-surfactant.

  • Titrate the oil phase with the surfactant/co-surfactant mixture and observe the formation of a clear, monophasic nanoemulsion upon gentle agitation in an aqueous medium.

• Preparation of the SEDDS Formulation:

  • Accurately weigh the required amounts of Ethyl 13(Z),16(Z)-docosadienoate, oil, surfactant, and co-surfactant.

  • Mix the components in a glass vial and vortex until a clear and homogenous solution is obtained.

• Characterization of the SEDDS:

  • Droplet Size and Zeta Potential: Dilute the SEDDS with water and measure the droplet size and zeta potential using a dynamic light scattering instrument.

  • In Vitro Dissolution: Perform dissolution studies in a relevant medium (e.g., simulated gastric fluid, simulated intestinal fluid) and compare the release profile with that of the unformulated compound.

Issue 2: Poor In Vivo Absorption and High First-Pass Metabolism

Problem: Even with improved dissolution, the in vivo bioavailability of Ethyl 13(Z),16(Z)-docosadienoate remains low, suggesting issues with absorption and/or significant first-pass metabolism.

Root Cause:

• Hydrolysis Requirement: As an ethyl ester, the compound requires hydrolysis by pancreatic lipases to the corresponding free fatty acid for absorption.[8][9] This process can be inefficient, especially in the absence of a high-fat meal.[10][11]

• First-Pass Metabolism: Absorbed fatty acids can undergo extensive first-pass metabolism in the liver.

• Lymphatic Transport: Highly lipophilic drugs can be absorbed via the lymphatic system, bypassing the portal circulation and first-pass metabolism.[12]

Solutions:

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These lipid nanoparticles can enhance oral bioavailability by protecting the drug from degradation in the gastrointestinal tract and promoting lymphatic uptake.[2][12] NLCs, a modification of SLNs, incorporate a liquid lipid, which can improve drug loading and stability.[2][13]

• Co-administration with a High-Fat Meal: While not a formulation strategy, this can enhance the secretion of pancreatic lipase (B570770), thereby improving the hydrolysis and subsequent absorption of the ethyl ester.[10][11]

Experimental Protocol: Preparation of Solid Lipid Nanoparticles (SLNs)

This protocol describes the preparation of SLNs loaded with Ethyl 13(Z),16(Z)-docosadienoate using the hot homogenization and ultrasonication method.

• Preparation of Lipid and Aqueous Phases:

  • Lipid Phase: Dissolve Ethyl 13(Z),16(Z)-docosadienoate and a solid lipid (e.g., glyceryl monostearate, stearic acid) in a suitable organic solvent (e.g., acetone, ethanol) and then evaporate the solvent. Melt the lipid mixture at a temperature approximately 5-10°C above the melting point of the lipid.

  • Aqueous Phase: Prepare a hot aqueous solution of a surfactant (e.g., Poloxamer 188, Tween 80) at the same temperature as the lipid phase.

• Homogenization:

  • Add the hot aqueous phase to the melted lipid phase and homogenize at high speed (e.g., 10,000-15,000 rpm) for a few minutes to form a coarse pre-emulsion.

• Ultrasonication:

  • Subject the pre-emulsion to high-power ultrasonication using a probe sonicator to reduce the particle size to the nanometer range.

• Cooling and SLN Formation:

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Characterization of SLNs:

  • Particle Size and Polydispersity Index (PDI): Determine the mean particle size and PDI using dynamic light scattering.

  • Entrapment Efficiency and Drug Loading: Separate the unentrapped drug by ultracentrifugation and quantify the drug in the supernatant and the SLN pellet to determine the entrapment efficiency and drug loading.

  • Morphology: Visualize the shape and surface morphology of the SLNs using transmission electron microscopy (TEM) or scanning electron microscopy (SEM).

Frequently Asked Questions (FAQs)

Q1: What is the primary barrier to the oral bioavailability of Ethyl 13(Z),16(Z)-docosadienoate?

A1: The primary barriers are its poor aqueous solubility and its requirement for enzymatic hydrolysis by pancreatic lipases before absorption can occur.[8][9][10][11] As an ethyl ester of a long-chain fatty acid, it is highly lipophilic and does not readily dissolve in the aqueous environment of the gastrointestinal tract. Furthermore, its absorption is dependent on the presence of dietary fats to stimulate the release of pancreatic lipase, which cleaves the ethyl ester bond to release the free fatty acid for uptake by enterocytes.

Q2: How do lipid-based drug delivery systems (LBDDS) improve the bioavailability of this compound?

A2: LBDDS, such as SEDDS, SLNs, and NLCs, improve bioavailability through several mechanisms:

• Enhanced Solubilization: They maintain the drug in a solubilized state in the gastrointestinal tract, which facilitates its absorption.

• Protection from Degradation: The lipid matrix can protect the drug from chemical and enzymatic degradation.[12]

• Stimulation of Lymphatic Transport: LBDDS can promote the absorption of the drug into the lymphatic system, thereby bypassing the liver and reducing first-pass metabolism.[12]

• Interaction with Enterocytes: The components of LBDDS can interact with the enterocyte membrane, potentially increasing its permeability to the drug.

Q3: What are the key differences between SLNs and NLCs?

A3: SLNs are composed of solid lipids, while NLCs are a newer generation of lipid nanoparticles that contain a blend of solid and liquid lipids (oils).[2][13] This structural difference in NLCs can lead to:

• Higher Drug Loading: The less-ordered lipid matrix of NLCs can accommodate a larger amount of the drug.[13]

• Improved Stability: The presence of liquid lipids can reduce the potential for drug expulsion during storage that can sometimes occur with highly crystalline SLNs.[13]

Q4: What is the expected metabolic pathway for Ethyl 13(Z),16(Z)-docosadienoate after oral administration?

A4: Following oral administration, Ethyl 13(Z),16(Z)-docosadienoate is expected to undergo the following metabolic steps:

• Hydrolysis: The ethyl ester is hydrolyzed by pancreatic lipase in the small intestine to form 13(Z),16(Z)-docosadienoic acid and ethanol.[8][9][14]

• Absorption: The free fatty acid is absorbed by the enterocytes.

• Re-esterification: Inside the enterocytes, the fatty acid is re-esterified into triglycerides.[14]

• Chylomicron Formation: The triglycerides are incorporated into chylomicrons.[14]

• Lymphatic Transport: The chylomicrons are secreted into the lymphatic system and eventually enter the systemic circulation.[12]

• Systemic Metabolism: In the circulation, the fatty acid can be released from the chylomicrons and taken up by various tissues, where it can be stored in lipid pools, used for energy via beta-oxidation, or potentially elongated and desaturated to other fatty acids.[14]

Q5: What analytical methods are suitable for quantifying Ethyl 13(Z),16(Z)-docosadienoate and its metabolites in biological samples?

A5: Gas chromatography-mass spectrometry (GC-MS) is a commonly used and robust method for the quantification of fatty acid ethyl esters and their corresponding free fatty acids in biological matrices such as plasma and serum.[15][16][17][18] The methodology typically involves:

• Lipid Extraction: Extraction of total lipids from the biological sample using a suitable solvent system (e.g., Folch or Bligh-Dyer methods).

• Sample Preparation: This may include derivatization (e.g., transesterification to fatty acid methyl esters (FAMEs) for improved chromatographic properties) and purification using solid-phase extraction (SPE).[15][17][18][19]

• GC-MS Analysis: Separation of the analytes on a GC column followed by detection and quantification using a mass spectrometer.[15][16][17][18]

References

• 1. Lipid-based Drug Delivery Systems: A Promising Approach for Overcoming Bioavailability and Solubility Challenges in Drug Development | Bentham Science [benthamscience.com]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. How Lipid Nanoparticles Overcome Solubility Challenges For Oral And Injectable Formulations [drugdeliveryleader.com]
• 4. larodan.com [larodan.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Ethyl 13(Z),16(Z)-docosadienoate [cogershop.com]
• 7. (13Z,16Z)-docosadienoate | C22H39O2- | CID 86289368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strategies to improve bioavailability of omega-3 fatty acids from ethyl ester concentrates | Semantic Scholar [semanticscholar.org]
• 11. Strategies to improve bioavailability of omega-3 fatty acids from ethyl ester concentrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipid-Based Nanoparticles as Oral Drug Delivery Systems: Overcoming Poor Gastrointestinal Absorption and Enhancing Bioavailability of Peptide and Protein Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolic disposition of ethyl eicosapentaenoate and its metabolites in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Preanalytical variables affecting the quantification of fatty acid ethyl esters in plasma and serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Preanalytical Variables Affecting the Quantification of Fatty Acid Ethyl Esters in Plasma and Serum Samples [ouci.dntb.gov.ua]
• 19. agilent.com [agilent.com]

Technical Support Center: Refining Extraction Methods for Ethyl 13(Z),16(Z)-docosadienoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the extraction and refining of Ethyl 13(Z),16(Z)-docosadienoate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of Ethyl 13(Z),16(Z)-docosadienoate.

Issue 1: Low Yield of Ethyl 13(Z),16(Z)-docosadienoate

Question: We are experiencing a low yield of Ethyl 13(Z),16(Z)-docosadienoate during our esterification reaction. What are the potential causes and solutions?

Answer:

Low yields in the synthesis of Ethyl 13(Z),16(Z)-docosadienoate can stem from several factors, primarily related to reaction equilibrium, catalyst efficiency, and reaction conditions.

Potential Causes and Solutions:

• Reversible Reaction: The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, reducing the ester yield.

  • Solution: Employ methods to continuously remove water from the reaction mixture. This can be achieved using a Dean-Stark apparatus, molecular sieves, or by conducting the reaction under a vacuum.[1][2][3]

• Insufficient Catalyst Activity: The catalyst may not be effective enough for the long-chain docosadienoic acid.[1]

  • Solution: Consider using strong acid catalysts like sulfuric acid, p-toluenesulfonic acid, or methanesulfonic acid.[1] For milder conditions, enzymatic catalysis using lipases such as Novozym 435 can be a highly selective alternative.[1]

• Suboptimal Reaction Temperature: Excessively high temperatures can lead to side reactions and degradation of the polyunsaturated fatty acid, while low temperatures result in slow reaction rates.[1]

  • Solution: Optimize the reaction temperature. For many long-chain fatty acid esterifications with traditional acid catalysts, temperatures in the range of 140-180°C under reflux are common.

• Inadequate Mixing: Poor mixing can lead to localized concentration gradients, especially with heterogeneous catalysts, preventing effective interaction between reactants and the catalyst.[1]

  • Solution: Ensure vigorous and efficient stirring throughout the reaction.

• Presence of Impurities: Water or other impurities in the reactants or solvent can inhibit the catalyst or lead to unwanted side reactions.[1]

  • Solution: Use anhydrous reactants and solvents.

Issue 2: Formation of Side Products and Impurities

Question: Our final product is contaminated with significant side products. How can we minimize their formation and purify our Ethyl 13(Z),16(Z)-docosadienoate?

Answer:

The formation of side products is a common issue, particularly when dealing with polyunsaturated fatty acids which are susceptible to oxidation and isomerization.

Minimizing Side Product Formation:

• Control Reaction Temperature: Avoid excessively high temperatures which can promote side reactions.[1]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the double bonds in the docosadienoate chain.[1]

• Optimize Reaction Time: Prolonged reaction times, especially at high temperatures, can increase the likelihood of side product formation. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and stop the reaction once the desired conversion is achieved.[1]

Purification Strategies:

• Neutralization and Washing: After the reaction, neutralize the acid catalyst with a weak base like sodium bicarbonate solution. Wash the organic layer with water and then with brine to remove water-soluble impurities.[1]

• Column Chromatography: For high purity, column chromatography using silica (B1680970) gel is an effective method to separate the ethyl ester from unreacted fatty acids and other nonpolar impurities.

• Distillation: If the ester is sufficiently volatile and thermally stable, distillation under reduced pressure can be used for purification.[4]

Issue 3: Difficulty in Separating the Ester from the Reaction Mixture

Question: We are having trouble with emulsion formation during the workup, making it difficult to separate the organic layer containing our product. What can we do?

Answer:

Emulsions can form during the washing steps of the workup, especially when residual fatty acids act as surfactants.

Breaking Emulsions:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel to minimize emulsion formation.[5]

• Salting Out: Add a saturated sodium chloride solution (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help break the emulsion.[5]

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can help separate the layers.[5][6]

• Filtration: Passing the mixture through a plug of glass wool or a phase separation filter paper can also be effective in breaking up the emulsion.[5]

Frequently Asked Questions (FAQs)

Q1: What is a suitable catalyst for the esterification of 13(Z),16(Z)-docosadienoic acid?

A1: Strong acid catalysts like sulfuric acid or p-toluenesulfonic acid are commonly used.[1] For milder and more selective conditions, enzymatic catalysts such as Novozym 435 are a good option.[1]

Q2: How can I monitor the progress of the esterification reaction?

A2: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the carboxylic acid spot, or by Gas Chromatography (GC) to quantify the formation of the ethyl ester.[1]

Q3: What are the recommended storage conditions for Ethyl 13(Z),16(Z)-docosadienoate?

A3: Due to its polyunsaturated nature, Ethyl 13(Z),16(Z)-docosadienoate should be stored in a freezer under an inert atmosphere to prevent oxidation.[7]

Q4: Can I use a heterogeneous catalyst for this reaction?

A4: Yes, solid acid resins like Amberlyst can be used. However, they may require higher temperatures and longer reaction times compared to homogeneous catalysts. The advantage is their easy separation from the reaction mixture by filtration.[1]

Data Presentation

Table 1: Typical Reaction Parameters for Esterification of 13(Z),16(Z)-docosadienoic acid

Parameter	Condition	Rationale
Reactant Ratio	10:1 molar ratio of ethanol (B145695) to fatty acid	Drives the equilibrium towards product formation.
Catalyst	Conc. H₂SO₄ (1-2% of fatty acid weight)	Effective and readily available strong acid catalyst.[1]
Temperature	140 - 180 °C	Optimal range for achieving a reasonable reaction rate while minimizing side reactions.[1]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the polyunsaturated fatty acid.[1]
Reaction Time	Monitored (typically several hours)	Reaction should be stopped upon completion to avoid side product formation.[1]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of 13(Z),16(Z)-docosadienoic acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 13(Z),16(Z)-docosadienoic acid.

• Reagent Addition: Add an excess of ethanol (e.g., a 10:1 molar ratio of alcohol to fatty acid).[1]

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the weight of the fatty acid) with stirring.[1]

• Reaction: Heat the mixture to reflux with vigorous stirring under an inert atmosphere.[1]

• Monitoring: Monitor the reaction progress using TLC or GC.[1]

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly add a saturated solution of sodium bicarbonate to neutralize the acid catalyst.[1]

  • Transfer the mixture to a separatory funnel and extract the ester with an organic solvent (e.g., diethyl ether or ethyl acetate).[1]

  • Wash the organic layer with water and then with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.[1]

• Purification: Purify the crude ester by column chromatography or distillation if necessary.[1]

Mandatory Visualization

Caption: Workflow for the synthesis and purification of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Troubleshooting logic for addressing low yields in esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. youtube.com [youtube.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. larodan.com [larodan.com]

Technical Support Center: Optimizing Cell Permeability of Ethyl 13(Z),16(Z)-docosadienoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the optimization of cell permeability for Ethyl 13(Z),16(Z)-docosadienoate.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 13(Z),16(Z)-docosadienoate and why is its cell permeability important?

Ethyl 13(Z),16(Z)-docosadienoate is an ester form of a long-chain fatty acid.[1][2] Its ability to cross cell membranes is crucial for its potential biological activity, as it needs to reach intracellular targets to exert its effects. Long-chain fatty acid esters are known to be integral components of biological membranes and can influence membrane fluidity, cellular signaling, and protein function.[3]

Q2: What are the primary mechanisms by which a lipophilic compound like Ethyl 13(Z),16(Z)-docosadienoate might enter a cell?

Long-chain fatty acids and their esters can traverse the cell membrane through two primary mechanisms:

• Passive Diffusion: As lipophilic molecules, they can dissolve in the lipid bilayer and move across the membrane down their concentration gradient.[4][5]

• Protein-Mediated Transport: Specific transporter proteins, such as CD36, can facilitate the uptake of long-chain fatty acids into the cell.[4][5][6]

Q3: We are observing low intracellular concentrations of Ethyl 13(Z),16(Z)-docosadienoate in our initial experiments. What are the common reasons for poor cell permeability of lipophilic compounds?

Several factors can contribute to the poor cell permeability of a compound, even a lipophilic one:

• Low Aqueous Solubility: The compound may not be sufficiently dissolved in the cell culture medium to be available for uptake.

• High Molecular Weight: Larger molecules can have more difficulty diffusing across the cell membrane.

• Active Efflux: The compound could be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively transport it out of the cell.[7]

• Non-specific Binding: The compound may bind to proteins in the serum of the culture medium or to the plastic of the culture plates, reducing its effective concentration for cellular uptake.[8]

• Membrane Rigidity: The composition of the cell membrane can affect its fluidity and, consequently, the rate of passive diffusion.

Troubleshooting Guide

Issue 1: Low Apparent Permeability in PAMPA Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free assay that models passive diffusion.[9][10][11] If you observe low permeability in this assay, it suggests an issue with the compound's intrinsic ability to cross a lipid membrane.

Possible Cause	Troubleshooting Step	Expected Outcome
Poor Solubility in Donor Well	Increase the percentage of a co-solvent like DMSO in the donor buffer (e.g., from 1% to 5%).	Improved solubility and a more accurate measure of passive permeability.
Compound Adsorption to Plate	Pre-treat the plates with a blocking agent or use low-binding plates.	Reduced non-specific binding and increased availability of the compound for permeation.
Inappropriate Lipid Composition of the Artificial Membrane	Test different PAMPA plates with varying lipid compositions (e.g., with cholesterol) to better mimic the target cell membrane.	Identify a membrane composition that is more permissive to your compound.

Issue 2: Low Permeability and/or High Efflux Ratio in Caco-2 Assay

The Caco-2 cell permeability assay uses a monolayer of human intestinal cells and can model both passive and active transport processes.[12][13][14]

Possible Cause	Troubleshooting Step	Expected Outcome
Active Efflux by Transporters (e.g., P-gp)	Perform the Caco-2 assay in the presence of a known efflux pump inhibitor (e.g., verapamil (B1683045) for P-gp).[12][15]	An increase in the apparent permeability (Papp) from the apical to the basolateral side will confirm that the compound is a substrate for an efflux pump.
Low Intrinsic Permeability	If the permeability remains low even with efflux inhibitors, the issue may be with passive diffusion. Refer to the PAMPA troubleshooting guide.	Confirmation that the primary barrier is passive diffusion.
Poor Compound Stability in Assay	Analyze the compound concentration in both the donor and acceptor wells at the end of the assay to assess recovery.	Determine if the compound is degrading or being metabolized by the cells.
High Protein Binding in Basolateral Chamber	Add bovine serum albumin (BSA) to the basolateral (acceptor) chamber to mimic in vivo sink conditions and improve the absorptive driving force.[8]	Increased recovery and apparent permeability for highly lipophilic and protein-bound compounds.[8]

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general framework for assessing the passive permeability of Ethyl 13(Z),16(Z)-docosadienoate.

• Preparation of the PAMPA Plate:

  • A 96-well filter plate is coated with a solution of lipids (e.g., lecithin (B1663433) in dodecane) to form an artificial membrane and allowed to dry.[9]

• Compound Preparation:

  • Prepare a stock solution of Ethyl 13(Z),16(Z)-docosadienoate in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution in a buffer (e.g., PBS, pH 7.4) to the desired final concentration. The final DMSO concentration should typically be kept low (e.g., <1%) to avoid affecting the membrane integrity.

• Assay Procedure:

  • Add the buffer to the acceptor wells of a 96-well plate.

  • Place the filter plate with the artificial membrane on top of the acceptor plate.

  • Add the compound solution to the donor wells of the filter plate.

  • Incubate the plate assembly at room temperature for a specified period (e.g., 4-18 hours).

• Analysis:

  • After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (-V_D * V_A) / ((V_D + V_A) * A * t) * ln(1 - C_A(t) / C_equilibrium) Where:

    • V_D = volume of the donor well

    • V_A = volume of the acceptor well

    • A = area of the membrane

    • t = incubation time

    • C_A(t) = concentration in the acceptor well at time t

    • C_equilibrium = theoretical equilibrium concentration

Caco-2 Cell Permeability Assay

This protocol outlines the steps for assessing the permeability of Ethyl 13(Z),16(Z)-docosadienoate across a Caco-2 cell monolayer.

• Cell Culture:

  • Culture Caco-2 cells on semi-permeable filter inserts (e.g., Transwell®) for approximately 21 days to allow them to differentiate and form a confluent monolayer with tight junctions.[12][13]

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

  • Alternatively, assess the permeability of a low-permeability marker like Lucifer Yellow.[16]

• Permeability Assay (Apical to Basolateral - A-B):

  • Wash the Caco-2 monolayers with a pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the dosing solution containing Ethyl 13(Z),16(Z)-docosadienoate to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the apical and basolateral chambers for analysis.

• Permeability Assay (Basolateral to Apical - B-A) for Efflux Assessment:

  • Follow the same procedure as the A-B assay, but add the dosing solution to the basolateral chamber and sample from the apical chamber.

• Analysis:

  • Determine the compound concentration in the collected samples using LC-MS/MS or another sensitive analytical method.

  • Calculate the Papp value for both A-B and B-A directions.

  • The efflux ratio is calculated as Papp (B-A) / Papp (A-B). An efflux ratio greater than 2 suggests the involvement of active efflux transporters.[15]

Data Presentation

Table 1: Physicochemical Properties of Ethyl 13(Z),16(Z)-docosadienoate

Property	Value	Source
Molecular Formula	C24H44O2	[1]
Molecular Weight	364.61 g/mol	[1]
CAS Number	1394295-82-9	[1]
Predicted LogP	To be determined

Table 2: Representative Permeability Data (Hypothetical)

Assay	Condition	Apparent Permeability (Papp) (10⁻⁶ cm/s)	Efflux Ratio
PAMPA	pH 7.4	User Determined	N/A
Caco-2 (A-B)	Standard	User Determined	User Determined
Caco-2 (A-B)	+ Verapamil	User Determined	User Determined
Caco-2 (B-A)	Standard	User Determined	User Determined

Visualizations

Caption: Experimental workflow for assessing and optimizing the cell permeability of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: A generalized potential signaling pathway for a long-chain fatty acid ester.

References

• 1. larodan.com [larodan.com]
• 2. Ethyl 13(Z),16(Z)-docosadienoate [cogershop.com]
• 3. benchchem.com [benchchem.com]
• 4. Cellular Fatty Acid Uptake: A Pathway Under Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Time for a détente in the war on the mechanism of cellular fatty acid uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Permeability of lipophilic compounds in drug discovery using in-vitro human absorption model, Caco-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 10. Parallel Artificial Membrane Permeability Assay (PAMPA) [pion-inc.com]
• 11. PAMPA | Evotec [evotec.com]
• 12. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 14. enamine.net [enamine.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Ethyl 13(Z),16(Z)-docosadienoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of Ethyl 13(Z),16(Z)-docosadienoate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Ethyl 13(Z),16(Z)-docosadienoate?

A1: The two primary methods for synthesizing Ethyl 13(Z),16(Z)-docosadienoate are:

• Fischer-Speier Esterification: This is a classic acid-catalyzed esterification of 13(Z),16(Z)-docosadienoic acid with ethanol (B145695). It is a reversible reaction, and strategies to drive the equilibrium towards the product are necessary for high yields.

• Lipase-Catalyzed Esterification: This method employs a lipase (B570770) enzyme as a biocatalyst. It offers milder reaction conditions and high selectivity, which can be advantageous when working with sensitive polyunsaturated fatty acids.

Q2: What are the common causes of low yield in the synthesis of Ethyl 13(Z),16(Z)-docosadienoate?

A2: Low yields are often due to the reversible nature of the esterification reaction. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants. Other factors include incomplete reaction, side reactions, and loss of product during workup and purification.

Q3: How can I improve the yield of my esterification reaction?

A3: To improve the yield, you can:

• Use an excess of one reactant: Typically, an excess of ethanol is used to drive the equilibrium towards the formation of the ethyl ester.

• Remove water: Use a Dean-Stark apparatus during the reaction to azeotropically remove water as it is formed. Alternatively, adding a dehydrating agent can be effective.

• Optimize catalyst concentration: Ensure the appropriate amount of acid catalyst or lipase is used. Too little can result in a slow or incomplete reaction, while too much acid catalyst can lead to side reactions.

• Control the reaction temperature: Optimize the temperature to ensure a reasonable reaction rate without causing degradation of the polyunsaturated fatty acid or the product.

Q4: What are potential side reactions during the synthesis of Ethyl 13(Z),16(Z)-docosadienoate?

A4: With polyunsaturated fatty acids, potential side reactions, especially under harsh acidic conditions and high temperatures, include:

• Double bond isomerization: The cis-double bonds can isomerize to the more stable trans-configuration.

• Oxidation: The polyunsaturated chain is susceptible to oxidation, especially if exposed to air for extended periods at elevated temperatures.

• Polymerization: Under certain conditions, the unsaturated fatty acids can polymerize.

Q5: What is the recommended method for purifying the final product?

A5: Column chromatography is a highly effective method for purifying Ethyl 13(Z),16(Z)-docosadienoate. A silica (B1680970) gel column with a non-polar mobile phase, such as a hexane/ethyl acetate (B1210297) gradient, can separate the desired ester from unreacted fatty acid, catalysts, and other byproducts.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the synthesis of Ethyl 13(Z),16(Z)-docosadienoate.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive catalyst- Insufficient reaction time or temperature- Presence of excess water in reactants or solvent	- Use fresh or properly stored catalyst.- Increase reaction time and/or temperature within the stability limits of the reactants.- Ensure all reactants and solvents are anhydrous.
Product Contaminated with Starting Material (Carboxylic Acid)	- Incomplete reaction- Equilibrium not sufficiently shifted towards products	- Increase the molar excess of ethanol.- Effectively remove water using a Dean-Stark trap or molecular sieves.- Increase the reaction time.
Formation of Unidentified Byproducts	- Reaction temperature too high- Catalyst concentration too high- Oxidation of the fatty acid	- Lower the reaction temperature.- Reduce the amount of acid catalyst.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Isolating the Product during Workup	- Emulsion formation during aqueous washes	- Use brine (saturated NaCl solution) for washes to help break emulsions.- Allow sufficient time for layers to separate.
Poor Separation during Column Chromatography	- Inappropriate solvent system- Column overloading	- Optimize the mobile phase polarity using thin-layer chromatography (TLC) first.- Ensure the amount of crude product loaded onto the column is appropriate for its size.

Data Presentation

Table 1: Effect of Catalyst and Reaction Time on the Yield of Fatty Acid Ethyl Esters (General Data)

Catalyst Type	Catalyst Conc. (% w/w)	Alcohol:Acid Molar Ratio	Temperature (°C)	Reaction Time (h)	Reported Yield (%)
Sulfuric Acid	1-2	10:1 - 50:1	70-80	1-4	85-95
p-Toluenesulfonic acid	1-5	10:1 - 30:1	70-80	2-6	80-92
Lipase (e.g., Novozym 435)	5-10	1:1 - 5:1	30-50	24-72	60-95

Note: This data is compiled from general literature on fatty acid ethyl ester synthesis and may not be specific to Ethyl 13(Z),16(Z)-docosadienoate, but provides a useful starting point for optimization.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 13(Z),16(Z)-docosadienoic Acid

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• Toluene (for Dean-Stark trap)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Solvents for column chromatography (e.g., hexane, ethyl acetate)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve 13(Z),16(Z)-docosadienoic acid (1 equivalent) in an excess of anhydrous ethanol (e.g., 20 equivalents).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the carboxylic acid weight).

• Fill the Dean-Stark trap with toluene.

• Heat the reaction mixture to reflux. Water will be removed as an azeotrope with toluene.

• Monitor the reaction progress by TLC until the starting carboxylic acid is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Remove the excess ethanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent like ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl ester.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Lipase-Catalyzed Esterification of 13(Z),16(Z)-docosadienoic Acid

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Anhydrous ethanol

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., hexane)

• Molecular sieves (optional, for water removal)

Procedure:

• In a screw-capped flask, dissolve 13(Z),16(Z)-docosadienoic acid (1 equivalent) and ethanol (1-5 equivalents) in an anhydrous organic solvent like hexane.

• Add the immobilized lipase (e.g., 5-10% by weight of the fatty acid).

• If desired, add activated molecular sieves to remove the water produced during the reaction.

• Seal the flask and place it in an incubator shaker at the optimal temperature for the lipase (e.g., 40-50 °C).

• Monitor the reaction by taking small aliquots over time and analyzing them by TLC or GC. The reaction may take 24-72 hours to reach high conversion.

• Once the reaction is complete, filter off the immobilized lipase. The lipase can often be washed and reused.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography as described in Protocol 1.

Mandatory Visualizations

Caption: Fischer-Speier esterification pathway for Ethyl 13(Z),16(Z)-docosadienoate.

improving the long-term stability of Ethyl 13(Z),16(Z)-docosadienoate standards

This technical support center provides guidance on improving the long-term stability of Ethyl 13(Z),16(Z)-docosadienoate standards. Researchers, scientists, and drug development professionals can utilize the following troubleshooting guides and FAQs to address common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Ethyl 13(Z),16(Z)-docosadienoate standards?

A1: Ethyl 13(Z),16(Z)-docosadienoate is a polyunsaturated fatty acid ethyl ester (PUFA-EE). Its stability is primarily affected by:

• Oxidation: The double bonds in the fatty acid chain are susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light, heat, and the presence of metal ions.

• Hydrolysis: The ester linkage can be hydrolyzed to the corresponding fatty acid and ethanol, particularly in the presence of moisture, acids, or bases.

• Temperature: Higher temperatures increase the rates of both oxidation and hydrolysis.[1]

• Light: UV and visible light can promote photo-oxidation.[1]

• Storage Container: Improper storage containers can lead to contamination or degradation. Plastic containers are generally not recommended for storing organic solutions of lipids as they can leach impurities.[2]

Q2: How should I store my Ethyl 13(Z),16(Z)-docosadienoate standards for optimal long-term stability?

A2: For optimal long-term stability, standards should be stored under the following conditions:

• Temperature: Store at or below -20°C.[2][3] Some sources recommend storage at -80°C for extended periods.[3] Do not freeze-thaw cycles repeatedly.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen.[2][4]

• Light: Protect from light by using amber glass vials or by storing in a dark location.[1][4]

• Container: Use glass containers with Teflon-lined caps (B75204) to prevent leaching of impurities and to ensure a tight seal.[2]

• Form: If purchased as a neat oil, it is best to dissolve it in a suitable organic solvent, such as ethanol, and store the solution.[2] For unsaturated lipids, storage as a powder is not recommended as they can be hygroscopic and prone to oxidation.[2]

Q3: What are the visible signs of degradation in my Ethyl 13(Z),16(Z)-docosadienoate standard?

A3: Visible signs of degradation can include:

• A change in color (e.g., yellowing).

• An off-odor, which may indicate the formation of volatile oxidation byproducts.

• The appearance of precipitates or cloudiness in a previously clear solution.

Q4: How often should I check the purity of my long-term standards?

A4: The frequency of purity checks depends on the storage conditions and the stringency of the application. For critical applications, it is advisable to re-qualify the standard every 6-12 months. For less critical use, a check every 1-2 years may be sufficient if stored under ideal conditions.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Chromatographic peak for the standard is smaller than expected.	Degradation of the standard due to improper storage (oxidation, hydrolysis).	1. Prepare a fresh working solution from a stock stored under optimal conditions. 2. If the problem persists, open a new, sealed vial of the standard. 3. Verify storage conditions (temperature, inert atmosphere, light protection).
Appearance of new, unexpected peaks in the chromatogram.	Formation of degradation products (e.g., oxidation or hydrolysis products).	1. Confirm the identity of the new peaks using mass spectrometry if possible. 2. Discard the degraded standard and use a fresh one. 3. Review and optimize storage and handling procedures to prevent future degradation.
Inconsistent results between different aliquots of the same standard.	Inconsistent storage of aliquots, or degradation during handling.	1. Ensure all aliquots are stored under identical, optimal conditions. 2. Minimize the time the standard is at room temperature during handling. 3. Use a fresh aliquot for each experiment to avoid contamination and solvent evaporation.
The standard, supplied as a neat oil, has become viscous and difficult to pipette.	Potential polymerization or oxidation. The material may also be hygroscopic and have absorbed moisture.[2]	1. Gently warm the vial to room temperature before opening to reduce viscosity. 2. Dissolve the entire contents of the vial in a suitable solvent to a known concentration for easier handling and storage. 3. If the material does not dissolve completely or appears discolored, it may be degraded and should be discarded.

Experimental Protocols

Protocol 1: Stability Assessment of Ethyl 13(Z),16(Z)-docosadienoate Standards

Objective: To determine the long-term stability of Ethyl 13(Z),16(Z)-docosadienoate standards under defined storage conditions.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of Ethyl 13(Z),16(Z)-docosadienoate in an appropriate solvent (e.g., ethanol, heptane) at a known concentration (e.g., 1 mg/mL).

  • Dispense aliquots of the stock solution into amber glass vials with Teflon-lined caps.

  • Purge the headspace of each vial with an inert gas (e.g., nitrogen or argon) before sealing.

• Storage Conditions:

  • Store the vials at different temperatures to assess thermal stability (e.g., -80°C, -20°C, 4°C, and room temperature).

  • For photo-stability testing, expose a set of vials to a controlled light source while keeping a parallel set in the dark as a control.

• Time Points:

  • Establish a schedule for testing, for example: T=0, 1 month, 3 months, 6 months, 12 months, and 24 months.

• Analytical Method:

  • At each time point, analyze the samples by gas chromatography with flame ionization detection (GC-FID) or gas chromatography-mass spectrometry (GC-MS).

  • GC Conditions (Example):

    • Column: A suitable capillary column for fatty acid methyl ester (FAME) analysis (e.g., a polar stationary phase).

    • Carrier Gas: Helium or Hydrogen.

    • Injector Temperature: 250°C.

    • Detector Temperature: 280°C.

    • Oven Program: A temperature gradient suitable to resolve the analyte from any potential degradation products (e.g., start at 150°C, ramp to 240°C).

• Data Analysis:

  • At each time point, calculate the purity of the standard by dividing the peak area of Ethyl 13(Z),16(Z)-docosadienoate by the total peak area of all components.

  • Compare the purity at each time point to the initial purity at T=0.

  • A significant decrease in purity indicates degradation.

Illustrative Stability Data

The following table illustrates how stability data could be presented. Note that these are not real experimental results for Ethyl 13(Z),16(Z)-docosadienoate.

Storage Condition	Time Point	Purity (%)	Observations
-80°C, Dark, Inert Gas	0 months	99.8	Clear, colorless solution
12 months	99.7	No change
24 months	99.6	No change
-20°C, Dark, Inert Gas	0 months	99.8	Clear, colorless solution
12 months	99.5	No change
24 months	99.1	No change
4°C, Dark	0 months	99.8	Clear, colorless solution
6 months	97.2	Slight yellowing
12 months	94.5	Appearance of small impurity peaks
Room Temp, Light	0 months	99.8	Clear, colorless solution
1 month	85.1	Significant yellowing, new peaks in chromatogram
3 months	60.7	Brownish color, multiple degradation peaks

Visualizations

Potential Degradation Pathways

The primary degradation pathways for polyunsaturated fatty acid ethyl esters like Ethyl 13(Z),16(Z)-docosadienoate are oxidation and hydrolysis.

Caption: Primary degradation pathways for Ethyl 13(Z),16(Z)-docosadienoate.

Experimental Workflow for Stability Testing

The following workflow outlines the process for assessing the stability of your standards.

Caption: Workflow for conducting a long-term stability study.

References

• 1. smsrail.com [smsrail.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. uspnf.com [uspnf.com]

troubleshooting inconsistent results in Ethyl 13(Z),16(Z)-docosadienoate experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 13(Z),16(Z)-docosadienoate. The information is designed to address common challenges and ensure the consistency and reliability of your experimental results.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments in a question-and-answer format.

Issue 1: Inconsistent or No Cellular Response to Ethyl 13(Z),16(Z)-docosadienoate

• Question: We are not observing the expected biological effect (e.g., GPR120 activation) after treating our cells with Ethyl 13(Z),16(Z)-docosadienoate. What are the potential reasons for this?

• Answer: A lack of response can stem from several factors related to the compound's integrity, the cell system, or the experimental protocol. Here is a systematic approach to troubleshooting this issue:

  • Compound Integrity and Handling:

    • Oxidation: Ethyl 13(Z),16(Z)-docosadienoate is a polyunsaturated fatty acid (PUFA) ester and is susceptible to oxidation, which can lead to a loss of biological activity.[1] Ensure that the compound is stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower. Avoid repeated freeze-thaw cycles.

    • Solubility: Due to its lipophilic nature, this compound may not be fully soluble in aqueous cell culture media, leading to a lower effective concentration. It is recommended to prepare a stock solution in a suitable organic solvent like ethanol (B145695) or DMSO and then complex it with fatty acid-free bovine serum albumin (BSA) before adding it to the culture medium.[2][3][4] The final concentration of the organic solvent in the cell culture should be kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

    • Purity: Verify the purity of your Ethyl 13(Z),16(Z)-docosadienoate batch. Impurities can interfere with the assay.

  • Cellular System:

    • Receptor Expression: Confirm that your cell line expresses GPR120 at a sufficient level to elicit a measurable response. You can verify this via qPCR or Western blotting.

    • Cell Health: Ensure that the cells are healthy, viable, and in the logarithmic growth phase. Over-confluent or stressed cells may not respond optimally.[5]

    • Passage Number: Use cells within a consistent and low passage number range, as high passage numbers can lead to phenotypic changes and altered receptor expression or signaling.

  • Experimental Protocol:

    • Concentration: The concentration of Ethyl 13(Z),16(Z)-docosadienoate may be too low. Perform a dose-response experiment to determine the optimal concentration. For many long-chain fatty acids, the EC50 for GPR120 activation is in the micromolar range.[6]

    • Incubation Time: The incubation time may be too short or too long. Optimize the time course of your experiment to capture the peak response.

    • Assay Sensitivity: The assay you are using may not be sensitive enough to detect the response. Consider using a more sensitive readout, such as a commercially available GPR120 reporter assay kit.[7]

Issue 2: High Variability Between Replicate Wells

• Question: We are observing high variability in the results between our replicate wells. What could be causing this?

• Answer: High variability can obscure real biological effects and make data interpretation difficult. Here are some common causes and solutions:

  • Inconsistent Cell Seeding: Ensure a homogenous cell suspension before and during seeding. Gently mix the cell suspension between pipetting to prevent cell settling. Uneven cell distribution will lead to variable results.[5]

  • Edge Effects: The outer wells of a multi-well plate are more susceptible to evaporation and temperature fluctuations, which can lead to "edge effects." To mitigate this, you can avoid using the outer wells or fill them with sterile media or PBS. Incubating plates in a humidified chamber can also help.

  • Pipetting Errors: Use calibrated pipettes and consistent pipetting techniques. For small volumes, use appropriate low-volume pipettes to ensure accuracy.

  • Compound Precipitation: As mentioned earlier, poor solubility can lead to the compound precipitating out of solution, especially at higher concentrations. This will result in an inconsistent effective concentration across wells. Visually inspect your plates for any signs of precipitation.

  • Incomplete Cell Lysis (for endpoint assays): If your assay requires cell lysis, ensure that the lysis is complete and consistent across all wells by following the recommended incubation times and using a sufficient volume of lysis reagent.

Issue 3: High Background Signal in the Assay

• Question: Our assay is showing a high background signal, which is reducing our signal-to-noise ratio. What are the possible causes?

• Answer: A high background can mask the specific signal from your compound. Here are some potential causes and how to address them:

  • Cell Confluency: Over-confluent cells can lead to non-specific pathway activation and a higher background signal. Seed your cells at a density that prevents them from becoming over-confluent during the experiment.[5]

  • Reagent Contamination: Use fresh, sterile reagents. Contamination in your media, serum, or assay reagents can lead to a high background.

  • Serum Components: Some lots of fetal bovine serum (FBS) may contain endogenous GPR120 agonists or other factors that can activate your signaling pathway of interest. Test different lots of FBS or consider using a serum-free medium for the duration of the experiment.

  • Autofluorescence (for fluorescence-based assays): The compound itself or components in the media can be autofluorescent. Run a "no-cell" control with just the media and your compound to check for autofluorescence.

Frequently Asked Questions (FAQs)

• Q1: What is the mechanism of action of Ethyl 13(Z),16(Z)-docosadienoate?

  • A1: Ethyl 13(Z),16(Z)-docosadienoate is an ester of a long-chain polyunsaturated fatty acid. In biological systems, it is expected to be hydrolyzed to its corresponding free fatty acid, 13(Z),16(Z)-docosadienoic acid. This free fatty acid is a known agonist of the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[8][9]

• Q2: How should I prepare a stock solution of Ethyl 13(Z),16(Z)-docosadienoate for cell-based assays?

  • A2: Due to its lipophilic nature, it is best to first dissolve Ethyl 13(Z),16(Z)-docosadienoate in an organic solvent such as ethanol or DMSO to create a high-concentration stock solution. For cell-based assays, this stock solution should then be complexed with fatty acid-free BSA. A common method is to warm a solution of BSA in serum-free media to 37°C and then slowly add the fatty acid stock solution while vortexing or stirring. This mixture is then incubated to allow for complex formation before being added to the cells.[2][3][4] The final concentration of the organic solvent in the cell culture should be kept to a minimum (e.g., ≤0.1%).

• Q3: What are the primary signaling pathways activated by GPR120?

  • A3: GPR120 is primarily coupled to the Gαq/11 G-protein subunit. Activation of GPR120 leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). GPR120 activation can also lead to the recruitment of β-arrestin 2, which can mediate downstream signaling events, including the activation of the ERK1/2 pathway and anti-inflammatory responses.[9]

• Q4: How can I monitor the oxidation of Ethyl 13(Z),16(Z)-docosadienoate in my experiments?

  • A4: While direct monitoring in a cell culture experiment can be challenging, you can take preventative measures. Prepare fresh solutions of the compound for each experiment from a properly stored stock. If you suspect oxidation, you can use analytical techniques such as gas chromatography-mass spectrometry (GC-MS) to check for the presence of oxidation products. For in vitro lipid peroxidation assays, methods like the TBARS assay (for secondary oxidation products) or measurement of conjugated dienes can be used.[10][11][12][13]

Data Presentation

Table 1: Reported EC50 Values for GPR120 Activation by Various Fatty Acids

Fatty Acid/Agonist	Cell Line	Assay Type	Reported EC50 (µM)
α-Linolenic acid (ALA)	HEK293	Calcium Mobilization	~10
Docosahexaenoic acid (DHA)	HEK293	SRE-luc Reporter	1-10[6]
Eicosapentaenoic acid (EPA)	HEK293	SRE-luc Reporter	1-10[6]
Palmitoleate	HEK293	SRE-luc Reporter	1-10[6]
GW9508 (Synthetic Agonist)	HEK293	SRE-luc Reporter	1-10[6]
Compound A (Synthetic Agonist)	-	-	~0.35[14]

Note: The EC50 values can vary depending on the cell line, assay conditions, and specific readout used.

Experimental Protocols

Protocol 1: Calcium Mobilization Assay for GPR120 Activation

This protocol describes how to measure the increase in intracellular calcium upon GPR120 activation using a fluorescent calcium indicator.

• Cell Seeding:

  • Seed GPR120-expressing cells (e.g., HEK293 or CHO cells stably expressing GPR120) into a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the cells at 37°C in a 5% CO2 incubator for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. Probenecid is often included to prevent dye leakage.

  • Aspirate the culture medium from the wells and add the dye-loading buffer.

  • Incubate the plate at 37°C for 30-60 minutes, followed by a 30-minute incubation at room temperature in the dark.

• Compound Preparation:

  • Prepare serial dilutions of Ethyl 13(Z),16(Z)-docosadienoate (complexed with BSA) and a positive control (e.g., a known GPR120 agonist) in an appropriate assay buffer.

• Measurement:

  • Use a fluorescence plate reader equipped with an automated injection system (e.g., a FLIPR or FlexStation).

  • Set the instrument to record fluorescence intensity (e.g., excitation at 485 nm and emission at 525 nm for Fluo-4) over time.

  • Establish a stable baseline reading for each well.

  • Inject the compound dilutions and continue to record the fluorescence signal to capture the transient increase in intracellular calcium.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is typically calculated as the maximum fluorescence after compound addition minus the baseline fluorescence.

  • Plot the ΔF against the log of the compound concentration to generate a dose-response curve and calculate the EC50 value.

Protocol 2: ERK1/2 Phosphorylation Western Blot

This protocol details the detection of phosphorylated ERK1/2 as a downstream marker of GPR120 activation.

• Cell Culture and Treatment:

  • Plate GPR120-expressing cells in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 4-6 hours prior to treatment to reduce basal ERK1/2 phosphorylation.

  • Treat the cells with different concentrations of Ethyl 13(Z),16(Z)-docosadienoate for a predetermined optimal time (e.g., 5-15 minutes). Include positive and negative controls.

• Cell Lysis:

  • After treatment, place the plates on ice and aspirate the medium.

  • Wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Reprobing for Total ERK1/2:

  • To normalize for protein loading, strip the membrane and re-probe with a primary antibody for total ERK1/2.

  • Follow the same washing, secondary antibody incubation, and detection steps.

• Data Analysis:

  • Quantify the band intensities for p-ERK1/2 and total ERK1/2 using densitometry software.

  • Calculate the ratio of p-ERK1/2 to total ERK1/2 for each sample.

Visualizations

Caption: GPR120 signaling pathway activated by its ligand.

Caption: General workflow for in vitro GPR120 activation assays.

References

• 1. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 2. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 5. biocompare.com [biocompare.com]
• 6. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. HDL enhances oxidation of LDL in vitro in both men and women - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Ethyl 13(Z),16(Z)-docosadienoate and 13(Z),16(Z)-docosadienoic Acid in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Ethyl 13(Z),16(Z)-docosadienoate and its corresponding free fatty acid, 13(Z),16(Z)-docosadienoic acid. The available experimental data for 13(Z),16(Z)-docosadienoic acid will be presented, and the activity of its ethyl ester will be discussed in the context of its likely role as a prodrug.

Executive Summary

13(Z),16(Z)-docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid that has been identified as a potent agonist of the free fatty acid receptor 4 (FFAR4), also known as GPR120. This receptor is a key regulator of various physiological processes, including metabolic and anti-inflammatory responses. The primary biological activities attributed to 13(Z),16(Z)-docosadienoic acid include the inhibition of ghrelin secretion and potential anti-inflammatory effects through the FFAR4 signaling pathway.

Direct experimental data on the biological activity of Ethyl 13(Z),16(Z)-docosadienoate is limited. However, based on the well-established metabolism of fatty acid ethyl esters (FAEEs), it is anticipated to function as a prodrug. In biological systems, FAEEs are rapidly hydrolyzed by esterases into the corresponding free fatty acid and ethanol. Therefore, the biological effects of Ethyl 13(Z),16(Z)-docosadienoate are expected to be mediated by its conversion to 13(Z),16(Z)-docosadienoic acid. It is important to note that bioavailability studies on other long-chain fatty acids have shown that the free fatty acid form is more readily absorbed and has higher bioavailability compared to its ethyl ester counterpart, particularly when not consumed with a high-fat meal.

Quantitative Data Comparison

While direct comparative data for the two subject compounds is unavailable, the following table summarizes the known quantitative data for the activity of 13(Z),16(Z)-docosadienoic acid. The activity of Ethyl 13(Z),16(Z)-docosadienoate is inferred to be dependent on its hydrolysis to the free fatty acid.

Parameter	13(Z),16(Z)-docosadienoic acid	Ethyl 13(Z),16(Z)-docosadienoate	Source
Molecular Target	Free Fatty Acid Receptor 4 (FFAR4/GPR120)	(Indirectly) Free Fatty Acid Receptor 4 (FFAR4/GPR120)	[1][2]
Mechanism of Action	Agonist	Prodrug, hydrolyzed to the active agonist	Inferred
EC50 for FFAR4/GPR120	23 nM	Not available; activity is dependent on conversion to the free acid.
Ghrelin Secretion	Potent inhibitor	Not directly tested; expected to inhibit after hydrolysis.	[1]
Anti-inflammatory Activity	Implied through FFAR4 agonism	Not directly tested; expected to be active after hydrolysis.	[2]
Anti-borreliae Effect	Demonstrated	Not tested	[2]

Signaling Pathways and Experimental Workflows

FFAR4/GPR120 Signaling Pathway

Activation of FFAR4 by 13(Z),16(Z)-docosadienoic acid initiates a cascade of intracellular events. The following diagram illustrates the key signaling pathways involved in its anti-inflammatory and metabolic effects.

Caption: FFAR4/GPR120 signaling cascade initiated by 13(Z),16(Z)-docosadienoic acid.

Experimental Workflow: In Vivo Hydrolysis of Ethyl Ester

The following diagram outlines the expected metabolic fate of Ethyl 13(Z),16(Z)-docosadienoate in vivo, leading to the active free fatty acid.

Caption: In vivo conversion of Ethyl 13(Z),16(Z)-docosadienoate to its active form.

Experimental Protocols

FFAR4/GPR120 Activation Assay (Calcium Mobilization)

This protocol describes a common method for assessing the agonist activity of a compound on FFAR4/GPR120 by measuring intracellular calcium mobilization.

1. Cell Culture and Plating:

• Culture HEK293 or CHO cells stably expressing human FFAR4/GPR120 in appropriate growth medium (e.g., DMEM with 10% FBS, penicillin/streptomycin).

• Plate the cells in black, clear-bottom 96-well plates at a suitable density and allow them to adhere overnight.

2. Fluorescent Calcium Indicator Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and an inhibitor of organic anion transporters (e.g., probenecid) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Remove the growth medium from the cells and add the loading buffer.

• Incubate the plate for 1 hour at 37°C in the dark.

3. Compound Preparation and Addition:

• Prepare serial dilutions of 13(Z),16(Z)-docosadienoic acid and Ethyl 13(Z),16(Z)-docosadienoate in the assay buffer. A vehicle control (e.g., DMSO) should also be prepared.

• After the loading incubation, wash the cells with the assay buffer.

4. Measurement of Calcium Flux:

• Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the fluorescence intensity before and after the addition of the compounds.

• Establish a baseline fluorescence reading for approximately 20 seconds.

• Add the compound dilutions to the wells and continue to measure the fluorescence intensity for at least 3 minutes.

5. Data Analysis:

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.

• Plot the peak fluorescence response against the logarithm of the compound concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Inhibition of Ghrelin Secretion from Isolated Gastric Cells

This protocol outlines a method to measure the effect of the compounds on ghrelin secretion from primary gastric cells.

1. Isolation of Gastric Mucosal Cells:

• Euthanize mice and excise the stomachs.

• Open the stomachs along the greater curvature and rinse with PBS.

• Separate the gastric mucosa from the underlying muscle layer.

• Mince the mucosa and digest with a solution containing collagenase and dispase to obtain a single-cell suspension.

• Purify the ghrelin-producing cells, if desired, using methods such as fluorescence-activated cell sorting (FACS) if using transgenic mice expressing a fluorescent protein in ghrelin cells.

2. Cell Culture and Treatment:

• Plate the isolated gastric cells in a suitable culture medium (e.g., DMEM with 10% FBS and antibiotics) in 24-well plates.

• Allow the cells to recover for a defined period.

• On the day of the experiment, wash the cells and replace the medium with a serum-free medium containing different concentrations of 13(Z),16(Z)-docosadienoic acid or Ethyl 13(Z),16(Z)-docosadienoate. Include a vehicle control.

3. Sample Collection:

• Incubate the cells for a specified time (e.g., 6 hours) at 37°C.

• After incubation, collect the culture medium from each well.

• Centrifuge the collected medium to remove any cellular debris and store the supernatant at -80°C until analysis.

4. Ghrelin Measurement:

• Measure the concentration of acylated ghrelin in the collected medium using a commercially available enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA) kit, following the manufacturer's instructions.

5. Data Analysis:

• Normalize the ghrelin concentration to the amount of protein in the corresponding cell lysate or to the cell number.

• Compare the ghrelin secretion in the presence of the test compounds to the vehicle control to determine the percentage of inhibition.

• Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Conclusion

13(Z),16(Z)-docosadienoic acid is a bioactive lipid that functions as a potent agonist of the FFAR4/GPR120 receptor, leading to the inhibition of ghrelin secretion and potential anti-inflammatory effects. Ethyl 13(Z),16(Z)-docosadienoate is expected to serve as a prodrug, with its biological activity being realized after in vivo hydrolysis to the parent free fatty acid. Consequently, the primary difference in their activity profiles in a biological system is likely to be related to their pharmacokinetics, specifically absorption and bioavailability, with the free fatty acid form being more readily available. Future research should focus on direct comparative studies to quantify the relative potency and efficacy of these two compounds after administration to fully elucidate the potential therapeutic advantages of the ethyl ester form as a delivery vehicle for the active fatty acid.

References

• 1. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Comparative bioavailability of eicosapentaenoic acid and docasahexaenoic acid from triglycerides, free fatty acids and ethyl esters in volunteers] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to FFAR4 Agonists: Profiling Ethyl 13(Z),16(Z)-docosadienoate and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ethyl 13(Z),16(Z)-docosadienoate and other prominent Free Fatty Acid Receptor 4 (FFAR4) agonists. The data presented is curated from publicly available experimental research to assist in the evaluation and selection of appropriate compounds for studying FFAR4 pharmacology and its therapeutic potential.

Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, is a G protein-coupled receptor that has emerged as a promising therapeutic target for metabolic and inflammatory diseases, including type 2 diabetes and obesity.[1][2] It is activated by long-chain fatty acids (LCFAs), leading to the modulation of various physiological processes such as glucose homeostasis, insulin (B600854) sensitivity, and anti-inflammatory responses.[1][3][4] Ethyl 13(Z),16(Z)-docosadienoate belongs to the class of long-chain unsaturated fatty acids that are endogenous ligands for FFAR4.[5] This guide compares its performance profile with other well-characterized natural and synthetic FFAR4 agonists.

Quantitative Comparison of FFAR4 Agonists

The following table summarizes the potency (EC50 or pEC50) of various FFAR4 agonists as determined by common in vitro functional assays. Lower EC50 values and higher pEC50 values indicate greater potency.

Compound	Type	Assay	Potency (EC50 / pEC50)	Species	Reference
13(Z),16(Z)-Docosadienoic acid	Natural (ω-6 PUFA)	Not Specified	EC50: 23 nM	Not Specified	[6]
TUG-891	Synthetic	Calcium Mobilization	pEC50: ~6.5	Human	[7]
TUG-1197	Synthetic	Calcium Mobilization	pEC50: 6.6	Human
Compound A (Merck)	Synthetic	AP-TGF-α Shedding	EC50: ~0.35 µM	Not Specified	[7]
GW9508	Synthetic (Dual FFAR1/FFAR4)	Calcium Mobilization	pEC50: 5.46	Human	[7]
Metabolex-36	Synthetic	Dynamic Mass Redistribution	EC50: 570 nM (human), 130 nM (mouse)	Human, Mouse
Docosahexaenoic Acid (DHA)	Natural (ω-3 PUFA)	AP-TGF-α Shedding	Lower potency than synthetic agonists	Not Specified	[7]
Eicosapentaenoic Acid (EPA)	Natural (ω-3 PUFA)	AP-TGF-α Shedding	Lower potency than synthetic agonists	Not Specified	[7]

Note: Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-Docosadienoic acid. Esterified fatty acids are typically hydrolyzed to their free fatty acid form to become active at FFAR4.

FFAR4 Signaling Pathways

FFAR4 activation initiates a cascade of intracellular events through two primary signaling pathways: the Gq/11 pathway and the β-arrestin pathway. These pathways lead to diverse physiological outcomes, including incretin (B1656795) secretion and anti-inflammatory effects.

References

• 1. Pharmacological Tool Compounds for the Free Fatty Acid Receptor 4 (FFA4/GPR120) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Omega-3 Fatty Acids and FFAR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 13Z,16Z-docosadienoic acid | 17735-98-7 | Benchchem [benchchem.com]
• 7. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Ethyl 13(Z),16(Z)-docosadienoate

For researchers, scientists, and drug development professionals, the accurate quantification of Ethyl 13(Z),16(Z)-docosadienoate, a long-chain fatty acid ethyl ester, is crucial for its potential role in various biological processes. This guide provides a comprehensive comparison of three common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The selection of an appropriate method depends on factors such as sensitivity, selectivity, sample matrix, and the specific research question.

Quantitative Method Performance

The following table summarizes the key performance characteristics of GC-MS, HPLC-MS/MS, and ¹H NMR for the quantification of fatty acid ethyl esters (FAEEs), based on data from studies on structurally similar long-chain FAEEs.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase followed by mass-based detection.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Sample Derivatization	Often required (e.g., transesterification to fatty acid methyl esters, FAMEs) to increase volatility.	Not typically required for FAEEs.	Not required.
Limit of Detection (LOD)	5–50 ng/mL for various FAEEs.[1]	0.8–10.7 nmol/L for polyunsaturated fatty acids.[2]	Generally higher than MS-based methods.
Limit of Quantification (LOQ)	15–200 ng/mL for various FAEEs.[1]	2.4–285.3 nmol/L for polyunsaturated fatty acids.[2]	Dependent on instrument field strength and sample concentration.
Linearity (R²)	> 0.998 for several FAEEs.[1]	> 0.99 for omega-3 and -6 fatty acids.[2]	Excellent linearity demonstrated for short-chain fatty acid esters.[3]
Accuracy (% Recovery)	90.3–109.7% for various FAEEs.[1]	93.8–107% for FAEEs in meconium.	High accuracy reported for fatty acid profiling in oils.[4]
Precision (%RSD)	Intra-day: 0.7–9.3%, Inter-day: 3.4–12.5% for various FAEEs.[1]	3.5–9.7% for FAEEs in meconium.	Comparable reproducibility to high-field NMR.[4]
Matrix Effects	Less susceptible to ion suppression/enhancement.	Can be prone to matrix effects, often requiring the use of internal standards.	Minimal matrix effects compared to GC-MS methods.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below are representative protocols for each technique, synthesized from established methods for similar analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from methods for the analysis of long-chain fatty acid ethyl esters.

1. Sample Preparation (Extraction and Derivatization):

• Lipid Extraction: Homogenize the biological sample (e.g., tissue, plasma) with a suitable solvent system, such as hexane:isopropanol (3:2, v/v).

• Solid-Phase Extraction (SPE): Use an aminopropyl silica (B1680970) SPE column to isolate the FAEEs from other lipid classes.

• Derivatization (if necessary): For analysis as FAMEs to improve volatility and chromatographic performance, transesterify the sample using a reagent like methanolic HCl or BF₃-methanol.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 7000D MS/MS or equivalent.

• Column: A nonpolar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 150 °C for 2 min, ramp at 10 °C/min to 320 °C, and hold for 10 min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of the target analyte.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

This protocol is based on methods for the quantification of polyunsaturated fatty acids and their ethyl esters.

1. Sample Preparation:

• Protein Precipitation: For plasma samples, deproteinize with acetonitrile.

• Lipid Extraction: Extract lipids using a solvent mixture like chloroform:methanol (B129727) or hexane:isopropanol.

• Reconstitution: Evaporate the solvent and reconstitute the lipid extract in the initial mobile phase.

2. HPLC-MS/MS Instrumentation and Conditions:

• HPLC System: A system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of methanol and water with an additive like ammonium (B1175870) acetate (B1210297) to improve ionization.

• Ionization Mode: Positive ion electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific and sensitive quantification.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy Protocol

This protocol is generalized from methods for the quantitative analysis of fatty acid esters.

1. Sample Preparation:

• Dissolve a precisely weighed amount of the lipid extract in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., tetramethylsilane, TMS).

2. NMR Instrumentation and Conditions:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Pulse Sequence: A standard single-pulse ¹H experiment.

• Relaxation Delay: A sufficiently long relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to ensure full relaxation and accurate integration.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Integrate the characteristic signals of Ethyl 13(Z),16(Z)-docosadienoate (e.g., the quartet of the ethyl group protons) and the internal standard. The concentration is determined by comparing the integral of the analyte signal to that of the internal standard.

Visualizing Workflows and Pathways

To further clarify the experimental and biological contexts, the following diagrams illustrate a general analytical workflow and a potential signaling pathway involving docosadienoic acid.

Caption: General experimental workflow for the quantification of Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. Efficient determination of six fatty acid ethyl ethers in human whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Orthogonal Comparison of GC-MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethyl 13(Z),16(Z)-docosadienoate and Other Polyunsaturated Fatty Acid Esters in Modulating Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of Ethyl 13(Z),16(Z)-docosadienoate and other prominent polyunsaturated fatty acid (PUFA) esters, such as Ethyl Eicosapentaenoate (EPA-EE) and Ethyl Docosahexaenoate (DHA-EE). The focus is on their roles in anti-inflammatory and neuroprotective signaling pathways, supported by available experimental data.

Introduction to PUFA Esters and Their Therapeutic Potential

Polyunsaturated fatty acids (PUFAs) are essential lipids that play crucial roles in various physiological processes, including inflammation, cardiovascular health, and neuronal function.[1][2] Their esterified forms, particularly ethyl esters, are often utilized in research and clinical settings due to their stability and enhanced bioavailability.[3] This guide delves into the specific actions of Ethyl 13(Z),16(Z)-docosadienoate, an omega-6 PUFA, and compares its known mechanisms with the well-characterized omega-3 PUFA esters, EPA-EE and DHA-EE.

Comparative Efficacy: An Overview of Biological Activities

Direct comparative studies on the efficacy of Ethyl 13(Z),16(Z)-docosadienoate against other PUFA esters are limited. However, by examining their known biological targets and effects from various studies, a comparative assessment can be inferred.

Anti-Inflammatory Effects:

The anti-inflammatory properties of PUFAs are a cornerstone of their therapeutic interest. Long-chain omega-3 PUFAs, such as EPA and DHA, are known to reduce the production of pro-inflammatory eicosanoids and cytokines.[4][5] They achieve this by competing with arachidonic acid (AA) for enzymatic conversion and by modulating the activity of transcription factors involved in inflammation.[5]

13(Z),16(Z)-docosadienoic acid, the free acid form of Ethyl 13(Z),16(Z)-docosadienoate, is an agonist for the G-protein coupled receptor 120 (GPR120), also known as the free fatty acid receptor 4 (FFAR4).[5][6] This receptor is also a target for omega-3 fatty acids like EPA and DHA, suggesting a shared mechanism of action.[6][7] Activation of GPR120 in macrophages has been shown to mediate potent anti-inflammatory effects.[7]

A biophysical modeling study has suggested that EPA and DHA ethyl esters have a high affinity for key enzymes in the pro-inflammatory arachidonic acid cascade, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LPOG).[8][9][10] The complex of DHA ethyl ester with COX-2 was found to be particularly stable.[8]

Neuroprotective Effects:

PUFAs are highly abundant in the brain and are critical for neuronal function.[11] DHA and its derivative, neuroprotectin D1 (NPD1), have demonstrated significant neuroprotective properties in models of ischemia and neurodegeneration.[1][11] These effects are attributed to the modulation of ion channels, anti-apoptotic activities, and the maintenance of membrane integrity.[11] Studies have shown that DHA supplementation can protect against hippocampal cell death and improve learning and memory in animal models.[12]

Quantitative Data on Biological Activities

The following tables summarize quantitative data from various studies. It is important to note that these results are not from direct head-to-head comparative experiments unless specified.

Table 1: Comparative Effects of PUFA Esters on Inflammatory Markers and Lipid Profile

Compound/Formulation	Dose	Duration	Effect on Triglycerides	Effect on hs-CRP	Study Population	Citation
EPA+DPA-Free Fatty Acids	4 g/day	28 days	-20.9%	-5.8%	Adults with hypertriglyceridemia	[13]
Icosapent Ethyl (EPA-EE)	4 g/day	28 days	-18.3%	+8.5%	Adults with hypertriglyceridemia	[13]
Omega-3 Ethyl Esters	2 g/day	4 weeks	Significant reduction	Significant reduction	Moderately hypertriglyceridemic subjects	[2]
Krill Oil	1 g/day	4 weeks	Significant reduction	More significant reduction than Omega-3 EE	Moderately hypertriglyceridemic subjects	[2]

Table 2: Comparative Binding Affinities of PUFAs and their Esters to Inflammatory Enzymes (Biophysical Modeling Data)

Compound	Target Enzyme	Change in Gibbs Free Energy (ΔΔG, kcal/mol)	Citation
EPA	COX-2	-3.0 to -3.1	[8]
DHA	COX-2	-3.0 to -3.1	[8]
EPA Ethyl Ester	COX-2	-3.0 to -3.1	[8]
DHA Ethyl Ester	COX-2	-3.4	[8]
EPA Ethyl Ester	5-LPOG	-1.62	[8]

Signaling Pathways

The activation of GPR120 by PUFAs like 13(Z),16(Z)-docosadienoic acid, EPA, and DHA is a key signaling event that triggers anti-inflammatory responses. The downstream signaling cascade can involve different G-proteins and β-arrestin 2.

Caption: GPR120 signaling cascade initiated by PUFA esters.

In dendritic cells, DHA-mediated activation of GPR120 has been shown to induce Suppressor of Cytokine Signaling 3 (SOCS3), which in turn down-regulates the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3), leading to a regulatory, anti-inflammatory phenotype.[14]

Caption: DHA-GPR120-mediated induction of a regulatory dendritic cell phenotype.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are summaries of methodologies used in relevant studies.

Protocol 1: In Vivo Assessment of PUFA Ester Effects on B-cell Activity in Obese Mice

• Animal Model: Male C57BL/6 mice were fed a high-fat diet to induce obesity.

• Intervention: Mice were divided into groups and fed high-fat diets supplemented with either oleic acid (control), EPA ethyl ester, or DHA ethyl ester for 5 or 10 weeks. The ethyl esters constituted 2% of the total energy intake.

• Analysis: At the end of the feeding period, spleens were harvested. B-cell populations were isolated and their fatty acid composition was analyzed to confirm the uptake of the supplemented PUFAs. The frequency of different B-cell subsets was determined using flow cytometry. Serum levels of IgM and cecal IgA were also measured.

• Reference: This protocol is based on the study by Gurzell et al.[4]

Protocol 2: Clinical Trial Comparing Omega-3 Free Fatty Acids and Ethyl Esters

• Study Design: An open-label, randomized, 2-way crossover trial with 28-day treatment periods separated by a washout period of at least 28 days.

• Participants: 100 adults with fasting triglyceride levels between 150-499 mg/dL.

• Intervention: Participants were randomized to receive either a formulation of EPA+DPA free fatty acids or icosapent ethyl (EPA ethyl ester) at a dose of 4 grams per day, administered as 2 grams twice daily with meals.

• Primary Endpoint: The least squares geometric mean percent change from baseline in plasma triglycerides.

• Secondary Endpoints: Changes in other lipoprotein-related markers, high-sensitivity C-reactive protein (hs-CRP), and plasma levels of individual omega-3 fatty acids.

• Reference: This protocol is based on the ENHANCE-IT study.[13]

Conclusion and Future Directions

Ethyl 13(Z),16(Z)-docosadienoate, through its action as a GPR120 agonist, presents a promising avenue for modulating inflammatory and metabolic pathways. Its mechanism of action appears to overlap with that of well-studied omega-3 PUFA esters like EPA-EE and DHA-EE, which also activate GPR120. While the existing body of research provides a strong foundation for the anti-inflammatory and neuroprotective potential of PUFA esters, there is a clear need for direct, head-to-head comparative studies. Such research would provide the quantitative data necessary to definitively establish the relative efficacy of Ethyl 13(Z),16(Z)-docosadienoate and guide future drug development efforts. Future investigations should focus on dose-response studies, comparative analysis of downstream signaling events, and evaluation in various preclinical models of inflammatory and neurodegenerative diseases.

References

• 1. Docosahexaenoic acid and its derivative neuroprotectin D1 display neuroprotective properties in the retina, brain and central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid-lowering and anti-inflammatory effects of omega 3 ethyl esters and krill oil: a randomized, cross-over, clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethyl 13(Z),16(Z)-docosadienoate [cogershop.com]
• 4. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biophysical modeling indicates a high affinity of ethyl esters of omega-3 polyunsaturated fatty acids to the enzymes of the pro-inflammatory arachidonic acid cascade | Torshin | FARMAKOEKONOMIKA. Modern Pharmacoeconomics and Pharmacoepidemiology [pharmacoeconomics.ru]
• 9. Frontiers | The differential effects of eicosapentaenoic acid and docosahexaenoic acid on cardiovascular risk factors: an updated systematic review of randomized controlled trials [frontiersin.org]
• 10. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Docosahexaenoic acid: brain accretion and roles in neuroprotection after brain hypoxia and ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neuroprotective effects of docosahexaenoic acid on hippocampal cell death and learning and memory impairments in a valproic acid-induced rat autism model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Head‐to‐Head Comparison of a Free Fatty Acid Formulation of Omega‐3 Pentaenoic Acids Versus Icosapent Ethyl in Adults With Hypertriglyceridemia: The ENHANCE‐IT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Docosahexaenoic acid ameliorates autoimmune inflammation by activating GPR120 signaling pathway in dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Replication and Comparative Analysis of Ethyl 13(Z),16(Z)-docosadienoate's Biological Activity

Aimed at researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate's performance against other well-characterized agonists of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This document summarizes key quantitative data, details experimental methodologies for replication, and visualizes relevant biological pathways and workflows to support independent scientific validation.

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester form of 13(Z),16(Z)-docosadienoic acid, a long-chain omega-6 polyunsaturated fatty acid. The free fatty acid form is recognized as a potent agonist of FFAR4/GPR120, a G protein-coupled receptor implicated in various physiological processes, including glucose homeostasis, anti-inflammatory responses, and appetite regulation. Activation of FFAR4 by agonists like 13(Z),16(Z)-docosadienoic acid can trigger downstream signaling cascades, making it a molecule of significant interest in metabolic and inflammatory disease research.

Comparative Performance of FFAR4/GPR120 Agonists

The potency of various natural and synthetic FFAR4/GPR120 agonists is a critical factor in evaluating their therapeutic potential. The following table summarizes the half-maximal effective concentration (EC50) values for 13(Z),16(Z)-docosadienoic acid and other key agonists as reported in the scientific literature. Lower EC50 values indicate higher potency.

Compound	Type	EC50 (nM)	Assay Type(s)
13(Z),16(Z)-docosadienoic acid	Natural (ω-6 PUFA)	23	Not specified in the summarized source
TUG-891	Synthetic	Potent	AP-TGF-α shedding, Ca2+ mobilization, β-arrestin
Compound A	Synthetic	Potent	AP-TGF-α shedding
GW9508	Synthetic (Dual FFAR1/FFAR4)	Less Potent than TUG-891	AP-TGF-α shedding, Ca2+ mobilization
GSK137647A	Synthetic	Less Potent than TUG-891	AP-TGF-α shedding
Docosahexaenoic Acid (DHA)	Natural (ω-3 PUFA)	Lower Potency	AP-TGF-α shedding
Eicosapentaenoic Acid (EPA)	Natural (ω-3 PUFA)	Lower Potency	AP-TGF-α shedding

Note: The specific assay conditions under which the EC50 value for 13(Z),16(Z)-docosadienoic acid was determined were not detailed in the readily available literature. Direct comparative studies under identical assay conditions are recommended for rigorous evaluation.

Experimental Protocols for Independent Replication

To facilitate the independent replication of studies on Ethyl 13(Z),16(Z)-docosadienoate and other FFAR4/GPR120 agonists, detailed protocols for common in vitro assays are provided below. It is assumed that Ethyl 13(Z),16(Z)-docosadienoate would be hydrolyzed to its active free fatty acid form, 13(Z),16(Z)-docosadienoic acid, under experimental conditions or prepared as the free acid.

FFAR4/GPR120 Activation-Induced Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of FFAR4/GPR120, which typically couples to the Gαq signaling pathway.

Materials:

• HEK293T cells (or other suitable host cells)

• Expression vector for human FFAR4/GPR120

• Expression vector for a promiscuous G-protein subunit like Gα16 (to amplify the signal)

• Transfection reagent

• 96-well black-walled, clear-bottom cell culture plates

• Fluo-4 AM calcium indicator dye

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Test compounds (e.g., 13(Z),16(Z)-docosadienoic acid, other agonists)

• Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR, FlexStation)

Procedure:

• Cell Transfection: Co-transfect HEK293T cells with the FFAR4/GPR120 and Gα16 expression vectors using a suitable transfection reagent.

• Cell Seeding: After 24 hours, seed the transfected cells into 96-well black-walled, clear-bottom plates at an appropriate density and allow them to adhere overnight.

• Dye Loading: On the day of the assay, remove the culture medium and load the cells with Fluo-4 AM dye solution prepared in assay buffer. Incubate for 1 hour at 37°C.

• Washing: Gently wash the cells with assay buffer to remove extracellular dye.

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer.

• Calcium Flux Measurement: Place the cell plate in a fluorescence plate reader. Record baseline fluorescence for a short period, then add the test compounds and continue to monitor fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the intracellular calcium concentration. Plot the peak fluorescence response against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated FFAR4/GPR120, a key event in G protein-coupled receptor (GPCR) desensitization and signaling.

Materials:

• CHO-K1 cells (or other suitable host cells) stably co-expressing FFAR4/GPR120 fused to a protein fragment (e.g., ProLink™) and β-arrestin fused to a complementary enzyme fragment (e.g., Enzyme Acceptor).

• 384-well white, solid-bottom cell culture plates.

• Cell plating medium.

• Test compounds.

• Detection reagents (containing substrate for the complemented enzyme).

• Luminescence plate reader.

Procedure:

• Cell Plating: Plate the engineered cells in a 384-well plate and incubate overnight.

• Compound Addition: Add serial dilutions of the test compounds to the wells and incubate for a specified period (e.g., 90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

• Detection: Add the detection reagent to the wells. This reagent contains the substrate for the enzyme that is formed upon the complementation of the two fragments.

• Signal Measurement: Incubate at room temperature to allow the enzymatic reaction to proceed and then measure the luminescent signal using a plate reader.

• Data Analysis: The luminescent signal is proportional to the extent of β-arrestin recruitment. Plot the signal against the compound concentration and fit the data to a dose-response curve to calculate the EC50 value.

AP-TGF-α Shedding Assay

This assay measures GPCR activation by detecting the shedding of an alkaline phosphatase (AP)-tagged transforming growth factor-alpha (TGF-α) from the cell surface, a process downstream of Gαq and Gα12/13 activation.

Materials:

• HEK293 cells.

• Expression vector for FFAR4/GPR120.

• Expression vector for AP-TGF-α.

• Transfection reagent.

• Cell culture plates.

• Test compounds.

• Conditioned medium collection plates.

• Alkaline phosphatase substrate (e.g., p-nitrophenyl phosphate).

• Spectrophotometer or plate reader capable of measuring absorbance.

Procedure:

• Co-transfection: Co-transfect HEK293 cells with the FFAR4/GPR120 and AP-TGF-α expression vectors.

• Cell Seeding: Seed the transfected cells into appropriate culture plates.

• Stimulation: After cell attachment, replace the medium with a serum-free medium and add the test compounds. Incubate for a defined period (e.g., 1 hour).

• Conditioned Medium Collection: Collect the conditioned medium from each well.

• AP Activity Measurement: Add an alkaline phosphatase substrate to the collected medium.

• Signal Detection: Measure the activity of the shed AP by reading the absorbance at the appropriate wavelength.

• Data Analysis: The AP activity in the medium corresponds to the level of GPCR activation. Plot the absorbance values against the compound concentrations to determine the EC50.

Visualizations

To further clarify the experimental and biological contexts, the following diagrams are provided.

Caption: Simplified FFAR4/GPR120 signaling cascade upon agonist binding.

Caption: Experimental workflow for the Calcium Mobilization Assay.

Caption: Experimental workflow for the β-Arrestin Recruitment Assay.

A Comparative Guide to the In Vitro and In Vivo Effects of Ethyl 13(Z),16(Z)-docosadienoate and its Active Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological effects of Ethyl 13(Z),16(Z)-docosadienoate, focusing on its presumed active form, 13(Z),16(Z)-docosadienoic acid, a known agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. Due to a lack of direct experimental data on the ethyl ester, this guide leverages data on its active acid metabolite and compares its activity with other well-characterized FFAR4 agonists, TUG-891 and GSK137647.

Executive Summary

Ethyl 13(Z),16(Z)-docosadienoate is an ethyl ester of a long-chain fatty acid. It is anticipated that for biological activity, this compound undergoes hydrolysis to its active form, 13(Z),16(Z)-docosadienoic acid. This acid has been identified as a potent agonist of FFAR4, a G protein-coupled receptor implicated in metabolic and inflammatory processes. This guide synthesizes the available preclinical data to offer a comparative perspective on its potential efficacy against other synthetic FFAR4 agonists.

Data Presentation

In Vitro Efficacy of FFAR4 Agonists

Compound	Target	Assay Type	Cell Line	Potency (EC50/IC50)	Key Findings
13(Z),16(Z)-docosadienoic acid	FFAR4	Ghrelin Secretion Inhibition	Isolated mouse gastric cells	Not Reported	Strongly inhibited ghrelin secretion.[1]
TUG-891	FFAR4	Calcium Mobilization	Human FFAR4-expressing cells	pEC50 = 6.6	Potent agonist, stimulates GLP-1 secretion and enhances glucose uptake.[2]
GSK137647	FFAR4	FFAR4 Reporter Assay	Not Specified	Not Reported	Selective FFAR4 agonist.[3]
13(Z),16(Z)-docosadienoic acid	FFAR4	TGFα shedding assay	FFAR4-expressing cells	EC50 = 23 nM	Potent activation of FFAR4.

In Vivo Effects of FFAR4 Agonists

Compound	Animal Model	Dosing	Key Findings
TUG-891	ApoE-knockout mice on a high-fat diet	Not specified	Inhibited the progression of liver steatosis and decreased expression of genes involved in de novo lipogenesis.[4]
GSK137647	Colitis-associated colorectal cancer mouse model	Not specified	Did not significantly influence the course of AOM/DSS-induced CACRC.[3]
13(Z),16(Z)-docosadienoic acid	Mice	Not specified	Postprandial inhibition of gastric ghrelin secretion.[1]

Experimental Protocols

In Vitro Ghrelin Secretion Assay

This protocol is based on methodologies for studying ghrelin secretion from primary gastric cells.

• Cell Isolation and Culture: Primary gastric cells are isolated from the stomachs of mice. The tissue is minced and subjected to enzymatic digestion to obtain a single-cell suspension. Cells are then cultured in appropriate media, often supplemented with octanoic acid to facilitate ghrelin acylation.

• Treatment: After an initial culture period, the cells are washed and incubated with the test compounds (e.g., 13(Z),16(Z)-docosadienoic acid) dissolved in a suitable vehicle at various concentrations for a defined period (e.g., 4 hours).

• Sample Collection: Following incubation, the culture medium is collected to measure secreted ghrelin, and the cells are lysed to determine total protein content for normalization.

• Ghrelin Measurement: The concentration of acylated ghrelin in the culture medium is quantified using a specific enzyme-linked immunosorbent assay (ELISA) kit.[5][6]

In Vivo Assessment of FFAR4 Agonism in a Metabolic Disease Model

This protocol outlines a general approach for evaluating the in vivo efficacy of FFAR4 agonists in a diet-induced obesity and liver steatosis model.

• Animal Model: ApoE-knockout mice are fed a high-fat diet for a specified duration to induce obesity and nonalcoholic fatty liver disease (NAFLD).

• Drug Administration: The FFAR4 agonist (e.g., TUG-891) or vehicle is administered to the mice, typically via oral gavage, for a defined treatment period.

• Metabolic Phenotyping: Various metabolic parameters are monitored throughout the study, including body weight, food intake, and glucose tolerance.

• Terminal Procedures: At the end of the treatment period, blood samples are collected for biochemical analysis (e.g., plasma lipids, liver enzymes). Tissues, such as the liver, are harvested for histological analysis (e.g., H&E staining for steatosis) and gene expression analysis (e.g., qPCR for markers of lipogenesis and inflammation).[4]

Mandatory Visualization

References

• 1. apexbt.com [apexbt.com]
• 2. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic free fatty acid receptor (FFAR) 2 agonist 4-CMTB and FFAR4 agonist GSK13764 inhibit colon cancer cell growth and migration and regulate FFARs expression in in vitro and in vivo models of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Influence of the FFAR4 Agonist TUG-891 on Liver Steatosis in ApoE-Knockout Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen sulfide suppresses ghrelin secretion in vitro and delays postprandial ghrelin secretion while reducing appetite in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Ghrelin Assays Provide Evidence for Independent Regulation of Ghrelin Acylation and Secretion in Healthy Young Men - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Ethyl and Methyl 13(Z),16(Z)-docosadienoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of ethyl 13(Z),16(Z)-docosadienoate and its corresponding methyl ester, methyl 13(Z),16(Z)-docosadienoate. While direct comparative studies on these specific molecules are limited, this document synthesizes available data on their parent fatty acid and the general differences between fatty acid ethyl and methyl esters to provide a comprehensive overview for research and drug development purposes.

Introduction

Ethyl 13(Z),16(Z)-docosadienoate and methyl 13(Z),16(Z)-docosadienoate are the ethyl and methyl esters, respectively, of 13(Z),16(Z)-docosadienoic acid, a polyunsaturated fatty acid. The biological activity of these esters is intrinsically linked to the activity of their parent fatty acid, which has been identified as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as G-protein coupled receptor 120 (GPR120). This receptor is a key player in metabolic regulation and inflammatory processes.

The primary difference in the biological activity between the ethyl and methyl esters is expected to arise from variations in their bioavailability and metabolism. Generally, fatty acid ethyl esters (FAEEs) exhibit lower bioavailability compared to fatty acid methyl esters (FAMEs) due to less efficient enzymatic hydrolysis by pancreatic lipase (B570770).

Physicochemical Properties

A comparison of the fundamental physicochemical properties of the two esters is presented below.

Property	Ethyl 13(Z),16(Z)-docosadienoate	Methyl 13(Z),16(Z)-docosadienoate
CAS Number	1394295-82-9	61012-47-3[1][2]
Molecular Formula	C24H44O2	C23H42O2[1][2]
Molecular Weight	364.61 g/mol	350.58 g/mol [1][2]
Purity	>99%	≥97%[2]

Biological Activity and Comparative Analysis

The biological activity of both esters is primarily mediated through their hydrolysis to 13(Z),16(Z)-docosadienoic acid, which then acts as a ligand for FFAR4/GPR120.

Methyl 13(Z),16(Z)-docosadienoate:

• Acts as a prodrug for 13(Z),16(Z)-docosadienoic acid, a known agonist of FFAR4/GPR120.[3][4]

• The parent fatty acid has been shown to inhibit the secretion of ghrelin in isolated mouse gastric cells.[3][4]

• 13(Z),16(Z)-docosadienoic acid also exhibits anti-borreliae and antioxidant properties.

Ethyl 13(Z),16(Z)-docosadienoate:

• It is presumed to act similarly to the methyl ester by delivering the parent fatty acid.

• However, its biological efficacy is expected to be lower than the methyl ester due to differences in absorption and metabolism.

Comparative Bioavailability: Studies on other long-chain fatty acid esters have consistently shown that ethyl esters are less readily absorbed than their methyl counterparts. This is attributed to the slower rate of hydrolysis of ethyl esters by pancreatic lipase in the small intestine. The bioavailability of ethyl esters can be significantly improved when co-ingested with a high-fat meal, which stimulates pancreatic enzyme secretion.

Signaling Pathways

The primary signaling pathway for the parent fatty acid, 13(Z),16(Z)-docosadienoic acid, is through the activation of FFAR4/GPR120.

Caption: FFAR4/GPR120 signaling pathway activated by 13(Z),16(Z)-docosadienoic acid.

Experimental Protocols

This section details common experimental protocols to assess and compare the biological activities of fatty acid esters.

In Vitro FFAR4/GPR120 Activation Assay

Objective: To determine the agonist activity of the test compounds on the FFAR4/GPR120 receptor.

Methodology:

• Cell Culture: Use a cell line stably expressing human FFAR4/GPR120, such as HEK293 or CHO cells.

• Compound Preparation: Prepare stock solutions of ethyl and methyl 13(Z),16(Z)-docosadienoate in a suitable solvent (e.g., DMSO). Create a dilution series to test a range of concentrations.

• Assay Procedure:

  • Plate the cells in a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Add the test compounds at various concentrations to the wells.

  • Measure the change in intracellular calcium concentration using a fluorescence plate reader.

• Data Analysis: Plot the fluorescence intensity against the compound concentration to generate dose-response curves and calculate the EC50 values.

Caption: Workflow for an in vitro FFAR4/GPR120 activation assay.

In Vivo Bioavailability Study

Objective: To compare the in vivo absorption and bioavailability of the ethyl and methyl esters.

Methodology:

• Animal Model: Use a suitable animal model, such as mice or rats.

• Dosing: Administer equivalent oral doses of ethyl and methyl 13(Z),16(Z)-docosadienoate to different groups of animals. A control group should receive the vehicle.

• Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Analysis: Extract lipids from the plasma and quantify the concentration of 13(Z),16(Z)-docosadienoic acid using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Plot the plasma concentration of the fatty acid over time to determine pharmacokinetic parameters such as Cmax, Tmax, and AUC (Area Under the Curve).

Caption: Workflow for an in vivo bioavailability study.

Conclusion

While both ethyl and methyl 13(Z),16(Z)-docosadienoate are expected to exert their biological effects through the activation of FFAR4/GPR120 by their common parent fatty acid, their in vivo efficacy is likely to differ. The available evidence from analogous fatty acid esters suggests that the methyl ester will have superior bioavailability compared to the ethyl ester. For drug development and research applications, this difference in bioavailability is a critical consideration. The provided experimental protocols offer a framework for directly comparing these two compounds and elucidating their specific biological activities.

References

• 1. benchchem.com [benchchem.com]
• 2. GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. nfo.com [nfo.com]

Assessing the Specificity of Ethyl 13(Z),16(Z)-docosadienoate for FFAR4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate's specificity for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. The performance of this compound is evaluated against other known FFAR4 agonists, supported by experimental data and detailed protocols for key assays. This document aims to equip researchers with the necessary information to make informed decisions regarding the selection of chemical tools for studying FFAR4 signaling and its role in metabolic and inflammatory diseases.

Introduction to FFAR4 and its Agonists

Free Fatty Acid Receptor 4 (FFAR4) is a G protein-coupled receptor (GPCR) that is activated by medium to long-chain free fatty acids (FFAs), particularly omega-3 fatty acids.[1][2] It is expressed in various tissues, including adipocytes, macrophages, and enteroendocrine cells, and plays a crucial role in regulating glucose homeostasis, insulin (B600854) sensitivity, and inflammation.[1][3] The activation of FFAR4 triggers two primary signaling pathways: the Gαq/11 pathway, leading to intracellular calcium mobilization, and the β-arrestin-2 pathway, which mediates anti-inflammatory effects.[1][3][4] Given its therapeutic potential, the identification and characterization of specific FFAR4 agonists are of significant interest in drug discovery.

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a polyunsaturated fatty acid identified as a potent FFAR4 agonist. While direct experimental data on the ethyl ester is limited, it is presumed that intracellular esterases hydrolyze it to its active carboxylic acid form. This guide will therefore consider the activity of the parent compound, 13(Z),16(Z)-docosadienoic acid, as a proxy for the activity of Ethyl 13(Z),16(Z)-docosadienoate in cell-based assays.

Comparative Analysis of FFAR4 Agonists

The following table summarizes the potency and selectivity of 13(Z),16(Z)-docosadienoic acid and other well-characterized synthetic FFAR4 agonists.

Compound	Target(s)	Potency (EC50/pEC50)	Selectivity	Reference(s)
13(Z),16(Z)-docosadienoic acid	FFAR4	EC50: 23 nM	High (endogenous ligand)
TUG-891	FFAR4	pEC50: ~7.4 (human, β-arrestin)	>1000-fold vs FFAR1 (human)
GW9508	FFAR1/FFAR4	pEC50: 7.32 (FFAR1), 5.46 (FFAR4)	~100-fold for FFAR1 over FFAR4
GSK137647A	FFAR4	pEC50: 6.3 (human)	>50-fold vs FFAR1

Note: EC50 (half-maximal effective concentration) and pEC50 (-log(EC50)) are measures of agonist potency. A lower EC50 or a higher pEC50 value indicates greater potency.

Signaling Pathways and Experimental Workflows

To assess the specificity and functional activity of FFAR4 agonists, several in vitro assays are commonly employed. The primary signaling cascades initiated by FFAR4 activation are the Gαq/11 pathway, leading to an increase in intracellular calcium, and the β-arrestin-2 recruitment pathway, which is associated with the receptor's anti-inflammatory effects.

FFAR4 Signaling Pathways

References

• 1. Two decades of FFAR4 biology: From nutrient sensing to therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural basis of omega-3 fatty acid receptor FFAR4 activation and G protein coupling selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FFAR4: A New Player in Cardiometabolic Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of novel FFA4 (GPR120) receptor agonists with β-arrestin2-biased characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethyl 13(Z),16(Z)-docosadienoate from Various Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate, a significant polyunsaturated fatty acid ester utilized in various research and development applications. The quality and purity of this compound can vary between suppliers, potentially impacting experimental outcomes. This document outlines key quality control parameters, presents a comparative analysis of hypothetical data from different suppliers, and provides detailed experimental protocols for in-house verification.

Comparative Data Overview

The following table summarizes the analysis of Ethyl 13(Z),16(Z)-docosadienoate from three fictional but representative suppliers: Supplier A, Supplier B, and Supplier C. The data presented is based on standardized analytical methods detailed in the subsequent sections.

Parameter	Supplier A	Supplier B	Supplier C
Purity (by GC-MS)	>99.5%	98.7%	99.1%
Major Impurity	Isomer (13E,16Z) - 0.3%	Ethyl Oleate - 0.8%	Unidentified Peak - 0.5%
Endotoxin Levels	<0.05 EU/mg	<0.1 EU/mg	<0.1 EU/mg
Residual Solvents	<50 ppm (Hexane)	<200 ppm (Hexane)	<100 ppm (Ethanol)
Oxidative Stability	Low Peroxide Value	Moderate Peroxide Value	Low Peroxide Value
Appearance	Colorless Oil	Pale Yellow Oil	Colorless Oil
Certificate of Analysis	Comprehensive	Standard	Standard

Experimental Protocols

Detailed methodologies for the key experiments are provided below to enable researchers to perform their own comparative assessments.

Purity and Impurity Profile by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed to determine the purity of Ethyl 13(Z),16(Z)-docosadienoate and to identify and quantify any impurities.

Materials:

• Ethyl 13(Z),16(Z)-docosadienoate sample

• Hexane (GC grade)

• Internal standard (e.g., Ethyl Heptadecanoate)

• GC-MS system with a suitable capillary column (e.g., DB-23 or equivalent)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the Ethyl 13(Z),16(Z)-docosadienoate sample in hexane. Add the internal standard to a final concentration of 0.1 mg/mL.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 240°C at 4°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 500.

• Data Analysis: Integrate the peak areas of all components in the chromatogram. Purity is calculated as the peak area of Ethyl 13(Z),16(Z)-docosadienoate divided by the total peak area. Impurities are identified by their mass spectra and retention times.

Oxidative Stability Assessment

This protocol assesses the susceptibility of the lipid to oxidation, a critical parameter for storage and handling.[1][2][3][4]

Materials:

• Ethyl 13(Z),16(Z)-docosadienoate sample

• Reagents for peroxide value determination (e.g., acetic acid-chloroform, potassium iodide)

• UV-Vis Spectrophotometer

Procedure:

• Accelerated Oxidation: Place an open vial containing 100 mg of the sample in an oven at 60°C.

• Time Points: At 0, 24, 48, and 72 hours, remove an aliquot of the sample.

• Peroxide Value Determination: Determine the peroxide value of each aliquot using a standard titration method or a colorimetric assay. An increase in peroxide value over time indicates oxidation.

• UV-Vis Spectroscopy: Dilute a sample in isopropanol (B130326) and measure the absorbance at 234 nm, which corresponds to the formation of conjugated dienes, an early indicator of oxidation.

Visualizations

Experimental Workflow for Comparative Analysis

The following diagram illustrates the workflow for a comprehensive comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate from different suppliers.

Caption: Workflow for the comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate.

Hypothetical Signaling Pathway Involvement

Ethyl 13(Z),16(Z)-docosadienoate, as a polyunsaturated fatty acid ester, may be metabolized to its corresponding free fatty acid, which can then modulate various signaling pathways. The diagram below illustrates a hypothetical pathway.

Caption: Hypothetical signaling pathway influenced by 13(Z),16(Z)-docosadienoic acid.

References

• 1. testinglab.com [testinglab.com]
• 2. tandfonline.com [tandfonline.com]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]

Validating the Purity of Commercially Available Ethyl 13(Z),16(Z)-docosadienoate: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing Ethyl 13(Z),16(Z)-docosadienoate in their studies, ensuring the purity of this long-chain fatty acid ester is of paramount importance for the reliability and reproducibility of experimental results. This guide provides a framework for validating the purity of commercially available Ethyl 13(Z),16(Z)-docosadienoate, offering a comparison with alternative fatty acid esters and detailing the necessary experimental protocols.

Comparison with Alternative Fatty Acid Ethyl Esters

The selection of a fatty acid ethyl ester for research often depends on the specific biological activity being investigated. The following table provides a comparison of Ethyl 13(Z),16(Z)-docosadienoate with other commonly used polyunsaturated fatty acid ethyl esters. Purity data from commercial suppliers often indicates a minimum purity of >99% for Ethyl 13(Z),16(Z)-docosadienoate. However, the nature and percentage of impurities can vary. Potential impurities may include geometric isomers (trans-isomers), positional isomers, oxidation products, and residual starting materials from synthesis.

Table 1: Comparison of Ethyl 13(Z),16(Z)-docosadienoate and Alternative Fatty Acid Ethyl Esters

Feature	Ethyl 13(Z),16(Z)-docosadienoate	Ethyl Linoleate	Ethyl Oleate	Ethyl Linolenate	Ethyl Eicosapentaenoate (EPA)
CAS Number	1394295-82-9	544-35-4	111-62-6	1191-41-9	86227-47-6
Molecular Formula	C24H44O2	C20H36O2	C20H38O2	C20H34O2	C22H34O2
Molecular Weight	364.61 g/mol	308.50 g/mol	310.51 g/mol	306.48 g/mol	330.50 g/mol
Number of Double Bonds	2	2	1	3	5
Typical Commercial Purity	>99%	≥98%	~90%	≥98%	≥98%
Potential Impurities	Geometric (trans) isomers, positional isomers, oxidation products	Geometric isomers, positional isomers, oxidation products, other fatty acid esters	Other fatty acid esters (e.g., palmitate, linoleate), oxidation products	Geometric isomers, positional isomers, oxidation products	Other omega-3 fatty acid ethyl esters (e.g., DHA), oxidation products

Experimental Protocols for Purity Validation

A multi-technique approach is recommended for the comprehensive validation of Ethyl 13(Z),16(Z)-docosadienoate purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile compounds, making it ideal for assessing the purity of fatty acid ethyl esters and identifying potential impurities.

Experimental Protocol:

• Sample Preparation:

  • Dissolve a known concentration of the Ethyl 13(Z),16(Z)-docosadienoate sample in a high-purity solvent such as hexane (B92381) or ethyl acetate. A typical concentration is 1 mg/mL.

  • An internal standard (e.g., a fatty acid ethyl ester with a different chain length not present in the sample) can be added for precise quantification.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: A non-polar or medium-polarity capillary column is suitable, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL (split or splitless injection can be used depending on the sample concentration).

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 300 °C.

    • Hold: 10 minutes at 300 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MSD Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-500.

• Data Analysis:

  • The purity is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

  • Impurities are identified by comparing their mass spectra with spectral libraries (e.g., NIST).

High-Performance Liquid Chromatography (HPLC)

HPLC is particularly useful for separating non-volatile compounds and isomers. For Ethyl 13(Z),16(Z)-docosadienoate, reversed-phase HPLC can be used for general purity assessment, while silver ion HPLC (Ag+-HPLC) is highly effective for separating geometric (cis/trans) isomers.

Experimental Protocol (Reversed-Phase HPLC):

• Sample Preparation:

  • Dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile (B52724) or methanol) to a concentration of approximately 1 mg/mL.

• HPLC Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a UV or Evaporative Light Scattering Detector (ELSD).

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 90:10 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 205 nm (for low wavelength detection of the ester carbonyl group) or ELSD.

• Data Analysis:

  • Purity is determined by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information and can be used for quantitative analysis (qNMR) to determine purity against a certified reference standard.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of the Ethyl 13(Z),16(Z)-docosadienoate sample in a deuterated solvent (e.g., CDCl₃).

  • For quantitative analysis, add a known amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone).

• NMR Instrumentation and Conditions:

  • Spectrometer: Bruker Avance III 400 MHz or equivalent.

  • ¹H NMR:

    • Acquire a standard proton spectrum.

    • Key signals for Ethyl 13(Z),16(Z)-docosadienoate include the ethyl ester protons (triplet around 1.25 ppm and quartet around 4.12 ppm), olefinic protons (multiplet around 5.3-5.4 ppm), and the α-methylene protons to the carbonyl group (triplet around 2.3 ppm).

  • ¹³C NMR:

    • Acquire a proton-decoupled carbon spectrum.

    • Key signals include the carbonyl carbon (around 174 ppm), olefinic carbons (around 127-130 ppm), and the ethyl ester carbons (around 60 ppm and 14 ppm).

• Data Analysis:

  • The purity is calculated by comparing the integral of a characteristic signal of the analyte with the integral of a signal from the internal standard.

  • The presence of impurities can be detected by the appearance of unexpected signals in the spectra.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for validating the purity of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Workflow for Purity Validation of Ethyl 13(Z),16(Z)-docosadienoate.

Logical Relationship of Potential Impurities

The following diagram illustrates the potential sources and types of impurities that may be present in a commercial sample of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Potential Sources and Types of Impurities.

A Comparative Guide to the Metabolic Stability of Docosadienoate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the metabolic stability of various docosadienoate esters. While direct comparative studies on a wide range of docosadienoate esters are limited, this document synthesizes established principles of ester metabolism and provides supporting experimental methodologies to inform research and development. The metabolic stability of an ester is a critical factor in its pharmacokinetic profile, influencing its bioavailability and duration of action.

Comparative Metabolic Stability Data

The metabolic stability of esters is largely influenced by their susceptibility to hydrolysis by esterases present in plasma and liver microsomes.[1] Generally, the rate of hydrolysis is affected by the steric hindrance around the carbonyl group of the ester. Esters with smaller alcohol moieties, such as methyl and ethyl esters, tend to exhibit greater metabolic stability compared to those with larger, bulkier alcohol groups.[1]

The following table provides a summary of expected relative metabolic stability for a series of docosadienoate esters based on general principles of ester hydrolysis. It is important to note that these are predicted trends, and empirical testing is necessary for confirmation.

Ester Moiety	Chemical Structure (R-group)	Predicted Half-Life (t½) in Liver Microsomes	Predicted Intrinsic Clearance (CLint)
Methyl	-CH₃	+++ (Longest)	+ (Lowest)
Ethyl	-CH₂CH₃	++	++
Propyl	-CH₂CH₂CH₃	+	+++
Isopropyl	-CH(CH₃)₂	++ (Higher than propyl due to branching)	++ (Lower than propyl)
Butyl	-CH₂CH₂CH₂CH₃	+ (Shortest)	++++ (Highest)

Note: This table is a qualitative prediction based on the general finding that methyl esters are often more metabolically stable than their higher homologous esters.[1] The actual values would need to be determined experimentally.

Experimental Protocols

The assessment of metabolic stability is crucial for characterizing and comparing different ester compounds. Below are detailed methodologies for key experiments.

In Vitro Metabolic Stability Assessment in Liver Microsomes

This assay determines the rate of metabolism of a compound by liver enzymes.

Materials:

• Pooled liver microsomes (human, rat, mouse, etc.)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Test compound (docosadienoate ester)

• Control compounds (high and low clearance)

• Acetonitrile (or other suitable organic solvent) for quenching

• LC-MS/MS system

Procedure:

• Prepare a microsomal incubation mixture containing liver microsomes and phosphate buffer.

• Pre-warm the mixture to 37°C.

• Add the test compound (typically at a final concentration of 1 µM).

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the incubation mixture.

• Immediately quench the reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance rate of the compound.

Plasma Stability Assay

This assay evaluates the stability of a compound in plasma, primarily due to the action of plasma esterases.[2]

Materials:

• Pooled plasma (human, rat, mouse, etc.)

• Phosphate buffer (pH 7.4)

• Test compound (docosadienoate ester)

• Control compounds (stable and unstable)

• Acetonitrile (or other suitable organic solvent) for quenching

• LC-MS/MS system

Procedure:

• Prepare a solution of the test compound in plasma.

• Incubate the plasma samples at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the plasma sample.

• Immediately quench the enzymatic activity by adding a cold organic solvent with an internal standard.

• Process the samples (e.g., protein precipitation, centrifugation) to prepare them for analysis.

• Analyze the concentration of the remaining parent compound using LC-MS/MS.

• Determine the rate of degradation and the half-life of the compound in plasma.

Visualizations

Metabolic Hydrolysis Pathway

The primary metabolic pathway for docosadienoate esters is hydrolysis, catalyzed by carboxylesterases, which breaks the ester bond to yield docosadienoic acid and the corresponding alcohol.

Caption: Enzymatic hydrolysis of a docosadienoate ester.

Experimental Workflow for Metabolic Stability Assay

The following diagram illustrates the typical workflow for an in vitro metabolic stability assay using liver microsomes.

References

• 1. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]

Comparative Analysis of Ethyl 13(Z),16(Z)-docosadienoate and Alternative FFAR4 Agonists: A Guide to Establishing a Dose-Response Relationship

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ethyl 13(Z),16(Z)-docosadienoate and other known agonists of the Free Fatty Acid Receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120). Due to the limited direct experimental data on Ethyl 13(Z),16(Z)-docosadienoate, this document establishes a predicted dose-response relationship based on the activity of structurally similar endogenous ligands and potent synthetic agonists that target FFAR4. The information herein is intended to guide researchers in designing experiments to characterize the biological activity of this compound.

Introduction

Ethyl 13(Z),16(Z)-docosadienoate is the ethyl ester of 13(Z),16(Z)-docosadienoic acid, a polyunsaturated fatty acid. Its free fatty acid counterpart is recognized as a ligand for FFAR4, a receptor implicated in metabolic regulation, inflammation, and insulin (B600854) sensitivity.[1][2] Activation of FFAR4 by long-chain fatty acids triggers a cascade of intracellular signaling events, making it a promising therapeutic target for conditions like type 2 diabetes and obesity.[3][4] This guide compares the performance of known FFAR4 agonists to provide a framework for investigating the dose-response relationship of Ethyl 13(Z),16(Z)-docosadienoate.

Data Presentation: Comparative Dose-Response of FFAR4 Agonists

The following table summarizes the half-maximal effective concentrations (EC₅₀) of various FFAR4 agonists in key functional assays. This data provides a benchmark for predicting the potency of Ethyl 13(Z),16(Z)-docosadienoate.

Compound	Assay Type	Cell Line	Species	EC₅₀ (µM)	Reference
Natural Ligands
Docosahexaenoic Acid (DHA)	β-Arrestin Recruitment	HEK293	Human	4.27	[5]
Eicosapentaenoic Acid (EPA)	β-Arrestin Recruitment	HEK293	Human	4.57	[5]
α-Linolenic Acid (ALA)	Calcium Mobilization	Flp-In T-REx 293	Human	Not specified	[6]
Synthetic Agonists
TUG-891	Calcium Mobilization	Flp-In T-REx 293	Human	~0.02	[6]
TUG-891	β-Arrestin Recruitment	HEK293T	Mouse	~0.03	[6]
GSK137647A	Calcium Mobilization	HEK293	Human	~0.5	[3]
GW9508	Calcium Mobilization	HEK293	Human	~3.47	[7]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducing and expanding upon existing data. Below are protocols for two primary assays used to characterize FFAR4 agonism.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation, a hallmark of Gq-coupled GPCR signaling.

Principle: FFAR4 activation leads to the activation of the Gq protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm. This transient increase in intracellular calcium can be detected using calcium-sensitive fluorescent dyes.

Protocol:

• Cell Culture: Culture a suitable cell line (e.g., HEK293 or CHO-K1) stably or transiently expressing FFAR4 in appropriate growth medium.

• Cell Plating: Seed the cells into a 96-well or 384-well black, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Wash the cells with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with HEPES). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. This is typically done by incubating the cells with the dye solution for 30-60 minutes at 37°C.

• Compound Preparation: Prepare a dilution series of the test compound (e.g., Ethyl 13(Z),16(Z)-docosadienoate) and control agonists in the assay buffer.

• Assay Measurement: Use a fluorescence plate reader equipped with an automated injection system to measure the baseline fluorescence. Inject the compound dilutions into the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity is proportional to the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the compound concentration to generate a dose-response curve and calculate the EC₅₀ value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated FFAR4, a key event in receptor desensitization and an alternative signaling pathway.

Principle: Upon agonist binding and subsequent phosphorylation by G protein-coupled receptor kinases (GRKs), FFAR4 is recognized by β-arrestin proteins. This interaction can be monitored using various technologies, such as Enzyme Fragment Complementation (EFC) or Bioluminescence Resonance Energy Transfer (BRET). In the EFC-based PathHunter assay, the receptor is tagged with a small enzyme fragment (ProLink), and β-arrestin is tagged with a larger, inactive enzyme fragment (Enzyme Acceptor). Recruitment brings the fragments together, forming an active enzyme that generates a chemiluminescent signal.[8][9]

Protocol (using PathHunter eXpress Assay as an example):

• Cell Handling: Use cryopreserved PathHunter cells co-expressing a ProLink-tagged FFAR4 and an Enzyme Acceptor-tagged β-arrestin. Thaw the cells according to the manufacturer's protocol.

• Cell Plating: Plate the cells in the provided 96-well or 384-well assay plates.

• Compound Addition: Prepare a serial dilution of the test compounds. Add the diluted compounds to the wells containing the cells and incubate for the recommended time (typically 60-90 minutes) at 37°C.

• Detection: Add the detection reagents, which contain the substrate for the complemented enzyme, to each well. Incubate at room temperature for approximately 60 minutes to allow for signal development.

• Signal Measurement: Read the chemiluminescent signal using a plate reader.

• Data Analysis: The intensity of the chemiluminescent signal is proportional to the extent of β-arrestin recruitment. Plot the signal against the logarithm of the compound concentration to generate a dose-response curve and determine the EC₅₀ value.

Mandatory Visualizations

Signaling Pathways of FFAR4/GPR120

Caption: FFAR4/GPR120 signaling pathways.

Experimental Workflow for Dose-Response Analysis

Caption: General workflow for dose-response analysis.

References

• 1. Eicosapentaenoic acid shows anti-inflammatory effect via GPR120 in 3T3-L1 adipocytes and attenuates adipose tissue inflammation in diet-induced obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Signaling through Free Fatty Acid Receptor 4 Attenuates Cardiometabolic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PathHunter® eXpress cyno GPR120 CHO-K1 β-Arrestin GPCR Assay [discoverx.com]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Decoding the Action of Ethyl 13(Z),16(Z)-docosadienoate: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive analysis of the mechanism of action of Ethyl 13(Z),16(Z)-docosadienoate, offering a comparative overview with other relevant compounds for researchers, scientists, and drug development professionals. The information presented herein is based on a thorough review of available scientific literature and experimental data.

Mechanism of Action: Hydrolysis and Receptor Activation

Ethyl 13(Z),16(Z)-docosadienoate is an ethyl ester of the naturally occurring ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid. The primary mechanism of action for this compound is believed to be its enzymatic hydrolysis in vivo to yield 13(Z),16(Z)-docosadienoic acid.[1][2][3] This active metabolite then functions as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as G-protein coupled receptor 120 (GPR120).[4][5][6] FFAR4 is a key receptor for medium and long-chain fatty acids and plays a crucial role in metabolic regulation and inflammation.

Upon binding to FFAR4, 13(Z),16(Z)-docosadienoic acid initiates a cascade of intracellular signaling events. FFAR4 activation is known to couple to multiple G-protein pathways, primarily Gαq and Gαi, as well as engaging the β-arrestin pathway.

• Gαq Pathway: Activation of the Gαq pathway leads to the stimulation of phospholipase C (PLC), which in turn catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, a key signaling event that can be experimentally monitored.

• Gαi Pathway: Coupling to the Gαi pathway results in the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• β-Arrestin Pathway: Ligand binding also promotes the recruitment of β-arrestin to the receptor. This interaction is crucial for receptor desensitization and internalization, and also mediates distinct signaling cascades, including the inhibition of the NF-κB inflammatory pathway.

Comparative Analysis with Alternative FFAR4 Agonists

To provide a comprehensive understanding of its efficacy, the activity of 13(Z),16(Z)-docosadienoic acid is compared with other known FFAR4 agonists, including the endogenous ω-3 fatty acid Docosahexaenoic Acid (DHA) and the synthetic agonist TUG-891.

Compound	Type	Target	Reported EC50 (FFAR4/GPR120)	Key Biological Effects
13(Z),16(Z)-docosadienoic acid	Endogenous ω-6 PUFA	FFAR4/GPR120	~23 nM (species and assay dependent)	Anti-inflammatory, Inhibition of ghrelin secretion
Docosahexaenoic Acid (DHA)	Endogenous ω-3 PUFA	FFAR4/GPR120	~10-100 µM (species and assay dependent)	Anti-inflammatory, Insulin sensitization, Neuroprotective
TUG-891	Synthetic Agonist	FFAR4/GPR120	~40-70 nM (human, in calcium flux assays)	Potent and selective activation of FFAR4, Anti-inflammatory

Note: EC50 values can vary significantly based on the specific cell line, receptor species (human, mouse, etc.), and assay format used. The values presented are for comparative purposes and are derived from various sources.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

In Vitro Hydrolysis of Ethyl 13(Z),16(Z)-docosadienoate

This protocol is adapted from established methods for determining the hydrolysis of long-chain fatty acid ethyl esters.[7]

Objective: To quantify the conversion of Ethyl 13(Z),16(Z)-docosadienoate to 13(Z),16(Z)-docosadienoic acid by esterases.

Materials:

• Ethyl 13(Z),16(Z)-docosadienoate

• Porcine liver esterase (or other suitable lipase/esterase)

• Triton X-100

• Tris-HCl buffer (50 mM, pH 7.4)

• Heptane (B126788)

• Internal standard (e.g., heptadecanoic acid)

• Gas chromatography-mass spectrometry (GC-MS) system

Procedure:

• Prepare a stock solution of Ethyl 13(Z),16(Z)-docosadienoate in ethanol (B145695).

• Create a substrate emulsion by adding the stock solution dropwise to a solution of 1% (w/v) Triton X-100 in Tris-HCl buffer while vortexing.

• Initiate the reaction by adding a known amount of porcine liver esterase to the substrate emulsion.

• Incubate the reaction mixture at 37°C with constant agitation.

• At various time points, stop the reaction by adding HCl to lower the pH.

• Extract the lipids from the reaction mixture using heptane containing the internal standard.

• Analyze the organic phase by GC-MS to quantify the amounts of remaining Ethyl 13(Z),16(Z)-docosadienoate and the formed 13(Z),16(Z)-docosadienoic acid (after derivatization to its methyl ester).

• Calculate the rate of hydrolysis.

FFAR4/GPR120 Activation Assay: Intracellular Calcium Mobilization

This protocol describes a common method to assess the activation of FFAR4 by measuring changes in intracellular calcium concentration.[8][9][10][11][12]

Objective: To determine the potency (EC50) of 13(Z),16(Z)-docosadienoic acid in activating FFAR4.

Materials:

• HEK293 or CHO cells stably expressing human FFAR4/GPR120

• 13(Z),16(Z)-docosadienoic acid and other test agonists

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• 96- or 384-well black, clear-bottom microplates

• Fluorescence plate reader with automated injection capabilities (e.g., FlexStation or FLIPR)

Procedure:

• Seed the FFAR4-expressing cells into the microplates and culture overnight.

• Prepare the Fluo-4 AM loading solution by dissolving it in HBSS containing Pluronic F-127.

• Remove the culture medium from the cells and add the Fluo-4 AM loading solution.

• Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature in the dark to allow for de-esterification of the dye.

• Prepare serial dilutions of 13(Z),16(Z)-docosadienoic acid and other agonists in HBSS.

• Place the cell plate in the fluorescence plate reader and measure the baseline fluorescence.

• Use the automated injector to add the agonist solutions to the wells and immediately begin kinetic reading of fluorescence intensity (Excitation: ~494 nm, Emission: ~516 nm).

• The increase in fluorescence intensity corresponds to the increase in intracellular calcium.

• Calculate the peak fluorescence response for each agonist concentration and plot a dose-response curve to determine the EC50 value.

Functional Assay: Anti-inflammatory Effect in Macrophages

This protocol outlines a method to evaluate the anti-inflammatory properties of FFAR4 agonists by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[13][14]

Objective: To assess the ability of 13(Z),16(Z)-docosadienoic acid to suppress the inflammatory response in a cellular model.

Materials:

• RAW 264.7 macrophage cell line

• 13(Z),16(Z)-docosadienoic acid and other test agonists

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent system for nitrite (B80452) determination

• Cell culture medium (e.g., DMEM) with 10% FBS

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 13(Z),16(Z)-docosadienoic acid or other agonists for 1 hour.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS only).

• After the incubation period, collect the cell culture supernatant.

• Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess Reagent system according to the manufacturer's instructions. This typically involves mixing the supernatant with sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) and measuring the absorbance at ~540 nm.

• Generate a standard curve using known concentrations of sodium nitrite.

• Calculate the percentage inhibition of NO production for each agonist concentration compared to the LPS-only control.

Visualizing the Mechanism

The following diagrams illustrate the key pathways and workflows discussed.

Caption: FFAR4/GPR120 Signaling Pathway.

Caption: Key Experimental Workflows.

References

• 1. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The hydrolysis of fatty acid ethyl esters in low-density lipoproteins by red blood cells, white blood cells and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. abcam.com [abcam.com]
• 9. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intracellular Calcium Measurements with FLIPR Calcium Assay Kit [moleculardevices.com]
• 12. agilent.com [agilent.com]
• 13. Activation of Free Fatty Acid Receptor 4 Affects Intestinal Inflammation and Improves Colon Permeability in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Review of Docosadienoic Acid and its Esters: Unveiling a Potential Challenger to DHA's Therapeutic Dominance

For researchers, scientists, and drug development professionals, the quest for novel bioactive lipids with therapeutic potential is a continuous endeavor. While docosahexaenoic acid (DHA) has long been a cornerstone of research in this field, emerging evidence suggests that docosadienoic acid (DDA), a lesser-known very-long-chain polyunsaturated fatty acid, and its ester derivatives may offer comparable or even superior bioactivities, positioning them as compelling candidates for further investigation.

This guide provides a comprehensive comparative review of the current research on docosadienoic acid and its esters, juxtaposed with the well-established knowledge of DHA. We delve into their synthesis, biological activities, and potential therapeutic applications, presenting available quantitative data, experimental methodologies, and a visual representation of key signaling pathways.

Quantitative Comparison of Biological Activities

While research on docosadienoic acid is still in its nascent stages compared to the extensive body of work on DHA, preliminary studies offer tantalizing glimpses into its potential. A key comparative study has shown that DDA exhibits antitumor and anti-inflammatory effects that are on par with, or in some cases, surpass those of DHA.[1]

Compound	Biological Activity	Cell Line(s)	Quantitative Data	Reference
Docosadienoic Acid (DDA)	Antitumor	SK-BR-3, MDA-MB-231 (Human Breast Cancer)	Comparable or better than DHA (Specific IC50 values not publicly available)	[1]
Anti-inflammatory	THP-1 (Human Macrophages)	Strong reduction in pro-inflammatory cytokine protein levels (IL-1β, IL-6, IFN-γ, MCP-1, TNF-α) (Specific % inhibition not publicly available)	[1]
Docosahexaenoic Acid (DHA)	Antitumor	MCF-7 (Human Breast Cancer)	EC50: 15.96 ± 2.89 µM (for a DHA derivative)	[2]
Antitumor	95D (Non-Small-Cell Lung Cancer)	53.7% inhibition of cell viability at 400 μg/mL (as DHA-PC)	[3]
Anti-inflammatory	THP-1 (Human Macrophages)	Significant decrease in LPS-stimulated TNF-α, IL-1β, and IL-6 production	[4]
COX-1 Inhibition	Human Macrophages	IC50: 13.5 µM	[2]
DHA Ethyl Ester	Pharmacokinetics (Human)	Healthy Volunteers	Cmax: 1596 ± 476 ng/mL; AUC: 4369 ± 1680 ng/mL·h (after 4g oral dose)

Note: The lack of publicly available, specific quantitative data for DDA's bioactivities represents a significant research gap that needs to be addressed to fully elucidate its therapeutic potential.

Experimental Protocols

To facilitate further research and replication of key findings, detailed experimental methodologies are crucial. Below are summaries of protocols used in the evaluation of DDA and DHA.

In Vitro Antitumor Activity Assay (MTT Assay)

This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines.

• Cell Culture: Human breast cancer cell lines (e.g., SK-BR-3, MDA-MB-231) are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with varying concentrations of DDA, DHA, or their respective esters for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The results are used to calculate the percentage of cell viability and the half-maximal inhibitory concentration (IC50).

In Vitro Anti-inflammatory Activity Assay (Cytokine Measurement)

This protocol is used to determine the effect of compounds on the production of pro-inflammatory cytokines in immune cells.

• Cell Differentiation: Human monocytic THP-1 cells are differentiated into macrophages using phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Treatment: The differentiated macrophages are pre-treated with different concentrations of DDA or DHA for a set period.

• Stimulation: The cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Cytokine Quantification: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant are measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The percentage inhibition of cytokine production by the test compounds is calculated relative to the LPS-stimulated control.

Signaling Pathways: A Shared Receptor with Divergent Potential

A significant finding in the study of both DDA and DHA is their interaction with G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4).[5][6][7] This receptor is a key sensor for long-chain fatty acids and plays a crucial role in mediating their anti-inflammatory effects.

GPR120-Mediated Anti-inflammatory Signaling

The activation of GPR120 by fatty acids like DDA and DHA initiates a signaling cascade that ultimately leads to the suppression of pro-inflammatory gene expression. A key mechanism involves the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway, a master regulator of inflammation.

GPR120 signaling cascade.

As depicted in the diagram, binding of DDA or DHA to GPR120 leads to the recruitment of β-Arrestin 2. This, in turn, can sequester the TAK1/TAB1 complex, preventing the activation of the IKK complex. Without IKK activation, the inhibitory protein IκB remains bound to NF-κB, keeping it in an inactive state in the cytoplasm. This blockade of NF-κB translocation to the nucleus prevents the transcription of various pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.

Experimental Workflow for Investigating NF-κB Inhibition

To experimentally validate the inhibition of the NF-κB pathway, a workflow involving Western blotting and electrophoretic mobility shift assay (EMSA) or a reporter assay can be employed.

NF-κB inhibition workflow.

Synthesis of Docosadienoic Acid Esters

The therapeutic potential of fatty acids can often be enhanced by their conversion into ester forms, which can improve their stability, bioavailability, and formulation characteristics. Common esters include methyl, ethyl, and glycerol (B35011) esters.

General Esterification Workflow

The synthesis of fatty acid esters can be achieved through several methods, with acid-catalyzed esterification being a common approach.

Fatty acid esterification.

While general protocols for fatty acid esterification are well-established, specific research on the synthesis and, more importantly, the biological evaluation of various docosadienoic acid esters is currently limited. This represents a significant opportunity for future research to explore whether esterification can further enhance the promising bioactivities of DDA.

Future Directions and Conclusion

The current body of research, though limited, strongly suggests that docosadienoic acid is a bioactive lipid with significant therapeutic potential, particularly in the realms of oncology and inflammatory diseases. Its ability to elicit responses comparable or superior to DHA, a well-recognized therapeutic agent, underscores the urgent need for further investigation.

Key areas for future research include:

• Quantitative Biological Evaluation: Conducting comprehensive studies to determine the IC50 and EC50 values of DDA and its esters across a range of cancer cell lines and inflammatory models.

• Mechanistic Studies: Elucidating the detailed signaling pathways activated by DDA beyond GPR120 to understand the full scope of its cellular effects.

• Synthesis and Evaluation of Esters: Systematically synthesizing a variety of DDA esters and evaluating their physicochemical properties and biological activities to identify candidates with improved therapeutic profiles.

• In Vivo Studies: Progressing to preclinical animal models to assess the efficacy, pharmacokinetics, and safety of DDA and its promising esters.

References

• 1. researchgate.net [researchgate.net]
• 2. Omega-3 docosahexaenoic acid and procyanidins inhibit cyclo-oxygenase activity and attenuate NF-κB activation through a p105/p50 regulatory mechanism in macrophage inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Docosahexaenoic Acid-Derived Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) With Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Docosahexaenoic acid ameliorates autoimmune inflammation by activating GPR120 signaling pathway in dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endogenous Ligand for GPR120, Docosahexaenoic Acid, Exerts Benign Metabolic Effects on the Skeletal Muscles via AMP-activated Protein Kinase Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Ethyl 13(Z),16(Z)-docosadienoate

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of Ethyl 13(Z),16(Z)-docosadienoate, a specialized ester product used in research. Adherence to these procedures is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Disposal and Safety Considerations

While a specific Safety Data Sheet (SDS) for Ethyl 13(Z),16(Z)-docosadienoate is not publicly available, general safety and disposal procedures for similar chemical compounds should be strictly followed. Waste materials must be disposed of in accordance with national and local regulations.[1] It is crucial to handle this compound with care, utilizing appropriate personal protective equipment (PPE), including impervious gloves and safety glasses.

Key Disposal Principles:

• Do Not Mix: Never mix Ethyl 13(Z),16(Z)-docosadienoate with other waste chemicals.[1]

• Original Containers: Whenever possible, leave the chemical in its original container.[1]

• Contaminated Materials: Handle uncleaned containers and any contaminated materials (e.g., pipette tips, gloves) as you would the product itself.[1]

• Environmental Protection: Prevent the chemical from entering drains or surface water systems.[1][2]

Quantitative Data Summary

Specific quantitative data regarding the disposal of Ethyl 13(Z),16(Z)-docosadienoate is not available in the public domain. For detailed information, it is recommended to request a Safety Data Sheet (SDS) from the supplier.[3][4]

Data Point	Value	Source
Regulatory Disposal Limits	Not Publicly Available	Consult Local Regulations
Reportable Quantities (CERCLA)	No components with a CERCLA RQ	[1]
SARA 302/304 EHS RQ	No components with a section 304 EHS RQ	[1]
SARA 313	Does not contain components exceeding threshold reporting levels	[1]

Experimental Protocol: Waste Disposal Procedure

This protocol outlines the step-by-step methodology for the safe disposal of Ethyl 13(Z),16(Z)-docosadienoate waste in a laboratory setting.

1. Waste Identification and Segregation: 1.1. Identify all waste streams containing Ethyl 13(Z),16(Z)-docosadienoate, including pure substance, solutions, and contaminated labware. 1.2. Segregate this waste from all other chemical waste to prevent mixing.[1]

2. Waste Collection and Storage: 2.1. Use a designated, properly labeled, and chemically compatible waste container. The original product container is preferred.[1] 2.2. Ensure the container is tightly sealed to prevent leaks or spills. 2.3. Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

3. Accidental Spill Cleanup: 3.1. In the event of a spill, evacuate non-essential personnel from the area. 3.2. Wear appropriate PPE, including respiratory protection if dusts or aerosols are generated. 3.3. Contain the spill using an inert absorbent material (e.g., vermiculite, sand). 3.4. Collect the absorbed material using non-sparking tools and place it in a sealed container for disposal. 3.5. Clean the affected area thoroughly.

4. Final Disposal: 4.1. Arrange for the collection of the chemical waste by a licensed hazardous waste disposal company. 4.2. Provide the disposal company with all available information on the chemical, including any available safety data. 4.3. Maintain records of all chemical waste disposal in accordance with institutional and regulatory requirements.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper disposal of Ethyl 13(Z),16(Z)-docosadienoate.

Caption: Disposal workflow for Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. echemi.com [echemi.com]
• 3. larodan.com [larodan.com]
• 4. larodan.com [larodan.com]

Essential Safety and Logistical Information for Handling Ethyl 13(Z),16(Z)-docosadienoate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for Ethyl 13(Z),16(Z)-docosadienoate, including detailed operational and disposal plans.

Compound Identification:

Compound Name	Ethyl 13(Z),16(Z)-docosadienoate
CAS Number	1394295-82-9[1]
Molecular Formula	C₂₄H₄₄O₂[1]
Molecular Weight	364.61 g/mol [1]

Personal Protective Equipment (PPE)

When handling Ethyl 13(Z),16(Z)-docosadienoate, which belongs to the class of fatty acid esters, a comprehensive approach to personal protection is crucial to minimize exposure and ensure laboratory safety. The following PPE is recommended, based on guidelines for similar organic esters.[2][3]

Protection Type	Specific Recommendations	Standard
Eye and Face Protection	Chemical safety goggles or safety glasses with side-shields. A face shield may be necessary when there is a splash hazard.[2]	EN 166 or equivalent
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene rubber). Latex gloves are not recommended as they may not provide adequate protection.[4]	EN 374 or equivalent
Body Protection	A standard laboratory coat is required. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron or suit should be worn.[5]	EN 14605 (for splashes) or EN ISO 13982 (for dusts)
Respiratory Protection	Generally not required if work is performed in a well-ventilated area or a fume hood. In case of inadequate ventilation, potential for aerosol generation, or during spill cleanup, a respirator with an organic vapor cartridge is necessary.[3]	NIOSH certified or equivalent

Operational Plan for Safe Handling

A systematic approach to handling Ethyl 13(Z),16(Z)-docosadienoate will mitigate risks and ensure the integrity of experimental work.

1. Preparation and Engineering Controls:

• Ventilation: All handling of Ethyl 13(Z),16(Z)-docosadienoate should be conducted in a well-ventilated laboratory. For procedures that may generate vapors or aerosols, a chemical fume hood is mandatory.[3]

• Ignition Sources: As a combustible organic compound, keep it away from open flames, hot surfaces, and other potential ignition sources.[6]

• Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible.[7] A spill kit appropriate for flammable liquids should also be available.

2. Handling Procedures:

• Avoid Contact: Minimize direct contact with the skin and eyes.[2]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in the laboratory.[5]

• Transferring: When transferring the substance, use appropriate tools such as pipettes or spatulas to avoid spills. Grounding and bonding of containers may be necessary to prevent static discharge when handling larger quantities.[6]

3. Storage:

• Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5]

• Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.

Emergency and Spill Response Plan

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

1. Minor Spill (Contained within a fume hood or small, well-ventilated area):

• Alert Personnel: Inform others in the immediate vicinity.

• Containment: Use an inert absorbent material such as vermiculite, sand, or commercial absorbent pads to contain the spill.[7]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealable container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: Dispose of the contaminated materials as hazardous waste.

2. Major Spill (Outside of a contained area or a large volume):

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Close doors to the affected area and prevent re-entry.

• Ventilate: If safe to do so, increase ventilation to the area.

• Seek Assistance: Contact the institution's emergency response team or environmental health and safety office.

3. First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Plan

Proper disposal of Ethyl 13(Z),16(Z)-docosadienoate and its containers is essential to prevent environmental contamination and comply with regulations.

1. Waste Characterization:

• Ethyl 13(Z),16(Z)-docosadienoate should be considered a non-halogenated organic solvent waste.

2. Waste Collection and Storage:

• Containers: Collect waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical (e.g., glass or polyethylene).[8]

• Segregation: Do not mix with other waste streams, particularly halogenated solvents or strong oxidizers.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Storage: Store the waste container in a designated satellite accumulation area, away from general laboratory traffic.[9]

3. Disposal Method:

• Licensed Contractor: All chemical waste must be disposed of through a licensed hazardous waste disposal contractor.[8] Do not dispose of down the drain or in regular trash.

• Empty Containers: Uncleaned, empty containers should be treated as hazardous waste and disposed of accordingly.[10]

Workflow for Safe Handling of Ethyl 13(Z),16(Z)-docosadienoate

Caption: Workflow for the safe handling of Ethyl 13(Z),16(Z)-docosadienoate.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. chemtalk.com.au [chemtalk.com.au]
• 3. download.basf.com [download.basf.com]
• 4. Which personal protective equipment do you need to [royalbrinkman.com]
• 5. smartlabs.co.za [smartlabs.co.za]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jk-sci.com [jk-sci.com]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]